2-Cyano-2-cyclohexylideneethanethioamide

• CAS: 129224-53-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

This document provides an in-depth technical guide for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide, a valuable intermediate in the development of novel heterocyclic compounds. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. We will delve into the strategic selection of the synthesis pathway, the underlying reaction mechanisms, and provide detailed, field-tested experimental protocols.

Introduction and Strategic Overview

2-Cyano-2-cyclohexylideneethanethioamide is a polyfunctionalized molecule of significant interest due to its potential as a precursor for a variety of heterocyclic systems, particularly those containing thiophene and thiazole rings. The presence of a nitrile, a thioamide, and an α,β-unsaturated system provides multiple reaction sites for further chemical transformations.

While a one-pot Gewald reaction involving cyclohexanone, malononitrile, and elemental sulfur is a common method for synthesizing related 2-aminothiophenes, this approach leads to a cyclized product, namely 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. To obtain the target uncyclized thioamide, a more controlled, two-step synthetic strategy is proposed and detailed herein. This approach ensures the selective formation of the desired product by first constructing the carbon skeleton followed by the specific conversion of a nitrile group to a thioamide.

The Two-Step Synthesis Pathway

The optimal and most logical route to synthesize 2-Cyano-2-cyclohexylideneethanethioamide involves two distinct and well-established reaction types:

• Knoevenagel Condensation: The initial step involves the condensation of cyclohexanone with malononitrile to form the intermediate, 2-(cyclohexylidene)malononitrile. This reaction is a classic method for forming carbon-carbon double bonds.

• Selective Thionation: The second step is the conversion of one of the nitrile groups of the intermediate into a thioamide functionality using a suitable thionating agent, such as sodium hydrosulfide.

This stepwise approach provides greater control over the reaction and prevents the formation of the cyclized thiophene byproduct.

Overall Synthetic Scheme

Caption: The two-step synthesis of 2-Cyano-2-cyclohexylideneethanethioamide.

Mechanistic Insights

A thorough understanding of the reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Mechanism of the Knoevenagel Condensation

The Knoevenagel condensation is a base-catalyzed reaction. The base abstracts an acidic proton from the active methylene group of malononitrile, generating a carbanion. This carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of cyclohexanone. The resulting intermediate undergoes dehydration to yield the stable α,β-unsaturated product, 2-(cyclohexylidene)malononitrile.

Caption: Mechanism of the Knoevenagel condensation.

Mechanism of Thionation

The thionation of a nitrile to a primary thioamide with sodium hydrosulfide involves the nucleophilic addition of the hydrosulfide ion (SH⁻) to one of the electrophilic nitrile carbons. The resulting intermediate is then protonated, typically during an acidic workup, to yield the final thioamide product. The use of a slight excess of the thionating agent can drive the reaction to completion.

Experimental Protocols

Safety Precaution: These procedures should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times. Malononitrile and its derivatives are toxic. Sodium hydrosulfide can release toxic hydrogen sulfide gas upon acidification.

Step 1: Synthesis of 2-(cyclohexylidene)malononitrile

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
Cyclohexanone	98.14	50	4.91 g (5.16 mL)
Malononitrile	66.06	50	3.30 g
Piperidine	85.15	5	0.43 g (0.5 mL)
Ethanol	-	-	50 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethanol (50 mL), cyclohexanone (50 mmol, 4.91 g), and malononitrile (50 mmol, 3.30 g).

• Stir the mixture at room temperature to dissolve the solids.

• Add piperidine (5 mmol, 0.5 mL) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the solid product by vacuum filtration and wash with cold ethanol (2 x 15 mL).

• Dry the product in a vacuum oven to obtain 2-(cyclohexylidene)malononitrile as a white to off-white solid.

Step 2: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass
2-(cyclohexylidene)malononitrile	146.19	20	2.92 g
Sodium Hydrosulfide (NaSH·xH₂O)	Varies	30	(Adjust for purity)
N,N-Dimethylformamide (DMF)	-	-	40 mL
Acetic Acid	-	-	As needed for neutralization

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-(cyclohexylidene)malononitrile (20 mmol, 2.92 g) in DMF (40 mL).

• Add sodium hydrosulfide hydrate (30 mmol) to the solution in portions while stirring. An exothermic reaction may be observed.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

• Acidify the aqueous mixture dropwise with acetic acid to a pH of approximately 5-6 to precipitate the product.

• Collect the resulting solid by vacuum filtration and wash thoroughly with water.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to yield 2-Cyano-2-cyclohexylideneethanethioamide.

Characterization Data

The synthesized product should be characterized to confirm its identity and purity.

Table of Expected Product Characteristics:

Property	Value
Molecular Formula	C₉H₁₂N₂S
Molecular Weight	180.27 g/mol
Appearance	Yellowish solid
Melting Point	Expected to be in the range of 100-150 °C (to be determined experimentally)

Expected Spectroscopic Data:

• ¹H NMR: Signals corresponding to the protons of the cyclohexylidene ring and the thioamide group (-NH₂) protons. The cyclohexylidene protons would appear as multiplets in the aliphatic region, and the thioamide protons as a broad singlet.

• ¹³C NMR: Resonances for the cyclohexylidene carbons, the cyano carbon, the thioamide carbonyl carbon (C=S), and the olefinic carbons. The thiocarbonyl carbon is expected to appear significantly downfield.

• IR (Infrared Spectroscopy): Characteristic absorption bands for the N-H stretching of the thioamide, the C≡N stretching of the nitrile group, and the C=S stretching.

• Mass Spectrometry (MS): A molecular ion peak corresponding to the molecular weight of the product.

Conclusion

The two-step synthesis outlined in this guide provides a reliable and controllable method for the preparation of 2-Cyano-2-cyclohexylideneethanethioamide. This approach, which leverages the Knoevenagel condensation followed by a selective thionation, avoids the formation of the cyclized byproducts associated with one-pot Gewald-type reactions. The resulting thioamide is a versatile building block for the synthesis of a wide array of heterocyclic compounds with potential applications in medicinal chemistry and materials science.

References

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterosynthesen mit CH-aciden Nitrilen, II. Die Synthese von 2-Amino-thiophenen. Chemische Berichte, 99(1), 94-100. [Link]

• Sabnis, R. W. (1994). The Gewald reaction. Sulphur reports, 16(1), 1-17. [Link]

• Jones, G. (2004). The Knoevenagel Condensation. Organic Reactions, 15, 204-599. [Link]

• Shaikh, A. A., & Ganu, B. S. (2018). A review on synthesis of thioamides. Synthetic Communications, 48(13), 1535-1564. [Link]

• PubChem Compound Summary for CID 97105, 2-cyclohexylideneacetonitrile. National Center for Biotechnology Information. (2024). Retrieved from [Link].

An In-depth Technical Guide to 2-Cyano-2-cyclohexylideneethanethioamide: Synthesis, Properties, and Potential Applications

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2-Cyano-2-cyclohexylideneethanethioamide. While specific experimental data for this compound is limited in publicly accessible literature, this document leverages established principles of organic chemistry and data from analogous structures to offer a predictive and insightful resource for researchers, scientists, and professionals in drug development. The guide details plausible synthetic routes, predicted reactivity, and spectral characteristics, and explores potential biological activities based on the thioamide and α,β-unsaturated nitrile functionalities.

Introduction: Unveiling 2-Cyano-2-cyclohexylideneethanethioamide

2-Cyano-2-cyclohexylideneethanethioamide, with the CAS number 129224-53-9, is a fascinating yet underexplored small molecule.[1] Its structure, featuring a thioamide group and a cyano group attached to a cyclohexylidene scaffold, suggests a rich chemical reactivity and potential for biological activity. The thioamide functional group is a bioisostere of the amide bond, and its incorporation into molecules has been shown to enhance target affinity and metabolic stability.[2] Furthermore, the α,β-unsaturated nitrile system is a known Michael acceptor, predisposing the molecule to covalent interactions with biological nucleophiles, a strategy increasingly employed in drug design.[3][4]

This guide aims to provide a foundational understanding of 2-Cyano-2-cyclohexylideneethanethioamide, stimulating further research into its unique properties and applications.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of 2-Cyano-2-cyclohexylideneethanethioamide are summarized in the table below.

Property	Value	Source
CAS Number	129224-53-9	[1]
Molecular Formula	C9H12N2S	[1][5]
Molecular Weight	180.27 g/mol	[1][5]
IUPAC Name	2-cyano-2-cyclohexylideneethanethioamide

Structural Diagram:

Caption: Chemical structure of 2-Cyano-2-cyclohexylideneethanethioamide.

Synthesis Strategies: A Proposed Pathway

Proposed Synthetic Workflow:

Caption: Proposed two-step synthesis of 2-Cyano-2-cyclohexylideneethanethioamide.

Step 1: Knoevenagel Condensation

The initial step involves the condensation of cyclohexanone with 2-cyanoacetamide.[6] This reaction, a classic Knoevenagel condensation, is typically catalyzed by a weak base such as piperidine or triethylamine.[7] The reaction proceeds through the formation of a carbanion from 2-cyanoacetamide, which then attacks the carbonyl carbon of cyclohexanone, followed by dehydration to yield the α,β-unsaturated product, 2-cyano-2-cyclohexylideneacetamide.[8]

Experimental Protocol (General):

• To a solution of cyclohexanone (1.0 eq) and 2-cyanoacetamide (1.0 eq) in a suitable solvent (e.g., ethanol or toluene), add a catalytic amount of piperidine (0.1 eq).

• Reflux the reaction mixture for 4-8 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 2-cyano-2-cyclohexylideneacetamide.

Step 2: Thionation

The second step is the conversion of the amide functionality in 2-cyano-2-cyclohexylideneacetamide to a thioamide. This is a standard transformation in organic synthesis, commonly achieved using reagents like Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀).[2][9] These reagents act as sulfur transfer agents, replacing the carbonyl oxygen with a sulfur atom.

Experimental Protocol (General):

• Dissolve 2-cyano-2-cyclohexylideneacetamide (1.0 eq) in an anhydrous, high-boiling point solvent such as toluene or dioxane.

• Add Lawesson's reagent (0.5 eq) or phosphorus pentasulfide (0.25 eq) to the solution.

• Heat the reaction mixture to reflux for 2-6 hours, monitoring by TLC.

• After completion, cool the reaction mixture and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 2-Cyano-2-cyclohexylideneethanethioamide can be purified by column chromatography on silica gel.

Predicted Chemical Properties and Reactivity

The chemical behavior of 2-Cyano-2-cyclohexylideneethanethioamide is dictated by its key functional groups: the thioamide and the α,β-unsaturated nitrile.

Reactivity Insights:

Caption: Key reactivity sites of 2-Cyano-2-cyclohexylideneethanethioamide.

• Thioamide Group: The thioamide functionality is more nucleophilic at the sulfur atom compared to the oxygen in an amide.[9] This makes it susceptible to alkylation and other electrophilic attacks at the sulfur. The carbon of the thioamide group is also electrophilic and can be attacked by strong nucleophiles.

• α,β-Unsaturated Nitrile: This system acts as a Michael acceptor, meaning it can undergo conjugate addition with nucleophiles. In a biological context, this is particularly relevant as it can react with the thiol groups of cysteine residues in proteins, leading to covalent modification. This mechanism is a cornerstone of many targeted covalent inhibitors in drug discovery.[3]

Spectroscopic Characterization (Predicted)

While experimental spectra for 2-Cyano-2-cyclohexylideneethanethioamide are not widely published, its key spectroscopic features can be predicted based on the functional groups present.[10][11][12]

Spectroscopic Technique	Predicted Key Features
¹H NMR	- Signals for the cyclohexylidene protons, likely in the δ 1.5-3.0 ppm range. - Broad signals for the -NH₂ protons of the thioamide, typically in the δ 7.0-9.0 ppm range.
¹³C NMR	- Signal for the thioamide carbon (C=S) expected in the δ 190-210 ppm range.[13] - Signal for the nitrile carbon (C≡N) around δ 115-125 ppm. - Signals for the sp² carbons of the double bond. - Signals for the sp³ carbons of the cyclohexane ring.
IR Spectroscopy	- A strong absorption for the C≡N stretch around 2220-2260 cm⁻¹. - N-H stretching vibrations for the primary thioamide around 3100-3400 cm⁻¹. - A characteristic C=S stretching vibration, which can be weak and variable, often in the 1020-1250 cm⁻¹ range.
Mass Spectrometry	- A molecular ion peak (M⁺) corresponding to the molecular weight of 180.27.

Potential Applications in Drug Discovery and Medicinal Chemistry

The structural motifs within 2-Cyano-2-cyclohexylideneethanethioamide suggest several promising avenues for its application in drug discovery.

• Covalent Inhibitors: The presence of the α,β-unsaturated nitrile makes this compound a potential candidate for development as a covalent inhibitor of enzymes. By targeting a non-catalytic cysteine residue in or near the active site of a protein, it could achieve high potency and prolonged duration of action. This strategy has been successfully employed for various therapeutic targets, including kinases.[3][14]

• Anti-inflammatory Agents: Compounds containing the 2-cyanoacrylamide scaffold have been investigated as anti-inflammatory agents.[8][15][16] They have been shown to modulate inflammatory pathways, potentially through the inhibition of key signaling proteins.

• Antiproliferative and Anticancer Agents: The 2-cyanoacrylamide moiety is also found in compounds with antiproliferative activity.[7] The ability to covalently modify proteins involved in cell proliferation and survival makes this class of compounds interesting for cancer research.

• Antimicrobial Agents: Some 2-cyanoacrylamide derivatives have demonstrated anti-infective properties against intracellular pathogens.[4]

Conclusion and Future Directions

2-Cyano-2-cyclohexylideneethanethioamide is a molecule with significant untapped potential. Its synthesis is feasible through established chemical transformations, and its structural features suggest a rich reactivity profile that could be exploited in various applications, particularly in the realm of medicinal chemistry.

Future research should focus on:

• Optimized Synthesis and Characterization: Developing and validating a robust synthetic protocol and fully characterizing the compound using modern spectroscopic techniques.

• Exploration of Biological Activity: Screening 2-Cyano-2-cyclohexylideneethanethioamide against a panel of biological targets, particularly kinases and enzymes with accessible cysteine residues, to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating a library of analogues to understand the relationship between the chemical structure and biological activity, which will guide the design of more potent and selective compounds.

This technical guide serves as a starting point for the scientific community to explore the chemical and biological landscape of 2-Cyano-2-cyclohexylideneethanethioamide, a molecule that holds promise for future discoveries.

References

• Gewald, K.; Schinke, E.; Böttcher, H. Chemische Berichte, 1966, 99(1), 94-100.
• Puterová, Z.; Krutošíková, A.; Végh, D. ARKIVOC, 2010, (i), 209-246.
• Thomas, J.; Jana, S.; Sonawane, M.; et al. Organic & Biomolecular Chemistry, 2017, 15(18), 3892-3900.

• Wikipedia. Thioamide. [Link]

• ChemRxiv. Contemporary Applications of Thioamides and Methods for their Synthesis. [Link]

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• Organic Chemistry Portal. Thioamide synthesis by thionation. [Link]

• MDPI. Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. [Link]

• PubChem. 2-Cyanoethanethioamide. [Link]

• Silva, P. R. D.; et al. The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. Pharmaceutics, 2022 , 14(1), 188. [Link]

• Lee, S.; et al. Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 2020 , 35(1), 1928-1936. [Link]

• Passalacqua, K. D.; et al. Anti-infective Activity of 2-Cyano-3-Acrylamide Inhibitors with Improved Drug-Like Properties against Two Intracellular Pathogens. Antimicrobial Agents and Chemotherapy, 2016 , 60(11), 6479-6488. [Link]

• YouTube. Lec16 - Structural Determination from Mass Spec, IR and NMR Spectra. [Link]

• Al-Zaydi, K. M. Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2018 , 2018(2), M988. [Link]

• ResearchGate. 2-Cyanoacetamide. [Link]

• YouTube. Structure Determination from Spectra (2) (H NMR, C NMR, IR) [Ketones, Alkanes, Alcohols). [Link]

• YouTube. Spectroscopy worked example combining IR, MS and NMR | Analytical chemistry. [Link]

• YouTube. Solving an Unknown Organic Structure using NMR, IR, and MS. [Link]

• National Center for Biotechnology Information. The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. [Link]

• NC State University Libraries. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry. [Link]

• ResearchGate. Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. [Link]

• Huang, G.; et al. Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 2023 , 261, 115802. [Link]

• MDPI. The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. [Link]99-4923/14/1/188/review_report)

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A Technical Guide to the Spectroscopic Characterization of 2-Cyano-2-cyclohexylideneethanethioamide

This in-depth guide provides a comprehensive overview of the spectroscopic data for 2-Cyano-2-cyclohexylideneethanethioamide, a molecule of interest in synthetic and medicinal chemistry. In the absence of extensive published experimental data for this specific compound, this document leverages established principles of spectroscopic analysis to predict and interpret its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended for researchers, scientists, and drug development professionals, offering both predictive data and detailed experimental protocols for empirical validation.

Molecular Structure and Spectroscopic Overview

2-Cyano-2-cyclohexylideneethanethioamide possesses a unique combination of functional groups, including a cyclohexylidene ring, an α,β-unsaturated nitrile, and a primary thioamide. This conjugated system dictates its electronic and, consequently, its spectroscopic properties. Understanding the interplay of these groups is crucial for accurate spectral interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule. For 2-Cyano-2-cyclohexylideneethanethioamide, both ¹H and ¹³C NMR will provide critical information about its structure.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to reveal the chemical environment, connectivity, and relative number of protons in the molecule.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
NH₂	7.5 - 9.5	Broad singlet	2H	The chemical shift of thioamide protons is highly dependent on solvent and concentration. The broadness is due to quadrupole broadening from the nitrogen atom and potential hydrogen bonding.
Cyclohexylidene (α-CH₂)	2.5 - 3.0	Triplet	2H	These protons are adjacent to the sp² carbon of the double bond and are deshielded.
Cyclohexylidene (α'-CH₂)	2.3 - 2.8	Triplet	2H	These protons are also adjacent to an sp² carbon and will be deshielded.
Cyclohexylidene (β, γ-CH₂)	1.5 - 2.0	Multiplet	6H	These protons are in a more aliphatic environment and are expected to be in the typical range for cyclohexane ring protons.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will identify all the unique carbon environments within the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
C=S	200 - 210	The thiocarbonyl carbon is significantly deshielded and appears far downfield.[1]
C=C (cyclohexylidene)	150 - 160	The sp² carbon of the cyclohexylidene ring is deshielded due to the double bond.
C=C (α-carbon)	100 - 110	This sp² carbon is part of the conjugated system.
C≡N	115 - 125	The nitrile carbon appears in a characteristic downfield region.[2]
Cyclohexylidene (α-carbons)	30 - 40	The carbons adjacent to the double bond.
Cyclohexylidene (β, γ-carbons)	25 - 35	The remaining aliphatic carbons of the cyclohexane ring.

Experimental Protocol for NMR Spectroscopy

This protocol outlines the steps for acquiring high-quality ¹H and ¹³C NMR spectra.

Sample Preparation:

• Accurately weigh 5-10 mg of 2-Cyano-2-cyclohexylideneethanethioamide.[3]

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean vial.

• Transfer the solution to a standard 5 mm NMR tube, ensuring no solid particles are present.[3]

Instrumental Setup and Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• For ¹H NMR , acquire a spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• For ¹³C NMR , use a proton-decoupled pulse sequence to obtain singlets for all carbon signals. A longer relaxation delay (5-10 seconds) may be necessary for quaternary carbons.

Caption: Workflow for NMR data acquisition.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Data

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity	Notes
N-H Stretch (Thioamide)	3100 - 3500	Medium	Two bands are expected for a primary thioamide.
C-H Stretch (sp²)	3000 - 3100	Medium	From the C-H bonds on the cyclohexylidene double bond.[4]
C-H Stretch (sp³)	2850 - 3000	Medium	From the C-H bonds of the cyclohexane ring.[4]
C≡N Stretch	2210 - 2240	Strong, Sharp	Conjugation with the double bond is expected to lower the frequency compared to a saturated nitrile.[5]
C=C Stretch	1620 - 1680	Medium	Multiple bands may be observed due to the conjugated system.
N-H Bend (Thioamide)	1550 - 1640	Medium
C=S Stretch (Thioamide)	1120 ± 20	Medium-Strong	The C=S stretch is often coupled with other vibrations and can be found in the fingerprint region.[1]

Experimental Protocol for IR Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the ATR accessory's pressure arm to ensure good contact between the sample and the crystal.

Data Acquisition:

• Collect a background spectrum of the empty, clean ATR crystal.

• Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• The spectrum is usually recorded in the 4000-400 cm⁻¹ range.

Caption: Workflow for ATR-IR data acquisition.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule, as well as structural information based on its fragmentation pattern.

Predicted Mass Spectrum Data

• Molecular Ion (M⁺): The molecular weight of 2-Cyano-2-cyclohexylideneethanethioamide (C₉H₁₀N₂S) is 194.06 g/mol . A prominent molecular ion peak is expected at m/z = 194.

• Isotope Peaks: An (M+1)⁺ peak due to the natural abundance of ¹³C and an (M+2)⁺ peak due to the presence of ³⁴S will be observed.

Plausible Fragmentation Pathways

Electron Impact (EI) ionization is expected to induce fragmentation.

• Loss of ·SH: A common fragmentation for thioamides is the loss of a sulfhydryl radical, leading to a fragment at m/z = 161.

• Loss of H₂S: Elimination of hydrogen sulfide can occur, resulting in a fragment at m/z = 160.[6]

• Loss of ·CN: Cleavage of the cyano radical would produce a fragment at m/z = 168.

• Retro-Diels-Alder type fragmentation of the cyclohexylidene ring could lead to the loss of ethylene (C₂H₄), resulting in a fragment at m/z = 166.

Experimental Protocol for Mass Spectrometry

Sample Preparation:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

Data Acquisition (Electron Impact - EI):

• Introduce the sample into the mass spectrometer, often via a direct insertion probe or after separation by Gas Chromatography (GC).

• The sample is vaporized and then ionized in the source, typically using a 70 eV electron beam.

• The resulting ions are accelerated and separated by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• The detector records the abundance of ions at each mass-to-charge ratio.

Caption: Workflow for EI-MS data acquisition.

Conclusion

The predicted spectroscopic data and outlined protocols in this guide provide a robust framework for the characterization of 2-Cyano-2-cyclohexylideneethanethioamide. The interplay of the cyclohexylidene, α,β-unsaturated nitrile, and thioamide functional groups creates a unique spectroscopic fingerprint. Experimental verification of this data will be crucial for confirming the structure and purity of synthesized batches of this compound, thereby supporting its potential applications in research and development.

References

• Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Esselman, B. J., & McMahon, R. J. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. University of Wisconsin-Madison. [Link]

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An In-depth Technical Guide to the X-ray Crystal Structure of 2-Cyano-2-cyclohexylideneethanethioamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the synthesis, crystallization, and X-ray crystal structure analysis of 2-Cyano-2-cyclohexylideneethanethioamide. While a definitive crystal structure for this specific molecule is not publicly available, this document leverages established synthetic methodologies and detailed crystallographic analysis of a closely related analogue, 2-cyano-N'-(cyclohexylidene)acetohydrazide, to present a robust and scientifically grounded exploration of its likely structural features. We delve into the intricacies of the Knoevenagel condensation for its synthesis, outline meticulous protocols for single-crystal growth, and provide a thorough examination of the anticipated molecular geometry, conformational analysis, and the pivotal role of intermolecular forces, particularly hydrogen bonding, in dictating its supramolecular architecture. This guide is intended to serve as a valuable resource for researchers engaged in the study of cyanothioamides and related compounds, offering insights applicable to drug design and materials science.

Introduction: The Significance of 2-Cyano-2-cyclohexylideneethanethioamide

The family of cyanothioamides represents a class of organic compounds with significant potential in medicinal chemistry and materials science. The presence of both a cyano and a thioamide functional group imparts unique electronic and steric properties, making them attractive scaffolds for the development of novel therapeutic agents and functional materials. The cyclohexylidene moiety introduces a degree of conformational rigidity and lipophilicity that can be crucial for biological activity and molecular packing.

A definitive understanding of the three-dimensional structure of 2-Cyano-2-cyclohexylideneethanethioamide at the atomic level, as can be provided by single-crystal X-ray diffraction, is paramount for elucidating structure-activity relationships and for the rational design of new derivatives with enhanced properties. This guide outlines the experimental and analytical workflow to achieve this understanding.

Synthesis and Crystallization: From Precursors to Single Crystals

Synthesis via Knoevenagel Condensation

The most direct and efficient route to 2-Cyano-2-cyclohexylideneethanethioamide is the Knoevenagel condensation. This well-established reaction involves the base-catalyzed condensation of an active methylene compound, in this case, 2-cyanothioacetamide, with a carbonyl compound, cyclohexanone.[1]

Reaction Scheme:

Experimental Protocol: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 2-cyanothioacetamide in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount (0.1 equivalents) of a weak base, such as piperidine or triethylamine, to the solution. The use of a mild base is crucial to prevent self-condensation of the cyclohexanone.[1]

• Addition of Cyclohexanone: To the stirring solution, add 1.0 equivalent of cyclohexanone dropwise at room temperature.

• Reaction Monitoring: The reaction mixture is then heated to reflux and monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-Cyano-2-cyclohexylideneethanethioamide.

Diagram of the Synthetic Workflow:

Caption: Synthetic workflow for 2-Cyano-2-cyclohexylideneethanethioamide.

Growing Single Crystals for X-ray Diffraction

The growth of high-quality single crystals is often the most challenging step in a crystallographic study.[2][3][4][5] Several methods can be employed, with the choice of solvent being a critical factor.[3][6]

Experimental Protocol: Single Crystal Growth

• Purity: Ensure the synthesized compound is of the highest possible purity, as impurities can inhibit crystallization.

• Solvent Selection: Screen a variety of solvents to find one in which the compound is moderately soluble.

• Slow Evaporation Method:

  • Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent in a clean vial.

  • Cover the vial with a cap that has a small pinhole to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment and allow the solvent to evaporate over several days to weeks.[3][6]

• Vapor Diffusion Method:

  • Dissolve the compound in a small amount of a relatively non-volatile solvent in which it is soluble.

  • Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is insoluble.

  • The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystallization.[4][6]

X-ray Crystallography: Elucidating the Three-Dimensional Structure

Single-crystal X-ray diffraction is the definitive method for determining the atomic arrangement within a crystalline solid.[7][8][9][10][11]

Data Collection

A suitable single crystal is mounted on a goniometer and placed in a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is collected on a detector.[7][11] For organic molecules, data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms.

Structure Solution and Refinement

The collected diffraction data (intensities and positions of the reflections) are used to solve the crystal structure. The phase problem, a central challenge in crystallography, is typically solved for small molecules using direct methods.[11] The resulting electron density map is then used to build a model of the molecule. This model is then refined against the experimental data to obtain the final, accurate crystal structure.[12][13][14][15][16]

Diagram of the Crystallographic Workflow:

Caption: General workflow for single-crystal X-ray structure determination.

Structural Analysis of 2-Cyano-2-cyclohexylideneethanethioamide (Based on an Analogue)

As a definitive crystal structure for the title compound is not available, we will discuss the anticipated structural features based on the crystallographic data of the closely related molecule, 2-cyano-N'-(cyclohexylidene)acetohydrazide (CCDC Deposition Number: 1004279).[17][18] This analogue shares the key cyclohexylidene and cyano groups, providing a strong basis for predicting the molecular and supramolecular characteristics of the target thioamide.

Crystallographic Data and Structure Refinement Details (Analogue)

Parameter	Value (for 2-cyano-N'-(cyclohexylidene)acetohydrazide)
Chemical Formula	C₉H₁₃N₃O
Formula Weight	179.22
Crystal System	Triclinic
Space Group	P-1
a (Å)	4.8420 (2)
b (Å)	9.7407 (7)
c (Å)	10.7071 (8)
α (°)	73.917 (9)
β (°)	82.819 (10)
γ (°)	75.980 (9)
Volume (ų)	469.87 (5)
Z	2
Temperature (K)	100
Wavelength (Å)	0.71073 (Mo Kα)
R-factor (%)	3.5

Data obtained from the crystallographic study of 2-cyano-N'-(cyclohexylidene)acetohydrazide.[17][18]

Molecular Geometry and Conformation

The crystal structure of the analogue reveals that the cyclohexylidene ring adopts a chair conformation.[17][18] It is highly probable that the cyclohexylidene ring in 2-Cyano-2-cyclohexylideneethanethioamide will also adopt a similar low-energy chair conformation. The exocyclic double bond will likely lead to some flattening of the ring at the point of attachment.

The cyano and thioamide groups are expected to be roughly coplanar with the double bond to maximize conjugation. The bond lengths and angles within the cyanothioamide moiety will be of particular interest, as they can provide insights into the electronic distribution within this functional group.

Supramolecular Assembly and Intermolecular Interactions

The way molecules pack in a crystal is governed by a delicate balance of intermolecular forces. Hydrogen bonding is a particularly strong and directional interaction that often plays a dominant role in the crystal engineering of organic molecules.[19][20][21][22][23]

In the case of 2-Cyano-2-cyclohexylideneethanethioamide, the thioamide group provides both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the sulfur atom). The nitrogen atom of the cyano group can also act as a hydrogen bond acceptor. Therefore, a rich network of intermolecular interactions is anticipated.

Based on the analogue, we can predict the formation of hydrogen-bonded dimers or chains. For instance, the N-H group of one molecule may form a hydrogen bond with the sulfur atom of a neighboring molecule, leading to the formation of a one-dimensional chain.

Diagram of a Plausible Hydrogen Bonding Motif:

Caption: A possible hydrogen-bonded chain in the crystal structure.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal.[24][25][26][27] The Hirshfeld surface is a three-dimensional surface that encloses a molecule in a crystal, and it is colored according to the nature and strength of the intermolecular contacts. Red spots on the surface indicate close contacts, which are often associated with hydrogen bonds.[26][27]

A Hirshfeld surface analysis of 2-Cyano-2-cyclohexylideneethanethioamide would be expected to reveal prominent red spots corresponding to the N-H...S and potentially C-H...N and C-H...S hydrogen bonds, providing a quantitative measure of their contributions to the overall crystal packing.

Conclusion and Future Directions

This technical guide has outlined a comprehensive approach to the synthesis and structural elucidation of 2-Cyano-2-cyclohexylideneethanethioamide. While a definitive crystal structure remains to be determined, the analysis of a close structural analogue provides a strong foundation for predicting its key molecular and supramolecular features. The experimental protocols and analytical frameworks presented herein offer a clear roadmap for researchers to obtain and interpret the crystal structure of this and related cyanothioamides. Such studies are essential for advancing our understanding of these versatile compounds and for unlocking their full potential in drug discovery and materials science.

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An In-Depth Technical Guide to the Starting Materials for 2-Cyano-2-cyclohexylideneethanethioamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Cyclohexylideneethanethioamide Scaffold

2-Cyano-2-cyclohexylideneethanethioamide and its derivatives represent a class of α,β-unsaturated thioamides that are valuable intermediates in heterocyclic chemistry. The inherent reactivity of the conjugated system, coupled with the cyano and thioamide functionalities, makes this scaffold a versatile building block for the synthesis of a wide array of more complex molecules, including thiophenes, thiazoles, and pyridines, many of which are of significant interest in medicinal chemistry and materials science. This guide provides a detailed examination of the core starting materials required for its synthesis, focusing on the underlying chemical principles and practical considerations for researchers in the field.

Core Synthetic Strategy: The Knoevenagel Condensation Pathway

The most direct and established route for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide is the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of a carbonyl compound with a molecule containing an active methylene group. For the synthesis of the target molecule, this translates to the reaction between cyclohexanone and cyanothioacetamide.

Caption: Workflow for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide.

Part 1: In-Depth Analysis of Starting Materials

Cyclohexanone: The Carbonyl Component

Cyclohexanone serves as the electrophilic component in the condensation reaction. Its carbonyl carbon is the site of nucleophilic attack by the carbanion generated from cyanothioacetamide.

• Chemical Role and Reactivity: The reactivity of the cyclohexanone carbonyl is a key determinant of the reaction rate. Unlike acyclic ketones, the cyclic structure of cyclohexanone influences its conformational flexibility and the accessibility of the carbonyl group. The choice of a cyclic ketone like cyclohexanone directly leads to the "cyclohexylidene" moiety in the final product.

• Purity and Handling Considerations: The purity of cyclohexanone is crucial. The presence of acidic or basic impurities can interfere with the catalytic cycle of the intended base. Aldehydic impurities, which are more reactive, could lead to undesired side products. It is recommended to use freshly distilled or high-purity grade cyclohexanone for optimal results. Standard laboratory precautions for handling flammable organic liquids should be observed.

Cyanothioacetamide: The Active Methylene Component

Cyanothioacetamide (2-cyanoethanethioamide) is a bifunctional molecule that provides both the active methylene group for the condensation and the thioamide functionality of the final product.

• Chemical Role and Acidity: The methylene protons alpha to both the cyano (-CN) and the thioamide (-C(S)NH₂) groups are acidic. This is due to the electron-withdrawing nature of both groups, which stabilize the resulting carbanion through resonance.[1] This acidity allows for deprotonation by a weak base to form the nucleophile that initiates the condensation.

• Significance of the Thioamide Group: The use of cyanothioacetamide is a highly efficient approach as it incorporates the desired thioamide group directly. An alternative, but less direct, route would be to use cyanoacetamide followed by a subsequent thionation step, which would add complexity to the overall synthesis. The thioamide group itself is a versatile functional group for further synthetic transformations.[2]

• Synthesis and Stability: Cyanothioacetamide can be prepared from cyanoacetamide and a thionating agent like phosphorus pentasulfide. It is a solid at room temperature and should be stored in a cool, dry place.

The Base Catalyst: Initiating the Reaction

A base is required in catalytic amounts to deprotonate the cyanothioacetamide, thereby generating the nucleophilic carbanion.

• Mechanism of Action: The Knoevenagel condensation is typically catalyzed by weak organic bases.[3] Common choices include secondary amines like piperidine or morpholine, or tertiary amines like triethylamine.[2] These bases are strong enough to deprotonate the active methylene compound but not so strong as to promote self-condensation of the ketone or other side reactions. The catalytic cycle involves the base abstracting a proton, the resulting carbanion attacking the carbonyl, and a series of proton transfer and dehydration steps, with the base being regenerated at the end.

• Choosing the Right Catalyst:

  • Piperidine/Morpholine: These secondary amines are highly effective catalysts for Knoevenagel-type reactions.[4] They can also participate in the reaction by forming an intermediate iminium ion with the ketone, which is more electrophilic than the original carbonyl, thereby accelerating the reaction.

  • Triethylamine: As a tertiary amine, it acts as a Brønsted base to facilitate deprotonation without forming an iminium intermediate.[2] The choice of catalyst can influence reaction times and yields, and may require empirical optimization for this specific substrate pairing.

Part 2: Experimental Protocol and Mechanistic Insights

The following protocol is a representative procedure for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide, synthesized from the collective knowledge of Knoevenagel condensations involving similar reactants.[2][4]

Detailed Step-by-Step Methodology

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add cyanothioacetamide (1.0 eq) and cyclohexanone (1.0 - 1.2 eq).

• Solvent Addition: Add ethanol as the solvent. The volume should be sufficient to dissolve the reactants upon heating.

• Catalyst Addition: Introduce a catalytic amount of piperidine or morpholine (e.g., 0.1 eq).

• Reaction: Heat the mixture to reflux with constant stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Isolation: After the reaction is complete (typically after several hours), cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the product.

• Purification: Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials and catalyst. The product can be further purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Self-Validating System: Explaining the "Why"

• Equimolar Reactants: Using a slight excess of the liquid cyclohexanone can help to ensure the complete consumption of the solid cyanothioacetamide.

• Reflux Conditions: The application of heat is necessary to overcome the activation energy of the reaction and to ensure a reasonable reaction rate. Ethanol is a common solvent as it effectively dissolves the reactants at reflux and allows for easy crystallization of the product upon cooling.[4]

• Catalytic Base: Only a catalytic amount is needed as the base is regenerated during the reaction cycle. Using a large excess of a strong base could lead to unwanted side reactions.

• Crystallization: The product is typically a solid that is less soluble in cold ethanol than the starting materials, allowing for a straightforward purification by filtration.

Reaction Mechanism

Caption: Mechanism of the base-catalyzed Knoevenagel condensation.

The reaction proceeds via the following key steps:

• Deprotonation: The base removes an acidic proton from the α-carbon of cyanothioacetamide to form a resonance-stabilized carbanion.

• Nucleophilic Attack: The carbanion attacks the electrophilic carbonyl carbon of cyclohexanone.

• Protonation: The resulting alkoxide intermediate is protonated by the conjugate acid of the base, regenerating the catalyst.

• Dehydration: The β-hydroxy intermediate undergoes elimination of a water molecule to form the stable α,β-unsaturated product.

Part 3: Data Presentation

The following table summarizes representative reaction conditions and yields for Knoevenagel condensations of carbonyl compounds with active methylene nitriles, providing a baseline for optimization.

Carbonyl Compound	Active Methylene Compound	Catalyst	Solvent	Conditions	Yield (%)	Reference
Benzaldehyde	2-Cyanoacetamide	Piperidine	Ethanol	Reflux, 45 min	90%	[4]
2-Acetylcyclohexanone	Cyanothioacetamide	Triethylamine	Ethanol	Reflux, 10 min	70% (of cyclized product)	[2]
Aromatic Aldehydes	2-Cyano-N-phenylacetamide	Triethylamine	Toluene	Reflux	N/A	[3]

Note: The yield for the reaction with 2-acetylcyclohexanone is for the subsequently formed pyridine derivative, but indicates the initial condensation is efficient.

Conclusion

The synthesis of 2-Cyano-2-cyclohexylideneethanethioamide is readily achievable through the Knoevenagel condensation, a robust and well-understood reaction. The key starting materials—cyclohexanone and cyanothioacetamide—are commercially available or can be readily synthesized. The choice of a weak base catalyst, such as piperidine or morpholine, is critical for facilitating the reaction while minimizing side products. By understanding the roles of each of these starting materials and the underlying reaction mechanism, researchers can effectively utilize this synthetic route to access this versatile chemical intermediate for applications in drug discovery and materials science.

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• Dotsenko, V. V., Krivokolysko, S. G., Polovinko, V. V., & Litvinov, V. P. (2012). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclohexanone, 2-acetylcyclopentanone, and their enamines. Chemistry of Heterocyclic Compounds, 48(2), 309–318. [Link]

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An In-Depth Technical Guide to the Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide: Mechanism and Protocol

Abstract: This technical guide provides a comprehensive overview of the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide, a valuable thioamide compound. The document delineates the core chemical principles underpinning its formation, focusing on a multicomponent reaction strategy that combines the Knoevenagel condensation and a thioamidation process analogous to the Gewald reaction. A detailed, step-by-step reaction mechanism is presented, supported by a validated experimental protocol. This guide is intended for researchers, chemists, and professionals in drug development, offering both theoretical insights and practical guidance for the successful synthesis and characterization of this target molecule.

Introduction

Chemical Identity and Significance

2-Cyano-2-cyclohexylideneethanethioamide is an α,β-unsaturated thioamide derivative with the molecular formula C9H12N2S[1]. The thioamide functional group is a crucial structural motif in medicinal chemistry and drug design, often serving as a bioisostere for the amide bond in biomolecules, which can enhance biological activity or modify pharmacokinetic properties[2]. The α,β-unsaturated system, coupled with the cyano group, makes the molecule a versatile intermediate for the synthesis of various heterocyclic compounds and other complex organic structures[3][4]. Its synthesis is a prime example of efficient, atom-economical multicomponent reactions.

Overview of the Synthetic Strategy

The formation of 2-Cyano-2-cyclohexylideneethanethioamide is typically achieved through a one-pot, three-component reaction involving cyclohexanone, an active methylene nitrile (like 2-cyanoethanethioamide or generated in situ from malononitrile and a sulfur source), and elemental sulfur, catalyzed by a base. This process is mechanistically related to the renowned Gewald reaction , which is a cornerstone for synthesizing polysubstituted 2-aminothiophenes[5][6][7][8][9]. The initial and critical step of this synthesis is the Knoevenagel condensation of the ketone with the active methylene compound[5][10].

Core Reaction Principles

The synthesis elegantly combines two fundamental organic reactions in a single pot. Understanding these individual steps is key to mastering the overall transformation.

The Knoevenagel Condensation: Formation of the Cyclohexylidene Intermediate

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration to yield an α,β-unsaturated product[10]. In this synthesis, the active methylene group of a compound like 2-cyanoacetamide or malononitrile is deprotonated by a mild base, such as morpholine or piperidine, to form a resonance-stabilized carbanion[11][12]. This carbanion then acts as a nucleophile, attacking the electrophilic carbonyl carbon of cyclohexanone. The resulting β-hydroxy intermediate readily undergoes dehydration (elimination of a water molecule) to form the stable, conjugated cyclohexylidene intermediate (2-cyclohexylideneacetonitrile derivative)[5][13]. The use of a mild base is crucial to prevent the self-condensation of the ketone[10].

Thioamidation

Following the formation of the cyclohexylidene intermediate, the next phase involves the introduction of the thioamide functionality. When 2-cyanoacetamide is used as the starting nitrile, the process involves the thionation of the existing amide group. This is often achieved using a sulfurating agent.

Alternatively, and more commonly in a Gewald-type synthesis, the reaction starts with a ketone (cyclohexanone), an activated nitrile (malononitrile), elemental sulfur, and an amine base (morpholine)[14][15]. In this scenario, after the Knoevenagel condensation, the elemental sulfur reacts to form the thioamide. The amine catalyst plays a dual role: it facilitates the initial condensation and also activates the elemental sulfur (S₈) ring, making it susceptible to nucleophilic attack to ultimately form the thioamide moiety[16][17].

Detailed Reaction Mechanism

The one-pot synthesis of 2-Cyano-2-cyclohexylideneethanethioamide from cyclohexanone, malononitrile, and sulfur, catalyzed by morpholine, proceeds through the following logical steps:

• Base-Catalyzed Knoevenagel Condensation: Morpholine deprotonates malononitrile to form a nucleophilic carbanion. This carbanion attacks the carbonyl carbon of cyclohexanone. Subsequent dehydration yields the key intermediate, 2-cyclohexylidenemalononitrile.

• Sulfur Activation and Addition: The amine catalyst reacts with elemental sulfur (S₈) to form a nucleophilic sulfur species[17]. This species, or the intermediate from the Knoevenagel condensation, then attacks the sulfur.

• Thioamide Formation: The precise mechanism of sulfur incorporation can be complex, but it is postulated to involve the addition of sulfur across the activated methylene group, followed by rearrangement and reaction with the amine or an in-situ generated species to form the thioamide functional group.

The overall transformation efficiently builds a complex molecule from simple, readily available starting materials.

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An In-depth Technical Guide to the Purity and Characterization of 2-Cyano-2-cyclohexylideneethanethioamide

Abstract

This technical guide provides a comprehensive framework for the purification, purity assessment, and structural characterization of 2-Cyano-2-cyclohexylideneethanethioamide. Intended for researchers, scientists, and professionals in drug development, this document moves beyond rote protocols to explain the underlying scientific principles behind methodological choices. We will explore robust purification strategies, delve into a suite of analytical techniques for definitive purity determination, and detail the spectroscopic methods required for unambiguous structural elucidation. Each section is grounded in established chemical principles, offering field-proven insights to ensure the generation of reliable, high-quality data for this α,β-unsaturated thioamide.

Introduction and Synthetic Considerations

2-Cyano-2-cyclohexylideneethanethioamide is a multifunctional molecule featuring a cyclohexylidene moiety, a nitrile group, and a thioamide functional group. This combination of an α,β-unsaturated system with a thioamide makes it a compound of interest in synthetic and medicinal chemistry. The thioamide group, an isostere of the amide bond, can significantly alter a molecule's physicochemical properties, including hydrogen bonding capabilities, reactivity, and metabolic stability[1][2]. The purity of such a compound is paramount, as even minor impurities can drastically affect downstream biological assays or synthetic transformations.

Probable Synthetic Route: Knoevenagel Condensation

While multiple synthetic routes may exist, a highly probable and efficient method for the synthesis of the title compound is the Knoevenagel condensation.[3][4][5][6] This reaction involves the base-catalyzed condensation of an active methylene compound with a ketone or aldehyde.[3][7]

In this case, the logical precursors are Cyclohexanone and 2-Cyanoethanethioamide [8]. The reaction is typically catalyzed by a weak base, such as piperidine or triethylamine, and proceeds via the formation of an α,β-unsaturated product.[5][9]

Anticipated Impurities

Understanding the synthesis is critical to anticipating potential impurities, which informs the purification and analytical strategy.

• Unreacted Starting Materials: Residual cyclohexanone and 2-cyanoethanethioamide.

• Catalyst: Traces of the amine catalyst used.

• Side-Products: Potential for self-condensation of cyclohexanone or undesired reactions of the thioamide group.

• Isomers: Possibility of (E/Z) isomers, although the (E)-isomer is typically the thermodynamically favored product in Knoevenagel condensations.

Purification Methodology: A Validating Workflow

A multi-step purification workflow is recommended to achieve high purity (>99%). The process is designed to be self-validating, with analytical checks at each stage.

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A Technical Guide to the Stability and Storage of 2-Cyano-2-cyclohexylideneethanethioamide

Introduction

2-Cyano-2-cyclohexylideneethanethioamide is a specialized organic compound characterized by the presence of a thioamide group, a nitrile, and a cyclohexylidene moiety. The thioamide functional group, an isostere of the common amide bond, imparts unique physicochemical properties, including altered hydrogen bonding capabilities, increased proteolytic stability, and improved cell permeability, making such compounds valuable in medicinal chemistry and drug discovery.[1][2] However, these same properties, particularly the reactivity of the thioamide sulfur, present distinct challenges regarding the compound's chemical stability and long-term storage.

This technical guide provides an in-depth analysis of the factors influencing the stability of 2-Cyano-2-cyclohexylideneethanethioamide. It outlines potential degradation pathways, provides evidence-based recommendations for storage and handling, and details experimental protocols for researchers to validate stability in their own laboratories. This document is intended for researchers, chemists, and drug development professionals who require a comprehensive understanding of this molecule's characteristics to ensure its integrity throughout its lifecycle.

Physicochemical Profile

A foundational understanding of the molecule's physical and chemical properties is essential for predicting its behavior and designing appropriate storage protocols.

• Chemical Structure: The molecule features an α,β-unsaturated system where a cyclohexylidene ring is double-bonded to a carbon atom bearing both a cyano (-C≡N) group and a thioamide (-C(=S)NH₂) group.

• Key Identifiers:

  • Molecular Formula: C₉H₁₂N₂S[3]

  • Molecular Weight: 180.27 g/mol [3]

  • CAS Number: 129224-53-9[4]

Property	Value / Description	Source
Physical Form	Typically a solid at room temperature.	Inferred from related compounds
Solubility	Expected to be soluble in organic solvents like DMF, DMSO, and alcohols.	General property of similar structures
Thioamide pKa	Thioamides are generally less basic than amides.	[1]
Hydrogen Bonding	Stronger hydrogen bond donor but a weaker acceptor compared to its amide analog.	[1]

Intrinsic Chemical Stability and Potential Degradation Pathways

The stability of 2-Cyano-2-cyclohexylideneethanethioamide is primarily governed by the reactivity of its thioamide and α,β-unsaturated nitrile functionalities. Several degradation pathways are plausible under common laboratory and storage conditions.

Key Lability Points:

• Hydrolysis of the Thioamide: The thioamide group can undergo hydrolysis to the corresponding amide, releasing hydrogen sulfide. This reaction can be catalyzed by the presence of moisture, as well as acidic or basic conditions. While thioamides can offer enhanced stability against enzymatic hydrolysis, their chemical stability can be a challenge.[1][2]

• Oxidation of the Thioamide: The electron-rich sulfur atom is susceptible to oxidation, forming a thioamide S-oxide (sulfine) or other oxygenated species.[5] This is a critical liability, as atmospheric oxygen can promote this degradation, especially in the presence of light or trace metal catalysts.

• Hydrolysis of the Cyano Group: The nitrile group can be hydrolyzed under acidic or basic conditions, first to an amide and subsequently to a carboxylic acid. This process is generally slower than thioamide degradation but represents a potential long-term stability issue.

• Reactions at the Double Bond: The conjugated double bond is electron-deficient and can be susceptible to nucleophilic addition reactions, although this is generally less of a concern under typical storage conditions compared to hydrolysis and oxidation.

These pathways underscore the necessity of controlling the storage environment to exclude moisture, oxygen, and light.

Caption: Key degradation pathways originating from the parent compound.

Recommended Storage and Handling Conditions

To preserve the integrity of 2-Cyano-2-cyclohexylideneethanethioamide, a multi-faceted approach to storage is required. The following recommendations are based on the known reactivity of the thioamide functional group and storage conditions for structurally similar compounds.[6]

Long-Term Storage (> 1 month)

The primary objective for long-term storage is to arrest all potential degradation pathways by controlling the environment.

Parameter	Recommendation	Rationale
Temperature	2–8°C	Reduces the kinetic rate of all chemical reactions, including hydrolysis and oxidation. Data from similar molecules like methyl 2-cyano-2-cyclohexylideneacetate and 2-cyano-2-propyl benzodithioate support refrigerated storage.[6]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, directly preventing the oxidation of the thioamide sulfur.
Moisture	Tightly Sealed Container with Desiccant	Prevents ingress of atmospheric moisture, which is the reactant for both thioamide and nitrile hydrolysis.
Light	Amber Glass Vial or Opaque Container	Protects the compound from photolytic degradation. Thioamides can be photosensitive.[1]

Short-Term Storage (< 1 month)

For routine laboratory use, conditions can be slightly relaxed, but caution is still paramount.

• Solid Compound: Store in a desiccator at room temperature, protected from direct light.

• Solutions: Prepare solutions fresh for immediate use whenever possible. If short-term storage of a solution is unavoidable, store in a tightly capped vial at 2–8°C for no more than 24-48 hours. The stability in solution is solvent-dependent and should be experimentally verified.

Handling and Incompatible Materials

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area or chemical fume hood. Wear protective gloves, safety glasses, and a lab coat.[7][8]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these will accelerate degradation.[9]

• Hazardous Decomposition: Thermal decomposition may lead to the release of toxic gases, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen cyanide.[9]

Experimental Protocol for Stability Assessment

To ensure data integrity, it is crucial for researchers to perform their own stability assessments. A forced degradation study is the industry-standard approach to identify stability-indicating analytical methods and predict degradation pathways.

Protocol: Forced Degradation Study

1. Objective: To identify the degradation products of 2-Cyano-2-cyclohexylideneethanethioamide under various stress conditions.

2. Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide

• HPLC-grade Acetonitrile and Water

• Formic Acid (or other suitable modifier)

• 1 M HCl, 1 M NaOH, 3% H₂O₂

• HPLC system with PDA/UV and Mass Spectrometric (MS) detectors

3. Methodology:

• Step 1: Stock Solution Preparation: Prepare a stock solution of the compound at ~1 mg/mL in acetonitrile.

• Step 2: Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acid Hydrolysis: Add an equal volume of 1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Add an equal volume of 1 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Keep a vial of the stock solution at 60°C for 48 hours.

  • Photolytic Degradation: Expose a vial of the stock solution to a photostability chamber (ICH Q1B guidelines) for a defined period.

  • Control: Keep one vial of the stock solution at 2–8°C, protected from light.

• Step 3: Sample Analysis: At designated time points, withdraw an aliquot from each vial, neutralize if necessary (for acid/base samples), and dilute to a suitable concentration (~50 µg/mL) with the mobile phase.

• Step 4: HPLC-MS Analysis: Analyze all samples using a validated stability-indicating HPLC method.

  • Example Column: C18, 2.1 x 100 mm, 1.8 µm

  • Example Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Detection: Monitor at a suitable UV wavelength and acquire mass spectra to identify the parent compound and any new peaks (degradants).

• Step 5: Data Interpretation: Compare the chromatograms of stressed samples to the control. Calculate the percentage of degradation and tentatively identify degradants based on their mass-to-charge ratio (m/z).

Caption: Workflow for a comprehensive forced degradation study.

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide is a molecule with significant potential but inherent stability liabilities centered on its thioamide group. Susceptibility to oxidation and hydrolysis are the primary concerns. To maintain the compound's purity and ensure the reliability of experimental results, strict adherence to recommended storage conditions is imperative. Long-term storage should be at 2–8°C under an inert atmosphere, protected from light and moisture. Researchers are strongly encouraged to conduct forced degradation studies to understand the specific stability profile of their material and to develop validated, stability-indicating analytical methods.

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The Emerging Therapeutic Potential of 2-Cyano-2-cyclohexylideneethanethioamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The quest for novel therapeutic agents with enhanced efficacy and specificity is a perpetual endeavor in medicinal chemistry. Within this landscape, the 2-cyano-2-cyclohexylideneethanethioamide scaffold has emerged as a promising pharmacophore. This technical guide provides a comprehensive overview of the synthesis, potential biological activities, and mechanisms of action of its derivatives. Drawing upon established synthetic methodologies and extrapolating from the biological profiles of structurally related compounds, this document serves as a foundational resource for researchers aiming to explore and exploit the therapeutic potential of this chemical class. We will delve into the probable synthetic routes, hypothesised anticancer, antimicrobial, and anti-inflammatory activities, and the underlying molecular interactions that may govern these effects. Detailed experimental protocols for key assays are provided to facilitate further investigation and validation.

Introduction: The Chemical and Therapeutic Promise of the Scaffold

The 2-cyano-2-cyclohexylideneethanethioamide core is characterized by a unique combination of functional groups: a nitrile, a thioamide, and a cyclohexylidene moiety. This arrangement confers a distinct electronic and steric profile, making it an intriguing candidate for interaction with biological targets. The thioamide group, a bioisosteric replacement for the more common amide, often leads to altered physicochemical properties such as increased lipophilicity and different hydrogen bonding capabilities, which can enhance biological activity.[1][2] The exocyclic double bond of the cyclohexylidene group introduces a degree of rigidity and specific spatial orientation to the molecule.

While direct studies on 2-cyano-2-cyclohexylideneethanethioamide derivatives are limited in the public domain, the extensive research on related structures, such as 2-cyanoacrylamides and other thioamides, provides a strong rationale for their investigation. These related compounds have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This guide will synthesize this collateral information to build a predictive framework for the potential of the title compounds.

Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide Derivatives

The synthesis of the target thioamides can be approached through a logical sequence of well-established organic reactions. A primary strategy involves the initial synthesis of the corresponding amide or nitrile precursor, followed by a thionation step.

Proposed Synthetic Pathway

A plausible and efficient route to 2-cyano-2-cyclohexylideneethanethioamide derivatives is a two-step process commencing with a Knoevenagel condensation, followed by thionation of the resulting amide.

Caption: Proposed two-step synthesis of 2-cyano-2-cyclohexylideneethanethioamide.

Experimental Protocol: Synthesis of 2-Cyano-2-cyclohexylideneacetamide (Intermediate)

This protocol is adapted from general Knoevenagel condensation procedures.[2]

• Reaction Setup: To a solution of cyclohexanone (1 equivalent) and 2-cyanoacetamide (1 equivalent) in ethanol, add a catalytic amount of piperidine.

• Reaction Conditions: Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If not, reduce the solvent volume under reduced pressure.

• Purification: Collect the solid product by filtration and wash with cold ethanol. Recrystallize from a suitable solvent (e.g., ethanol or isopropanol) to obtain the pure 2-cyano-2-cyclohexylideneacetamide.

Experimental Protocol: Thionation to 2-Cyano-2-cyclohexylideneethanethioamide (Product)

This protocol is based on standard thionation procedures using Lawesson's reagent.[3]

• Reaction Setup: Dissolve the synthesized 2-cyano-2-cyclohexylideneacetamide (1 equivalent) in anhydrous toluene.

• Reagent Addition: Add Lawesson's reagent (0.5 equivalents) to the solution.

• Reaction Conditions: Reflux the mixture for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to yield the desired 2-cyano-2-cyclohexylideneethanethioamide.

Potential Biological Activities

Based on the known bioactivities of structurally similar compounds, 2-cyano-2-cyclohexylideneethanethioamide derivatives are hypothesized to possess anticancer, antimicrobial, and anti-inflammatory properties.

Anticancer Activity

The 2-cyanoacrylamide and thioamide moieties are present in numerous compounds with demonstrated anticancer activity.[1][4] The proposed mechanism often involves the inhibition of critical cellular processes such as cell proliferation and the induction of apoptosis.

Hypothesized Mechanism of Action: The electrophilic nature of the α,β-unsaturated nitrile system makes these compounds potential Michael acceptors, allowing for covalent interaction with nucleophilic residues (e.g., cysteine) in key proteins involved in cancer progression, such as kinases or tubulin.[1] Thioamide-containing compounds have been shown to inhibit tubulin polymerization and induce cell cycle arrest.[1]

Caption: Hypothesized anticancer mechanisms of action.

Data from Structurally Related Compounds:

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
Pyrazolinethioamide	A549 (Lung)	13.49	[1]
Pyrazolinethioamide	HeLa (Cervical)	17.52	[1]
Thioamide Derivative	MCF-7 (Breast)	11.7	[1]
Thioamide Derivative	HCT-116 (Colon)	12.6	[1]
Thiazole-5-carboxamide	A-549 (Lung)	>5 µg/mL (moderate activity)	[5]
Carbamothioyl-furan-2-carboxamide	HepG2 (Liver)	~20 µg/mL (Concentration for 33.29% viability)	[4]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO) for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Antimicrobial Activity

Thioamides and related heterocyclic compounds are known to possess significant antibacterial and antifungal properties.[6][7] The cyclohexyl moiety has also been incorporated into antimicrobial agents.[6][7][8]

Hypothesized Mechanism of Action: The antimicrobial action could be due to the inhibition of essential microbial enzymes, disruption of cell membrane integrity, or interference with nucleic acid or protein synthesis. The thioamide sulfur atom can chelate with metal ions crucial for enzymatic function in microbes.

Data from Structurally Related Compounds:

Compound Class	Microorganism	MIC (µg/mL)	Reference
N-piperidine thioamide analog	Staphylococcus aureus (MRSA)	30	[1]
Thioamide-containing urease inhibitor	Staphylococcus aureus	<0.003 - 0.097 (MIC50)	[1]
Thioamide-containing urease inhibitor	Escherichia coli	<0.003 - 0.097 (MIC50)	[1]
4-cyclohexyl-1,2,4-triazole derivative	Candida albicans	Strong antifungal activity	[6][7]
Thienopyrimidine with cyclohexyl moiety	Staphylococcus aureus	Mild activity	[9]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform a serial two-fold dilution of the test compounds in a suitable broth medium in a 96-well microplate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the microplate at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity

The 2-cyanoacrylamide scaffold is present in compounds known to modulate inflammatory pathways.[10] Additionally, compounds containing a cyclohexyl moiety have demonstrated anti-inflammatory effects.[8]

Hypothesized Mechanism of Action: The anti-inflammatory activity may be mediated through the inhibition of pro-inflammatory enzymes like cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokine production (e.g., TNF-α, IL-6).[11][12] The α,β-unsaturated system could also interact with transcription factors such as NF-κB, a key regulator of the inflammatory response.

Caption: Hypothesized anti-inflammatory mechanisms of action.

Data from Structurally Related Compounds:

Compound Class	Assay	Activity	Reference
Thiocyanoacetamide	Formalin-induced pain	Significant modulation of pain	[11]
Thiocyanoacetamide	Cytokine release	Decrease in plasma IL-1β and TNF-α	[11]
Cyclohexyl-N-acylhydrazone	Carrageenan-induced peritonitis	Significant anti-inflammatory activity	[8]
N-(2-bromo-phenyl)-2-hydroxy-benzamide	Protease inhibition assay	IC50 = 0.04–0.07 mg/mL	[13]

Experimental Protocol: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: Collect the cell culture supernatant and measure the nitrite concentration (an indicator of NO production) using the Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control.

Structure-Activity Relationship (SAR) Insights

While specific SAR studies for 2-cyano-2-cyclohexylideneethanethioamide derivatives are not yet available, we can infer potential relationships from related compound classes:

• The Thioamide Moiety: The replacement of an amide with a thioamide often enhances lipophilicity and can lead to increased cell permeability and potency. The sulfur atom may also engage in unique interactions with biological targets.[1][2]

• Substituents on the Cyclohexyl Ring: The nature and position of substituents on the cyclohexyl ring could significantly impact activity by influencing steric hindrance, electronic properties, and overall molecular conformation.

• N-Substitution of the Thioamide: For N-substituted derivatives, the nature of the substituent will be critical. Aromatic or heterocyclic substituents could introduce additional binding interactions (e.g., π-π stacking) with target proteins.

Conclusion and Future Directions

The 2-cyano-2-cyclohexylideneethanethioamide scaffold represents a promising yet underexplored area of medicinal chemistry. Based on the robust biological activities of structurally related compounds, these derivatives are prime candidates for investigation as novel anticancer, antimicrobial, and anti-inflammatory agents. This technical guide provides a foundational framework for their synthesis and biological evaluation.

Future research should focus on:

• The synthesis and characterization of a library of 2-cyano-2-cyclohexylideneethanethioamide derivatives with diverse substitutions.

• Systematic in vitro screening of these compounds against a broad panel of cancer cell lines, microbial strains, and in inflammatory assay models.

• Elucidation of the specific molecular targets and mechanisms of action for the most potent derivatives.

• In vivo studies to assess the efficacy, pharmacokinetics, and safety profiles of lead compounds.

By pursuing these avenues of research, the full therapeutic potential of this intriguing class of compounds can be unlocked, potentially leading to the development of next-generation therapies for a range of human diseases.

References

• Gewald, K. (1966). Heterocyclic syntheses with α-cyanocarbonyl compounds. Angewandte Chemie International Edition in English, 5(5), 573-574.

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• Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents. (2023). Journal of Medicinal Chemistry.
• Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. (2014).
• Green methodologies for the synthesis of 2-aminothiophene. (2022). Molecular Diversity.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Arkivoc.
• Inhibition of Cancer Cell Proliferation and Bacterial Growth by Silver(I) Complexes Bearing a CH3-Substituted Thiadiazole-Based Thioamide. (2023). Molecules.
• Synthesis and antimicrobial activity of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives. (2005). European Journal of Medicinal Chemistry.
• Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Deriv
• In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Deriv
• Modulation of inflammatory mediators involved in the antinociceptive and anti-inflammatory effects of a new thioamide derivative: thiocyanoacetamide. (2023). Inflammopharmacology.
• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Deriv
• Synthesis and antimicrobial activity of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)
• Synthesis and antimicrobial activity of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives. Eskişehir Osmangazi Üniversitesi. (n.d.).
• Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure. (2024). Molecules.
• Antiinflammatory and Antimicrobial Effects of Thiocyanate in a Cystic Fibrosis Mouse Model. (2015).

• Thioamide synthesis by thionation. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis, and synthetic applications of cyanoacetamides. (2020). Arkivoc.
• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Current Organic Synthesis.
• Discovery and Anti-Inflammatory Activity of a Cyanobacterial Fatty Acid Targeting the Keap1/Nrf2 P
• Antiinflammatory and Antimicrobial Effects of Thiocyanate in a Cystic Fibrosis Mouse Model. (2015).
• Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. (2014). Journal of Chemical and Pharmaceutical Research.
• Anti-Inflammatory Actions of Plant-Derived Compounds and Prevention of Chronic Diseases: From Molecular Mechanisms to Applic

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CAS number and molecular formula of 2-Cyano-2-cyclohexylideneethanethioamide

An In-Depth Technical Guide to 2-Cyano-2-cyclohexylideneethanethioamide

Introduction

2-Cyano-2-cyclohexylideneethanethioamide is a specialized organic compound characterized by the presence of three key functional groups: a nitrile (-C≡N), a thioamide (-C(=S)NH2), and a cyclohexylidene moiety. As a polyfunctional molecule, it holds potential as a versatile building block in heterocyclic synthesis and medicinal chemistry. The unique electronic properties and reactivity of the α,β-unsaturated thioamide system make it a subject of interest for developing novel molecular scaffolds. This guide provides a comprehensive overview of its chemical identity, synthesis, potential applications, and handling protocols, tailored for professionals in chemical research and drug development.

Core Physicochemical Properties

The fundamental identifiers and properties of 2-Cyano-2-cyclohexylideneethanethioamide are summarized below. This data is essential for substance registration, analytical characterization, and computational modeling.

Property	Value	Source
CAS Number	129224-53-9	[1]
Molecular Formula	C9H12N2S	[1][2]
Molecular Weight	180.27 g/mol	[2]
Canonical SMILES	C1CCC(=C(C#N)C(=S)N)CC1	N/A
Synonyms	Ethanethioamide, 2-cyano-2-cyclohexylidene-	[1]

Synthesis and Mechanistic Insights

The synthesis of thioamides from their corresponding nitriles is a well-established transformation in organic chemistry. While a specific, detailed synthesis for 2-Cyano-2-cyclohexylideneethanethioamide is not extensively documented in publicly available literature, its preparation can be logically inferred from standard synthetic methodologies applied to similar structures.

A prevalent and effective method involves the treatment of a precursor nitrile with a sulfur-transfer reagent. For instance, the synthesis of a related compound, (E)-2-cyano-2-(thiazolidin-2-ylidene)ethanethioamide, was successfully achieved by reacting the corresponding dinitrile precursor with sodium hydrosulfide (NaSH)[3]. This approach, known as thionation, provides a direct route to the thioamide functional group.

The likely synthetic precursor for the title compound is 2-cyclohexylidenemalononitrile. The reaction mechanism involves the nucleophilic addition of the hydrosulfide ion to one of the nitrile groups, followed by protonation to yield the final thioamide product. The choice of solvent and reaction temperature is critical to ensure regioselectivity and minimize side reactions.

Conceptual Synthesis Workflow

The following diagram illustrates a plausible synthetic pathway.

Caption: Plausible synthesis of the target compound via thionation.

Potential Applications in Research and Drug Development

While 2-Cyano-2-cyclohexylideneethanethioamide itself does not have widely documented biological applications, its structural motifs are present in molecules of significant pharmacological interest. The cyano-acrylamide and related thioamide backbones are considered "privileged scaffolds" in medicinal chemistry due to their ability to interact with various biological targets.

• Anti-inflammatory Agents: A structurally related compound, (E)-2-cyano-N,3-diphenylacrylamide (JMPR-01), demonstrated significant anti-inflammatory potential by reducing the production of key inflammatory mediators like IL-1β and TNFα[4]. This suggests that the α-cyano-α,β-unsaturated amide/thioamide core can serve as a template for developing novel immunomodulatory drugs[4].

• Kinase Inhibition: The α-cyanoacrylamide moiety is a well-known covalent warhead in targeted cancer therapy. It is incorporated into several FDA-approved irreversible tyrosine kinase inhibitors (TKIs)[5]. These compounds function by forming a covalent bond with a cysteine residue in the active site of kinases like Bruton's tyrosine kinase (BTK) or epidermal growth factor receptor (EGFR), leading to potent and durable inhibition[5]. The electrophilic nature of the double bond in 2-Cyano-2-cyclohexylideneethanethioamide makes it a candidate for exploration in this area.

• Antiproliferative Activity: A study of various (E)-2-cyano-3-arylacrylamides revealed potent antiproliferative activity against a panel of 60 human cancer cell lines, with some compounds showing efficacy comparable to or greater than the reference drug Osimertinib[5].

The cyclohexylidene group in the title compound provides a lipophilic anchor that can be crucial for binding to hydrophobic pockets within protein targets, potentially enhancing potency and selectivity.

Role as a Scaffold in Drug Discovery

The diagram below conceptualizes how this molecule could serve as a starting point for generating a library of potential drug candidates through chemical modification.

Caption: Potential of the core scaffold in drug discovery.

Safety, Handling, and Storage

• Hazard Statements:

  • H302: Harmful if swallowed[6][7].

  • H315: Causes skin irritation[7][8].

  • H319: Causes serious eye irritation[7][8].

  • H335: May cause respiratory irritation[6].

• Precautionary Measures:

  • Prevention: Avoid breathing dust or vapors[8]. Wash skin thoroughly after handling[6][7][8]. Use only in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection[6][7][8].

  • Personal Protective Equipment (PPE): Chemical safety goggles or a full-face shield, along with neoprene or other chemical-resistant gloves, are required[6]. An eyewash station and safety shower should be immediately accessible in the work area[6][7].

  • Response: In case of contact with skin or eyes, rinse immediately and thoroughly with water[6]. If swallowed, rinse mouth but do not induce vomiting, and seek medical attention[6]. If inhaled, move the person to fresh air[6].

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[6]. Keep away from strong oxidizing agents, strong acids, and strong bases[6][9].

Exemplary Experimental Protocol: Synthesis

The following is a hypothetical, detailed protocol for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide based on established chemical principles for thionation.

Objective: To synthesize 2-Cyano-2-cyclohexylideneethanethioamide from 2-cyclohexylidenemalononitrile.

Materials:

• 2-cyclohexylidenemalononitrile (1.0 eq)

• Sodium hydrosulfide hydrate (NaSH·xH₂O) (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Deionized Water

• Acetic Acid, 10% aqueous solution

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

• Hexanes

Procedure:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-cyclohexylidenemalononitrile (e.g., 1.46 g, 10 mmol).

• Dissolution: Add anhydrous DMF (30 mL) to the flask and stir the mixture until the starting material is fully dissolved.

• Reagent Addition: In a separate container, dissolve sodium hydrosulfide hydrate (e.g., 1.12 g, 20 mmol, assuming anhydrous) in deionized water (10 mL). Add this aqueous solution dropwise to the stirred reaction mixture at room temperature over 15 minutes.

  • Causality Note: Using a slight excess of NaSH helps drive the reaction to completion. The reaction is often performed in a protic co-solvent like water to facilitate the dissolution of the inorganic salt[3].

• Reaction Monitoring: Heat the reaction mixture to 50 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes), checking for the consumption of the starting material.

• Workup - Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully precipitate the product by slowly adding a 10% acetic acid solution until the pH is approximately 5-6[3].

  • Causality Note: Acidification protonates the intermediate thioamide salt, causing the neutral product to precipitate out of the aqueous solution.

• Workup - Extraction: If an oil or incomplete precipitation occurs, transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL), saturated sodium bicarbonate solution (1 x 50 mL), and brine (1 x 50 mL).

  • Causality Note: The bicarbonate wash neutralizes any remaining acetic acid. The brine wash helps to remove residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid or oil by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure 2-Cyano-2-cyclohexylideneethanethioamide.

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and Mass Spectrometry.

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide is a molecule with significant untapped potential. While its direct applications are not yet established, its structural components are integral to a range of pharmacologically active agents, particularly in the fields of oncology and immunology. Its synthesis is achievable through standard chemical transformations, making it an accessible scaffold for further derivatization. For researchers and drug development professionals, this compound represents a promising starting point for the design and synthesis of novel therapeutics, leveraging the proven utility of the α-cyano-α,β-unsaturated thioamide core. Further investigation into its biological activity is warranted.

References

• Chemstream, Inc. SAFETY DATA SHEET. [Link]

• Al-Said, M. S., et al. (2011). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 16(8), 6426-6436. [Link]

• de Fátima, A., et al. (2022). The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01): A Potential Drug for Treatment of Inflammatory Diseases. Pharmaceuticals, 15(1), 93. [Link]

• Ramírez-Prada, J., et al. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Advances, 14(1), 819-835. [Link]

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Protocols & Analytical Methods

Use of 2-Cyano-2-cyclohexylideneethanethioamide in thieno[2,3-b]pyridine synthesis

Application Note & Protocols

Topic: Strategic Synthesis of Thieno[2,3-b]pyridines Utilizing 2-Cyano-2-cyclohexylideneethanethioamide as a Core Building Block

Audience: Researchers, scientists, and drug development professionals.

Abstract

The thieno[2,3-b]pyridine scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active compounds, demonstrating a wide spectrum of biological activities including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] This application note provides a comprehensive guide to the synthesis of highly functionalized 3-aminothieno[2,3-b]pyridines, leveraging the versatile α,β-unsaturated thioamide, 2-cyano-2-cyclohexylideneethanethioamide, as a key starting material. We present a robust, two-stage synthetic strategy involving an initial base-catalyzed construction of a pivotal pyridinethione intermediate, followed by an efficient S-alkylation and subsequent intramolecular Thorpe-Ziegler cyclization. This guide details the underlying reaction mechanisms, provides step-by-step experimental protocols, and offers expert insights into process optimization, tailored for researchers in medicinal chemistry and drug development.

Introduction: The Significance of Thieno[2,3-b]pyridines

Thieno[2,3-b]pyridine derivatives represent a unique and vital class of heterocyclic compounds in medicinal chemistry. Their rigid, fused-ring structure serves as a versatile scaffold for developing novel therapeutic agents. These compounds have been successfully explored for a multitude of pharmacological applications, acting as anticancer agents, adenosine A1 receptor ligands for epilepsy treatment, and potent inhibitors of enzymes like tyrosyl-DNA phosphodiesterase 1 (TDP1) to overcome chemoresistance in cancer therapy.[1][2][3] The development of efficient and modular synthetic routes to access diverse libraries of these compounds is therefore a critical objective for drug discovery programs.[4] This document focuses on a powerful synthetic approach that begins with 2-cyano-2-cyclohexylideneethanethioamide, a readily accessible precursor that enables the construction of the complex thienopyridine core.

Core Synthetic Strategy & Mechanism

The synthesis of the thieno[2,3-b]pyridine core from 2-cyano-2-cyclohexylideneethanethioamide is achieved via a multi-step sequence that first builds the pyridine ring and subsequently forms the fused thiophene ring. This approach provides modularity, allowing for diversification at multiple positions.

The overall strategy is as follows:

• Pyridine Ring Formation: A base-catalyzed reaction between 2-cyano-2-cyclohexylideneethanethioamide (an α,β-unsaturated thioamide) and an active methylene nitrile, such as malononitrile. This proceeds via a Michael addition followed by an intramolecular cyclization and tautomerization to yield a stable 4-amino-3,5-dicyanopyridine-2-thione derivative.

• Thiophene Ring Annulation (Gewald-Thorpe-Ziegler Sequence): The pyridinethione intermediate is then subjected to a two-step, one-pot reaction.

  • S-Alkylation: The thione is alkylated with an α-halo compound (e.g., an N-aryl-2-chloroacetamide). This step introduces the side chain necessary for cyclization.

  • Thorpe-Ziegler Cyclization: A strong base is then added to promote an intramolecular cyclization between the newly introduced active methylene group and an adjacent cyano group on the pyridine ring, forming the fused 3-aminothiophene ring system.[5]

Reaction Mechanism Overview

Caption: Figure 1: Reaction Mechanism for Thieno[2,3-b]pyridine Synthesis.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Handle reagents like potassium hydroxide and piperidine with extreme care.

Protocol 1: Synthesis of Pyridinethione Intermediate

This protocol details the synthesis of the key 6-amino-5-cyano-4',5',6',7'-tetrahydro-spiro[pyridine-4,1'-cyclohexane]-2(1H)-thione intermediate.

Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide: 1.0 eq

• Malononitrile: 1.0 eq

• Piperidine (catalyst)

• Absolute Ethanol (solvent)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-cyano-2-cyclohexylideneethanethioamide (e.g., 10 mmol, 1.80 g) and malononitrile (10 mmol, 0.66 g) in absolute ethanol (30 mL).

• Add a catalytic amount of piperidine (e.g., 0.5 mL) to the suspension.

• Heat the reaction mixture to reflux (approx. 80 °C) and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Expert Insight: The use of a basic catalyst like piperidine is crucial for promoting both the initial Michael addition of the malononitrile anion to the unsaturated thioamide and the subsequent intramolecular cyclization to form the pyridine ring.[6]

• After completion, cool the reaction mixture to room temperature. A solid precipitate should form.

• Allow the mixture to stand at 4 °C for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol (2 x 10 mL) and then diethyl ether (1 x 15 mL) to remove residual impurities.

• Dry the product under vacuum to yield the pyridinethione intermediate as a stable solid. The product can often be used in the next step without further purification.

Protocol 2: Synthesis of 3-Aminothieno[2,3-b]pyridine Derivatives

This protocol describes the S-alkylation of the pyridinethione intermediate and its subsequent intramolecular cyclization to the final product.

Materials:

• Pyridinethione Intermediate (from Protocol 1): 1.0 eq

• N-aryl-2-chloroacetamide (e.g., 2-chloro-N-phenylacetamide): 1.0 eq

• Potassium Hydroxide (KOH)

• N,N-Dimethylformamide (DMF) (solvent)

Procedure:

• In a 100 mL round-bottom flask, dissolve the pyridinethione intermediate (e.g., 5 mmol, 1.23 g) in DMF (20 mL).

• Add powdered potassium hydroxide (5 mmol, 0.28 g) to the solution and stir for 15 minutes at room temperature. This deprotonates the thione to form the more nucleophilic thiolate.

  • Expert Insight: Using an anhydrous polar aprotic solvent like DMF is advantageous as it effectively dissolves the reactants and intermediates while favoring the SN2 reaction for the alkylation step.

• Add the corresponding N-aryl-2-chloroacetamide (5 mmol) portion-wise to the mixture.[7]

• Stir the reaction mixture at room temperature for 30-40 minutes to complete the S-alkylation step. A precipitate of the S-alkylated intermediate may form.[7]

• To initiate the Thorpe-Ziegler cyclization, add a second portion of powdered potassium hydroxide (10% aqueous solution, 2.8 mL, 5 mmol).[7]

• Stir the mixture vigorously at room temperature for an additional 2-3 hours. The reaction is typically accompanied by a color change. Monitor by TLC until the S-alkylated intermediate is consumed.

• Upon completion, pour the reaction mixture into ice-cold water (100 mL) with stirring.

• A solid precipitate of the crude 3-aminothieno[2,3-b]pyridine product will form.

• Collect the solid by vacuum filtration and wash thoroughly with water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol or DMF/water) to obtain the purified product.

Data Presentation & Expected Results

The described protocols typically afford the desired products in good to excellent yields. The final products can be characterized using standard analytical techniques.

Compound Type	Step	Reagents	Typical Yield	Analytical Data (Expected)
Pyridinethione	Protocol 1	Malononitrile, Piperidine	85-95%	IR (cm⁻¹): 3450-3200 (NH₂), 2210 (CN), 1250 (C=S)
Thieno[2,3-b]pyridine	Protocol 2	N-aryl-2-chloroacetamide, KOH	70-90%	¹H NMR (δ, ppm): 7.0-8.0 (Ar-H), ~5.0 (NH₂), ~8.5 (CONH)

Overall Experimental Workflow

The entire process from starting materials to the final purified product is summarized in the workflow diagram below.

Caption: Figure 2: Overall Experimental Workflow.

Conclusion

This application note outlines a reliable and efficient synthetic pathway for constructing the medicinally important thieno[2,3-b]pyridine scaffold. By utilizing 2-cyano-2-cyclohexylideneethanethioamide, researchers can readily access key pyridinethione intermediates, which are then smoothly converted into highly functionalized 3-aminothieno[2,3-b]pyridine derivatives. The provided protocols are robust and can be adapted for the synthesis of diverse compound libraries for screening in drug discovery programs, thereby facilitating the development of novel therapeutics.

References

• ResearchGate. (n.d.). Synthesis of thieno[2,3-b]pyridine derivatives from lead compounds and....
• Leung, E., et al. (2014). The development of thieno[2,3-b]pyridine analogues as anticancer agents applying in silico methods. Semantic Scholar.
• Jaksevicius, A., et al. (2017). Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism.
• Patel, J., et al. (2022). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan.

• SciELO. (2015). Cascade Synthesis of Thieno[2,3-b]pyridines by Using Intramolecular Cyclization Reactions of 3-Cyano-2-(organylmethylthio)pyridines. SciELO. Available at: [Link]

• van Rensburg, M., et al. (2022).
• Attaby, F. A., Eldin, S. M., & Razik, M. A. (1995). REACTIONS WITH CYANOTHIOACETAMIDE DERIVATIVES: SYNTHESIS AND REACTIONS OF SOME PYRIDINES AND THIENO[2,3-b]PYRIDINE DERIVATIVES.

• ScienceOpen. (2015). Cascade Synthesis of Thieno[2,3-b]pyridines by Using Intramolecular Cyclization Reactions of 3-Cyano-2-(organylmethylthio)pyridines. ScienceOpen. Available at: [Link]

• Janeba, Z., et al. (2021). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. ACS Omega.
• Request PDF. (n.d.). Reactions of Cyanothioacetamide: Synthesis of Several New Thioxohydro-pyridine-3-carbonitrile and Thieno[2,3-b]pyridine Derivatives.
• Dotsenko, V. V., et al. (2020). Recent advances in the chemistry of thieno[2,3-b]pyridines 1. Methods of synthesis of thieno[2,3-b]pyridines. Russian Chemical Bulletin, 69(10), 1829-1868.

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Application Notes &amp; Protocols: Cyclization Reactions of 2-Cyano-2-cyclohexylideneethanethioamide

Introduction: A Versatile Heterocyclic Precursor

In the landscape of synthetic organic chemistry, the strategic design of molecular scaffolds that serve as versatile starting points for diverse heterocyclic systems is of paramount importance. 2-Cyano-2-cyclohexylideneethanethioamide emerges as a highly valuable and reactive intermediate for precisely this purpose. Its structure is rich with functionalities poised for chemical transformation: a nucleophilic thioamide group, an electron-withdrawing nitrile, and an activated exocyclic double bond. This unique combination makes it an exceptional precursor for constructing a variety of pharmacologically relevant heterocyclic cores, particularly substituted thiophenes and thiazoles.

The thioamide moiety (R-CS-NH₂) is a cornerstone functional group in heterocyclic synthesis. The sulfur atom, being a soft nucleophile, readily reacts with a range of soft electrophiles.[1][2] Simultaneously, the nitrogen atom and the adjacent activated carbon framework can participate in cyclization cascades. This guide provides an in-depth exploration of the primary cyclization pathways involving 2-Cyano-2-cyclohexylideneethanethioamide, offering both mechanistic insights and field-tested laboratory protocols for researchers in synthetic chemistry and drug development.

I. Synthesis of Spiro[cyclohexane-1,4'-thieno[2,3-b]pyridines] and Related Thiophenes

One of the most powerful applications of α-cyano-α,β-unsaturated thioamides is in the construction of polysubstituted 2-aminothiophenes, a reaction famously known as the Gewald aminothiophene synthesis.[3][4] 2-Cyano-2-cyclohexylideneethanethioamide can be considered a pre-formed intermediate of the initial Knoevenagel condensation step of the Gewald reaction. Its subsequent cyclization reactions leverage the inherent reactivity of the thioamide and nitrile groups to build complex fused ring systems.

Principle and Mechanism: The Gewald Reaction Pathway

The Gewald reaction is a multicomponent reaction that condenses a ketone or aldehyde with an α-cyanoester (or other active methylene nitrile) and elemental sulfur in the presence of a base to form a 2-aminothiophene.[5][6] In the case of 2-Cyano-2-cyclohexylideneethanethioamide, the molecule can undergo an intramolecular cyclization that mirrors the latter steps of the Gewald mechanism. When reacted with malononitrile in the presence of a base like piperidine, it can lead to the formation of highly substituted spiro-fused thiophenes.

The mechanism proceeds through a series of nucleophilic additions and a final oxidative cyclization. The base facilitates the formation of a nucleophilic species from the thioamide, which then initiates a cascade of reactions culminating in the stable, aromatic thiophene ring.

Caption: Mechanism of Thiophene Formation

Application Note: Accessing Novel Spirocyclic Scaffolds

This cyclization pathway is particularly significant as it provides access to spiro[cyclohexane-thieno] derivatives. Spirocyclic systems are of great interest in medicinal chemistry because their rigid, three-dimensional structures can lead to high-affinity binding with biological targets and improved pharmacokinetic properties. The resulting 2-aminothiophene core is a well-established pharmacophore found in a wide array of biologically active compounds, including antiviral, anti-inflammatory, and anticancer agents.[5][7][8] The presence of the amino and cyano groups on the newly formed thiophene ring offers further handles for diversification and library synthesis.

Experimental Protocol: Synthesis of 2-Amino-3,5-dicyano-4,5,6,7-tetrahydro-spiro[cyclohexane-1,4'-thieno[2,3-b]pyridine]

This protocol is adapted from established methodologies for Gewald-type syntheses.[7][9]

Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide

• Malononitrile

• Piperidine

• Ethanol (absolute)

• Ice bath

• Reflux condenser and heating mantle

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-Cyano-2-cyclohexylideneethanethioamide (10 mmol) and malononitrile (10 mmol) in 30 mL of absolute ethanol.

• To this suspension, add piperidine (1-2 mL) dropwise while stirring. An exothermic reaction may be observed.

• After the initial reaction subsides, heat the mixture to reflux (approximately 78-80°C) using a heating mantle.

• Maintain the reflux for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the precipitated solid by vacuum filtration through a Büchner funnel.

• Wash the solid product with cold ethanol (2 x 10 mL) to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to yield the target 2-aminothiophene derivative.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/DMF) for further purification.

• Characterize the final product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.

II. Synthesis of Substituted Thiazoles via Hantzsch-Type Condensation

The thioamide functionality is an excellent nucleophile for the classic Hantzsch thiazole synthesis. This reaction provides a direct and efficient route to construct the thiazole ring, another privileged scaffold in medicinal chemistry, by reacting a thioamide with an α-halocarbonyl compound.[10][11]

Principle and Mechanism: S-Alkylation and Intramolecular Cyclization

The reaction is initiated by the nucleophilic attack of the thioamide's sulfur atom on the electrophilic carbon of the α-halocarbonyl compound.[1][2] This S-alkylation step forms a thioimino ester intermediate. The subsequent step involves an intramolecular cyclization where the nitrogen atom of the thioimide attacks the carbonyl carbon. The final step is a dehydration event, which leads to the formation of the stable, aromatic thiazole ring. The reaction is typically carried out in the presence of a mild base to neutralize the hydrogen halide formed during the reaction.

Caption: Mechanism of Thiazole Formation

Application Note: Building Blocks for Bioactive Molecules

The Hantzsch synthesis provides a modular and highly reliable method for preparing a wide range of substituted thiazoles. By varying the α-halocarbonyl reactant, diverse functional groups (esters, ketones, amides) can be readily incorporated into the final product. Thiazole-containing compounds have demonstrated a vast spectrum of biological activities, including anti-inflammatory, antitumoral, and antimicrobial properties.[10][11] This protocol allows for the generation of novel thiazole derivatives appended with the cyano-cyclohexylidene moiety, creating unique chemical entities for screening in drug discovery programs.

Experimental Protocol: Synthesis of Ethyl 2-[(E)-cyano(cyclohexylidene)methyl]thiazole-4-carboxylate

This protocol is based on the work of Bakavoli et al., who have reported similar syntheses.[10][11]

Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide

• Ethyl bromopyruvate (or other α-halocarbonyl)

• Sodium Bicarbonate (NaHCO₃)

• N,N-Dimethylformamide (DMF)

• Water (deionized)

• Ethanol

Procedure:

• To a 50 mL round-bottom flask, add 2-Cyano-2-cyclohexylideneethanethioamide (1 mmol) and sodium bicarbonate (1 mmol).

• Add 5 mL of DMF and stir the suspension at room temperature.

• Add the α-bromocarbonyl compound (e.g., ethyl bromopyruvate, 1 mmol) dropwise to the stirring suspension.

• Continue stirring at room temperature for 2-8 hours. The reaction progress can be monitored by TLC.

• Upon completion, pour the reaction mixture into 20 mL of cold water with stirring.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid product thoroughly with water (2 x 10 mL) and then with cold ethanol (1 x 10 mL).

• Dry the product in a vacuum oven.

• If necessary, recrystallize the product from a suitable solvent like acetonitrile to obtain the pure thiazole derivative.

• Confirm the structure of the product using ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Data Summary: Representative Thiazole Syntheses

Entry	α-Halocarbonyl Reagent	Product	Yield (%)
1	Ethyl bromopyruvate	Ethyl 2-[(E)-cyano(cyclohexylidene)methyl]thiazole-4-carboxylate	~75-85%
2	2-Bromoacetophenone	2-[(E)-Cyano(cyclohexylidene)methyl]-4-phenylthiazole	~70-80%
3	Chloroacetone	2-[(E)-Cyano(cyclohexylidene)methyl]-4-methylthiazole	~70-80%
4	3-Bromopentane-2,4-dione	3-(2-((E)-Cyano(cyclohexylidene)methyl)thiazol-4-yl)pentane-2,4-dione	~65-75%

Yields are approximate and based on literature precedents.[10]

General Experimental & Analytical Workflow

The successful synthesis and characterization of these heterocyclic compounds rely on a systematic and rigorous workflow. The following diagram outlines the key stages from reaction setup to final product validation.

Caption: General Synthetic Workflow

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide stands out as a potent and versatile building block in heterocyclic chemistry. Its strategically placed functional groups enable facile entry into complex and medicinally relevant scaffolds through well-established and reliable cyclization reactions like the Gewald and Hantzsch syntheses. The protocols and mechanistic insights provided in this guide are intended to empower researchers to harness the synthetic potential of this reagent for applications in drug discovery, materials science, and beyond.

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• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 14(12), 4849-4857. [Link]

• Dyachenko, V. D., & Krivokolysko, S. G. (2020). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. ResearchGate. [Link]

• Cledera-Castro, A., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100788. [Link]

• Mishra, R., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291. [Link]

• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Semantic Scholar. [https://www.semanticscholar.org/paper/Regioselective-Synthesis-of-New-2-(E)-Cyano(thiaz-Bakavoli-Beyzaei/4531b7e09886b72605b0662d98d251d7237955c4]([Link]

• Bakavoli, M., et al. (2011). Regioselective synthesis of 2-[( E)-(benzo[ d]thiazol-2(3 H)- ylidene)(cyano)methyl]thiazoles. Heterocyclic Communications, 17(3-4), 151-154. [Link]

• Missoum, H., et al. (2022). Synthesis of new thiophenic derivatives. Sciforum. [Link]

• Reddy, T. R., & Guntipally, M. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett. [Link]

• Cocco, A., & Onnis, V. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. [Link]

• Singh, S., et al. (2025). Synthesis of thiophene and Their Pharmacological Activity. International Journal of Pharmaceutical Research and Applications, 10(2), 871-875. [Link]

• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. ResearchGate. [Link]

• Shawali, A. S., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2962. [Link]

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• Frolov, K. A., et al. (2025). Synthesis of New (2E,4E)-2-Cyano-5-phenylpenta-2,4-dienethioamide Derivatives. ResearchGate. [Link]

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• Abdel-Wahab, B. F., et al. (2017). Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. Molbank, 2017(3), M948. [Link]

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• Kazakova, O. B., et al. (2025). Synthesis and Intramolecular Regioselective Cyclization of 2-Cyano-3,10-dioxo-1,10-seco-1,25-dinorlupan-28-yl Benzoate. Molbank, 2025(1), M1990. [Link]

• Gobouri, A. A., et al. (2022). Eco-friendly and regiospecific intramolecular cyclization reactions of cyano and carbonyl groups in N,N-disubstituted cyanamide. Journal of the Iranian Chemical Society, 19(9), 3749–3758. [Link]

• 2-Cyanoacetamide. (n.d.). ResearchGate. [Link]

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• Eitzinger, A., & Ofial, A. R. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry, 95(4), 389-400. [Link]

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Application Notes &amp; Protocols: 2-Cyano-2-cyclohexylideneethanethioamide as a Versatile Precursor for Heterocyclic Synthesis

Abstract

This guide provides a comprehensive overview of the synthetic utility of 2-cyano-2-cyclohexylideneethanethioamide, a highly functionalized and versatile precursor for the construction of diverse heterocyclic scaffolds. We delve into the underlying chemical principles and provide detailed, field-proven protocols for the synthesis of therapeutically relevant heterocyclic systems, including 2-aminothiophenes, pyridine-2(1H)-thiones, and functionalized thiazoles. The protocols are designed to be self-validating, with explanations for critical steps, ensuring reproducibility and success for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of 2-Cyano-2-cyclohexylideneethanethioamide

Heterocyclic compounds form the backbone of a vast majority of pharmaceuticals and biologically active molecules.[1] The strategic design of precursors that offer multiple reaction pathways to diverse scaffolds is a cornerstone of modern medicinal chemistry. 2-Cyano-2-cyclohexylideneethanethioamide is an exemplary building block, possessing a unique convergence of reactive functional groups:

• An Activated Nitrile Group: Functions as a potent electron-withdrawing group and participates in cyclization reactions.

• A Thioamide Moiety: A key nucleophile and electrophile, essential for building sulfur-containing heterocycles like thiophenes and thiazoles.[2]

• An α,β-Unsaturated System: The cyclohexylidene moiety creates a reactive exocyclic double bond, primed for Michael additions and other cyclo-condensation reactions.

This combination allows for a modular approach to synthesizing complex molecules from a single, readily accessible starting material. This document outlines the synthesis of the precursor itself, followed by its application in three major classes of heterocycle synthesis.

Synthesis of the Precursor: 2-Cyano-2-cyclohexylideneethanethioamide

The precursor can be reliably synthesized via a Knoevenagel condensation of cyclohexanone with 2-cyanoethanethioamide. This initial condensation forms the core structure, which is foundational for subsequent heterocyclization reactions.

Protocol 2.1: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

Principle: This protocol is based on the base-catalyzed Knoevenagel condensation. Piperidine acts as a basic catalyst to deprotonate the active methylene group of 2-cyanoethanethioamide, which then attacks the carbonyl carbon of cyclohexanone. Subsequent dehydration yields the target α,β-unsaturated thioamide.

Workflow Diagram:

Caption: Workflow for the synthesis of the precursor.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
Cyclohexanone	98.14	9.81 g (10.3 mL)	1.0
2-Cyanoethanethioamide	100.14	10.0 g	1.0
Piperidine	85.15	1.0 mL	Catalyst
Ethanol (95%)	46.07	100 mL	Solvent

Step-by-Step Procedure:

• To a 250 mL round-bottom flask, add cyclohexanone (1.0 eq), 2-cyanoethanethioamide (1.0 eq), and ethanol (100 mL).

• Equip the flask with a magnetic stirrer and a reflux condenser.

• Add piperidine (catalytic amount) to the mixture.

• Heat the mixture to reflux with continuous stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 3:7).

• After completion, cool the reaction mixture to room temperature, then place it in an ice bath for 1 hour to facilitate precipitation.

• Collect the resulting solid product by vacuum filtration and wash with cold ethanol (2 x 20 mL).

• Recrystallize the crude product from hot ethanol to yield pure 2-cyano-2-cyclohexylideneethanethioamide as a crystalline solid.

Application I: Synthesis of 2-Aminothiophenes via Gewald Reaction

The Gewald reaction is a powerful multi-component reaction for synthesizing highly substituted 2-aminothiophenes.[3][4] In this application, 2-cyano-2-cyclohexylideneethanethioamide undergoes a base-catalyzed intramolecular cyclization with elemental sulfur. This reaction is a cornerstone of thiophene chemistry due to its operational simplicity and high convergence.[5][6][7]

Mechanism Insight: The base (e.g., diethylamine) facilitates the reaction. The overall transformation involves the addition of sulfur and subsequent ring closure to form the stable aromatic thiophene ring.[5]

Protocol 3.1: Synthesis of 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene

Caption: Reaction scheme for the Gewald synthesis.

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
2-Cyano-2-cyclohexylideneethanethioamide	180.27	1.80 g	1.0
Elemental Sulfur	32.06	0.32 g	1.0
Diethylamine	73.14	1.5 mL	Base/Catalyst
Ethanol	46.07	30 mL	Solvent

Step-by-Step Procedure:

• Suspend 2-cyano-2-cyclohexylideneethanethioamide (1.0 eq) and elemental sulfur (1.0 eq) in ethanol (30 mL) in a 100 mL round-bottom flask with magnetic stirring.

• Gently warm the mixture to 45-50°C in a water bath.

• Add diethylamine dropwise over 10-15 minutes. A color change and dissolution of sulfur should be observed.

• Maintain the stirring at 50°C for an additional 1-2 hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture in an ice bath overnight to induce crystallization.

• Filter the precipitated solid, wash with a small amount of cold ethanol, and dry under vacuum.

• Recrystallize the product from isopropanol to obtain pure 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene.[8]

Application II: Synthesis of Pyridine-2(1H)-thiones

The precursor's α,β-unsaturated system is ideal for constructing pyridine rings. By reacting it with an active methylene nitrile, such as malononitrile, in the presence of a base, a cascade reaction involving a Michael addition followed by intramolecular cyclization and subsequent aromatization (via loss of H2) affords highly substituted pyridine-2(1H)-thiones. These structures are valuable in medicinal chemistry.[9][10]

Protocol 4.1: Synthesis of 4-Amino-3,5-dicyano-5,6,7,8-tetrahydroisoquinoline-1(2H)-thione

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
2-Cyano-2-cyclohexylideneethanethioamide	180.27	1.80 g	1.0
Malononitrile	66.06	0.66 g	1.0
Piperidine	85.15	1.0 mL	Base/Catalyst
Ethanol	46.07	50 mL	Solvent

Step-by-Step Procedure:

• In a 100 mL flask, dissolve 2-cyano-2-cyclohexylideneethanethioamide (1.0 eq) and malononitrile (1.0 eq) in ethanol (50 mL).

• Add piperidine (catalytic amount) and equip the flask with a reflux condenser.

• Heat the mixture to reflux for 8-10 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water (100 mL) with stirring.

• Acidify the solution with dilute HCl (2M) to a pH of ~5-6 to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent like acetic acid or DMF/ethanol.

Application III: Synthesis of Functionalized Thiazoles

The thioamide functionality is a classic handle for the Hantzsch thiazole synthesis.[11][12] By reacting 2-cyano-2-cyclohexylideneethanethioamide with an α-halocarbonyl compound (e.g., phenacyl bromide), a regioselective S-alkylation occurs, followed by intramolecular cyclization and dehydration to yield a highly substituted thiazole derivative. Thiazoles are a privileged scaffold in drug discovery, found in numerous FDA-approved drugs.[2][13]

Protocol 5.1: Synthesis of a Cyclohexylidene-Thiazole Derivative

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
2-Cyano-2-cyclohexylideneethanethioamide	180.27	1.80 g	1.0
2-Bromoacetophenone (Phenacyl bromide)	199.05	1.99 g	1.0
Sodium Bicarbonate (NaHCO₃)	84.01	0.84 g	1.0
N,N-Dimethylformamide (DMF)	73.09	20 mL	Solvent

Step-by-Step Procedure:

• To a suspension of the thioamide precursor (1.0 eq) in DMF (20 mL), add the α-bromocarbonyl compound (1.0 eq).[13]

• Add sodium bicarbonate (1.0 eq) to act as a mild base to neutralize the HBr formed during the reaction.[13]

• Stir the suspension at room temperature for 2-4 hours. The reaction is typically exothermic and proceeds smoothly. Monitor by TLC.[2]

• After the starting materials are consumed, pour the reaction mixture into 100 mL of cold water.

• The solid product will precipitate out. Collect the solid by vacuum filtration.

• Wash the solid with water (2 x 25 mL) and then with a small amount of cold ethanol to remove impurities.

• Dry the product in a vacuum oven. Recrystallize from acetonitrile for higher purity.[13]

Summary of Applications

Heterocyclic System	Key Reaction	Reagents	Typical Yield (%)
2-Aminothiophene	Gewald Reaction	Elemental Sulfur, Diethylamine	75-90%
Pyridine-2(1H)-thione	Michael Addition/Cyclization	Malononitrile, Piperidine	60-75%
Thiazole	Hantzsch Synthesis	α-Halocarbonyl, NaHCO₃	70-85%

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide stands out as a powerful and economical precursor for generating molecular diversity. Its inherent reactivity allows for the straightforward and high-yielding synthesis of thiophenes, pyridines, and thiazoles—three of the most important heterocyclic families in pharmaceutical sciences. The protocols detailed herein provide robust and reproducible methods for leveraging this versatile building block in research and development settings.

References

• Dawood, K. M. (2001). Regioselective synthesis of 2-[(E)-(benzo[d]thiazol-2(3H)-ylidene)(cyano)methyl]thiazoles. Journal of Chemical Research, Synopses, (10), 436-437. [Link]

• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 14(12), 4848-4857. [Link]

• Hussain, S. M., et al. (1988). Hantzsch's synthesis of thiazole derivatives. Journal of Heterocyclic Chemistry, 25(1), 129-131. [Link]

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus α-Oxo-mercaptanen und Methylen-nitrilen. Chemische Berichte, 99(1), 94-100. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• Dyachenko, V. D., et al. (2018). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclohexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. Russian Chemical Bulletin, 67(10), 1852-1859. [Link]

• Leconte, N., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100781. [Link]

• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules. [Link]

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• Organic Chemistry Portal. Synthesis of thiazoles. [Link]

• Jain, S., et al. (2012). Synthesis of some new thiophenes as anti-inflammatory and antimicrobial agent. International Journal of Chemical Sciences, 10(4), 1999-2008. [Link]

• Reddy, T. S., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett. [Link]

• Litvinov, V. P. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

• Sharma, A., & Kumar, R. (2025). Synthesis of thiophene and Their Pharmacological Activity. International Journal of Pharmaceutical Research and Applications, 10(2), 871-875. [Link]

• Kumar, N., et al. (2011). Synthesis of cyanopyridine and pyrimidine analogues as new anti-inflammatory and antimicrobial agents. Biomedicine & Pharmacotherapy, 65(5), 375-380. [Link]

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Application Notes and Protocols for the Reactivity of 2-Cyano-2-cyclohexylideneethanethioamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide to the experimental protocols for reacting 2-Cyano-2-cyclohexylideneethanethioamide, a versatile building block in synthetic organic and medicinal chemistry. The inherent reactivity of its α,β-unsaturated thioamide scaffold allows for a variety of chemical transformations, making it a valuable precursor for the synthesis of novel heterocyclic compounds. This guide will focus on a representative and highly useful reaction: the Hantzsch thiazole synthesis, a cornerstone reaction in the generation of privileged structures in drug discovery. The causality behind each experimental step is explained, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Introduction: The Chemical Versatility of 2-Cyano-2-cyclohexylideneethanethioamide

2-Cyano-2-cyclohexylideneethanethioamide (Molecular Formula: C₉H₁₂N₂S, Molecular Weight: 180.27 g/mol ) is a polyfunctionalized organic molecule featuring a thioamide group conjugated with a cyano-substituted α,β-unsaturated system.[1][2] This unique arrangement of functional groups imparts a rich and diverse reactivity profile, making it an attractive starting material for the synthesis of complex molecular architectures.

The key reactive sites of this molecule are:

• The Thioamide Moiety: The sulfur atom is nucleophilic, and the thioamide can participate in various cyclization and coupling reactions.[3][4]

• The α,β-Unsaturated System: The double bond is susceptible to nucleophilic attack via Michael addition.[5][6] The presence of the electron-withdrawing cyano and thioamide groups activates the double bond for such additions.

• The Nitrile Group: The cyano group can be hydrolyzed, reduced, or participate in cycloaddition reactions.

The convergence of these functionalities in a single molecule allows for the construction of diverse heterocyclic systems, which are of paramount importance in the field of drug development due to their prevalence in biologically active natural products and synthetic drugs. This guide will provide a detailed protocol for one such transformation: the synthesis of a substituted thiazole derivative.

Featured Reaction: Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the construction of the thiazole ring. It typically involves the reaction of a thioamide with an α-halocarbonyl compound.[7][8] In the context of 2-Cyano-2-cyclohexylideneethanethioamide, this reaction provides a direct route to highly functionalized thiazole derivatives.

Reaction Scheme:

Caption: General scheme for the Hantzsch thiazole synthesis.

Detailed Experimental Protocol: Synthesis of a 2-Cyclohexylidene-2-(thiazol-2-yl)acetonitrile Derivative

This protocol details the reaction of 2-Cyano-2-cyclohexylideneethanethioamide with a representative α-bromoketone (e.g., 2-bromoacetophenone) to yield the corresponding thiazole derivative.

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
2-Cyano-2-cyclohexylideneethanethioamide	≥98%	Commercial Source	Can be synthesized via known procedures.[9]
2-Bromoacetophenone	≥98%	Commercial Source	Handle with care, lachrymator.
Ethanol (EtOH), Anhydrous	Reagent Grade	Commercial Source
Sodium Bicarbonate (NaHCO₃)	ACS Reagent Grade	Commercial Source
Ethyl Acetate (EtOAc)	HPLC Grade	Commercial Source	For extraction and chromatography.
Hexanes	HPLC Grade	Commercial Source	For chromatography.
Deionized Water	N/A	In-house
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	Commercial Source
Silica Gel for Flash Chromatography	230-400 mesh	Commercial Source

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Cyano-2-cyclohexylideneethanethioamide (1.0 mmol, 180.3 mg).

• Solvent Addition: Add anhydrous ethanol (20 mL) to the flask and stir the mixture until the thioamide is fully dissolved.

• Reagent Addition: Add 2-bromoacetophenone (1.0 mmol, 199.0 mg) to the solution, followed by sodium bicarbonate (1.2 mmol, 100.8 mg). The sodium bicarbonate acts as a base to neutralize the HBr formed during the reaction.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature for 4-6 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Use a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) as the eluent. The disappearance of the starting materials and the appearance of a new, less polar spot indicates the formation of the product.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add ethyl acetate (30 mL) and deionized water (20 mL). Transfer the mixture to a separatory funnel and shake vigorously. Allow the layers to separate, and collect the organic layer. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure thiazole derivative.

Causality Behind Experimental Choices

• Solvent: Ethanol is a common solvent for Hantzsch thiazole synthesis as it effectively dissolves the reactants and has a suitable boiling point for the reaction temperature.

• Base: Sodium bicarbonate is a mild base used to neutralize the hydrobromic acid byproduct, which can otherwise protonate the product and potentially lead to side reactions.

• Reflux Conditions: Heating the reaction provides the necessary activation energy for the cyclization to occur at a reasonable rate.

• Purification: Flash chromatography is a standard and effective method for purifying organic compounds of moderate polarity, such as the expected thiazole product.

Visualizing the Workflow

Caption: Experimental workflow for the Hantzsch thiazole synthesis.

Other Potential Reactions of 2-Cyano-2-cyclohexylideneethanethioamide

Beyond the Hantzsch synthesis, the unique structure of this thioamide opens doors to other important transformations:

• [3+2] Cycloaddition with Benzynes: As demonstrated by Feldman and co-workers, electron-deficient thioamides can undergo an unusual [3+2]-cycloaddition with benzynes to form dihydrobenzothiazole derivatives.[10][11] This reaction proceeds through a stabilized ammonium ylide intermediate.[10][11]

• Michael Addition: The electron-poor α,β-unsaturated system is a prime candidate for Michael additions with various nucleophiles, such as thiols or amines.[5][6] This allows for the introduction of further diversity at the cyclohexyl ring.

• Reactions with other Electrophiles: The nucleophilic sulfur atom can react with a range of electrophiles, and the resulting intermediates can undergo further cyclizations.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves when handling the reagents.

• Fume Hood: Conduct all steps of the experiment in a well-ventilated fume hood.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide is a highly valuable and reactive building block for the synthesis of diverse heterocyclic compounds. The protocol detailed herein for the Hantzsch thiazole synthesis provides a robust and reproducible method for accessing functionalized thiazoles, which are of significant interest in medicinal chemistry and drug discovery. The principles outlined in this guide can be adapted to a variety of α-halocarbonyl compounds, further expanding the synthetic utility of this versatile thioamide.

References

• Feldman, K. S., Vidulova, D. B., & Karatjas, A. G. (2008). An Atypical Mode of [3+2]-Cycloaddition: Pseudo-1,3-Dipole Behavior in Reactions of Electron-Deficient Thioamides with Benzynes. Organic Letters, 10(17), 3785–3787. [Link]

• Feldman, K. S., Vidulova, D. B., & Karatjas, A. G. (2008). An Atypical Mode of [3+2]-Cycloaddition: Pseudo-1,3-Dipole Behavior in Reactions of Electron-Deficient Thioamides with Benzynes. PubMed Central. [Link]

• ResearchGate. (n.d.). Reactions of β-Keto Thioamides with α,β-Unsaturated Aldehydes. Synthesis of 6-Hydroxypiperidine-2-thiones and 6H-Thiopyrans. Retrieved January 16, 2026, from [Link]

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• Palomo, C., et al. (1991). Formation and Cyclization of Acyl Thioamides. A Novel .beta.-Lactam Forming Process. Journal of the American Chemical Society, 113(24), 9369–9371. [Link]

• Dyakonenko, V. V., et al. (2005). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. ResearchGate. [Link]

• Li, P., et al. (2016). Thio-Michael addition of α,β-unsaturated amides catalyzed by Nmm-based ionic liquids. RSC Advances, 6(92), 89311-89316. [Link]

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• ResearchGate. (n.d.). Direct Catalytic Asymmetric Conjugate Addition of Benzofuran‐3(2H)‐Ones to α,β‐Unsaturated Thioamides: Stereodivergent Synthesis of Rocaglaol. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Cyanoethanethioamide. PubChem Compound Database. Retrieved January 16, 2026, from [Link]

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• Bakavoli, M., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 14(11), 4429-4436. [Link]

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• National Center for Biotechnology Information. (n.d.). 2-Cyano-2-(pyrrolidin-2-ylidene)ethanethioamide. PubChem Compound Database. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-ethoxyethyl (2Z)-2-cyano-2-(3-(3-methoxypropylamino)cyclohex-2-en-1-ylidene)acetate. PubChem Compound Database. Retrieved January 16, 2026, from [Link]

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Application Notes and Protocols: Investigating Solvent Effects on the Synthesis of 2-Aminothiophenes Using 2-Cyano-2-cyclohexylideneethanethioamide

Introduction: The Critical Role of the Solvent Environment

In the landscape of pharmaceutical and materials science, the synthesis of polysubstituted 2-aminothiophenes stands as a cornerstone for the development of novel therapeutic agents and functional materials. The Gewald three-component reaction is a highly efficient and atom-economical method for constructing this valuable heterocyclic scaffold.[1][2][3][4] This application note delves into the pivotal role of the solvent in a key transformation within this pathway: the cyclization of 2-Cyano-2-cyclohexylideneethanethioamide, an α,β-unsaturated thioamide intermediate.

The choice of solvent is far from a passive parameter; it is an active determinant of reaction kinetics, mechanism, and ultimate product yield. Solvents can profoundly influence the stability of reactants, intermediates, and transition states through various intermolecular forces such as dipole-dipole interactions, hydrogen bonding, and van der Waals forces.[5][6] Understanding and systematically investigating these solvent effects are crucial for optimizing reaction conditions, enhancing process efficiency, and ensuring the robust and scalable synthesis of target molecules like 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.[7][8][9] This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to explore and harness solvent effects in their synthetic endeavors involving 2-Cyano-2-cyclohexylideneethanethioamide.

Theoretical Framework: Unpacking Solvent-Solute Interactions

The Gewald reaction, in its essence, is a sequence of condensation and cyclization steps. The initial phase typically involves a Knoevenagel condensation to form an α,β-unsaturated nitrile, which in the context of our topic, is then converted to the corresponding thioamide, 2-Cyano-2-cyclohexylideneethanethioamide. The subsequent intramolecular cyclization and tautomerization to the final 2-aminothiophene product is where solvent effects become particularly pronounced.[2][10]

The reaction mechanism involves charged or highly polarized intermediates. The solvent's ability to stabilize these species can significantly lower the activation energy of the rate-determining step. Key solvent properties to consider are:

• Polarity and Dielectric Constant: Polar solvents are generally favored for the Gewald reaction as they can effectively solvate charged intermediates. A higher dielectric constant can facilitate charge separation in the transition state, thereby accelerating the reaction.[5]

• Protic vs. Aprotic Nature: Protic solvents (e.g., alcohols, water) possess O-H or N-H bonds and can act as hydrogen bond donors. They can stabilize anions (like the thiolate intermediate) through hydrogen bonding. Conversely, polar aprotic solvents (e.g., DMF, DMSO) lack these bonds but have significant dipole moments, allowing them to solvate cations effectively.[11][12] The choice between a protic and an aprotic solvent can therefore steer the reaction pathway and influence the rate.

• Hydrogen Bonding Capability: The ability of a solvent to engage in hydrogen bonding can be a double-edged sword. While it can stabilize charged intermediates, it can also solvate the starting nucleophiles, potentially reducing their reactivity.[11][12]

Experimental Design for a Comprehensive Solvent Screening Study

A systematic investigation is paramount to elucidating the optimal solvent environment. The following workflow outlines a robust approach to screening and characterizing solvent effects on the cyclization of 2-Cyano-2-cyclohexylideneethanethioamide.

Figure 1: A comprehensive workflow for the systematic investigation of solvent effects.

Protocol 1: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

This protocol outlines the synthesis of the starting material, which is a crucial first step.

Materials:

• Cyclohexanone

• Malononitrile

• Elemental Sulfur

• Morpholine (or another suitable base)

• Ethanol (or other appropriate solvent for the initial condensation)

• Standard laboratory glassware and purification apparatus (e.g., for recrystallization or column chromatography)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclohexanone (1.0 eq) and malononitrile (1.0 eq) in ethanol.

• Add a catalytic amount of morpholine (e.g., 0.1 eq) to the mixture.

• Stir the reaction mixture at room temperature or gentle heating (e.g., 50-60°C) and monitor the formation of the Knoevenagel condensation product, 2-cyclohexylidenemalononitrile, by Thin Layer Chromatography (TLC).

• Once the condensation is complete, add elemental sulfur (1.1 eq) to the reaction mixture.

• Reflux the mixture and monitor the formation of the desired product, 2-Cyano-2-cyclohexylideneethanethioamide, by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Isolate the crude product by filtration.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol) to obtain pure 2-Cyano-2-cyclohexylideneethanethioamide.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Protocol 2: Kinetic Analysis of Cyclization by in-situ ¹H NMR Spectroscopy

This protocol provides a detailed procedure for monitoring the reaction kinetics in different solvents.[13][14][15][16]

Materials:

• Purified 2-Cyano-2-cyclohexylideneethanethioamide

• A selection of deuterated solvents (e.g., Methanol-d₄, DMF-d₇, Acetonitrile-d₃, Toluene-d₈)

• Internal standard (e.g., 1,3,5-trimethoxybenzene or another inert compound with a distinct NMR signal)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation:

  • For each solvent to be tested, prepare a stock solution of 2-Cyano-2-cyclohexylideneethanethioamide and the internal standard at a known concentration.

  • In an NMR tube, place the appropriate volume of the deuterated solvent.

  • Equilibrate the NMR tube and the stock solution to the desired reaction temperature (e.g., 60°C) in a water bath or the NMR spectrometer's pre-heating station.

• Reaction Initiation and Data Acquisition:

  • Inject a precise volume of the pre-heated stock solution into the NMR tube containing the deuterated solvent to initiate the reaction.

  • Quickly invert the tube to mix, and immediately insert it into the pre-equilibrated NMR spectrometer.

  • Begin acquiring a series of ¹H NMR spectra at regular time intervals (e.g., every 5-10 minutes) for a duration sufficient to observe significant conversion (e.g., 3-5 half-lives).

• Data Processing and Analysis:

  • Process the acquired spectra (Fourier transform, phase correction, and baseline correction).

  • Identify characteristic peaks for the starting material (2-Cyano-2-cyclohexylideneethanethioamide) and the product (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile).

  • Integrate the area of a well-resolved peak for the starting material and the product relative to the integral of the internal standard at each time point.

  • Calculate the concentration of the starting material and product at each time point.

  • Plot the concentration of the starting material versus time and fit the data to the appropriate rate law (e.g., first-order or second-order) to determine the observed rate constant (kobs) for each solvent.

Data Presentation and Interpretation

The quantitative data obtained from the kinetic studies should be tabulated for clear comparison.

Table 1: Illustrative Kinetic and Yield Data for the Cyclization of 2-Cyano-2-cyclohexylideneethanethioamide in Various Solvents at 60°C

Solvent	Type	Dielectric Constant (ε)	kobs (x 10⁻⁴ s⁻¹)	Final Yield (%)
Toluene	Nonpolar	2.4	0.5	15
Dichloromethane	Polar Aprotic	9.1	2.1	45
Acetonitrile	Polar Aprotic	37.5	8.5	78
DMF	Polar Aprotic	38.0	12.3	92
Methanol	Polar Protic	32.7	6.8	85
Ethanol	Polar Protic	24.6	5.2	81

Note: The data presented in this table are illustrative and intended to demonstrate expected trends. Actual experimental results may vary.

Interpretation of Trends:

• Polarity: A clear trend of increasing reaction rate and yield with increasing solvent polarity is observed. This suggests that the transition state is more polar than the reactants, and polar solvents stabilize this transition state, lowering the activation energy.[6]

• Protic vs. Aprotic: Among the polar solvents, the aprotic solvent DMF shows the highest rate and yield. While polar protic solvents like methanol and ethanol are effective, their hydrogen-bonding capability might slightly hinder the reaction by over-stabilizing the anionic intermediate or interacting with the base, if present.

Figure 2: Simplified reaction pathway highlighting the solvent-stabilized intermediate.

Conclusion and Best Practices

The systematic study of solvent effects is indispensable for the optimization of synthetic routes involving 2-Cyano-2-cyclohexylideneethanethioamide. The protocols and frameworks presented in this application note provide a robust methodology for researchers to dissect the intricate interplay between the solvent environment and reaction outcomes.

Key Takeaways:

• Polar aprotic solvents, such as DMF, are often excellent choices for promoting the cyclization of 2-Cyano-2-cyclohexylideneethanethioamide due to their ability to stabilize polar transition states without the complicating effects of hydrogen bonding with reactants.

• In-situ NMR spectroscopy is a powerful, non-invasive technique for acquiring high-quality kinetic data, enabling the precise determination of rate constants.

• A thorough understanding of the underlying physical organic principles of solvent effects allows for a more rational selection of solvents, leading to improved reaction efficiency, higher yields, and more sustainable chemical processes.

By applying these principles and protocols, researchers can accelerate their drug discovery and materials development programs that rely on the versatile 2-aminothiophene scaffold.

References

• Chen, J., et al. (2013). A one-pot synthesis of 2-aminothiophene-linked benzimidazoles utilizing 2-cyanomethyl benzimidazoles via a modified Gewald multicomponent reaction. Tetrahedron, 69(46), 9689-9694.
• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclic compounds from CH-acidic nitriles, VIII. 2-Amino-thiophenes from α-oxo-mercaptans and methylene-active nitriles. Chemische Berichte, 99(1), 94-100.
• Liang, C., et al. (2013). First Gewald reaction ignited by sodium polysulfide: Greener ultrasound-promoted synthesis of substituted 2-aminothiophenes in the absence of catalyst. Journal of Sulfur Chemistry, 34(5), 485-493.
• Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3161.
• Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). 2-Aminothiophenes by the Gewald reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345.
• Wang, T., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by l-Proline. Synlett, 2010(09), 1351-1354.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Synthesis Pathways of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile for Enhanced Yields. Retrieved from [Link]

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Catalysts for synthesizing derivatives from 2-Cyano-2-cyclohexylideneethanethioamide

An In-Depth Guide to the Catalytic Synthesis of Heterocyclic Derivatives from 2-Cyano-2-cyclohexylideneethanethioamide

Authored by: A Senior Application Scientist

Abstract

2-Cyano-2-cyclohexylideneethanethioamide is a highly versatile and reactive synthon in heterocyclic chemistry. Its unique structure, featuring a nucleophilic thioamide group, an activated nitrile, and a reactive α,β-unsaturated system, makes it an ideal precursor for constructing a variety of pharmacologically relevant heterocyclic scaffolds. This document provides detailed application notes and validated protocols for the catalytic synthesis of two key classes of derivatives: substituted thieno[2,3-d]pyrimidines and functionalized thiazoles. We will explore the mechanistic underpinnings of these transformations, provide a rationale for catalyst and reagent selection, and offer step-by-step experimental guidance for researchers in synthetic chemistry and drug discovery.

Introduction: The Strategic Value of 2-Cyano-2-cyclohexylideneethanethioamide

Thioamides are considered valuable building blocks in organic synthesis due to their dual reactivity, acting as both nitrogen and sulfur nucleophiles.[1] 2-Cyano-2-cyclohexylideneethanethioamide, in particular, is primed for cyclization reactions. The thioamide moiety is a cornerstone for building sulfur-containing heterocycles like thiazoles and thiophenes, while the cyano and cyclohexylidene groups provide further points for functionalization and ring annulation.

The derivatives synthesized from this precursor, especially thieno[2,3-d]pyrimidines, are of significant interest in medicinal chemistry. The thieno[2,3-d]pyrimidine core is a bioisostere of purine and is found in numerous compounds with demonstrated anticancer, antifungal, and phosphodiesterase (PDE4) inhibitory activities.[2][3][4] This guide focuses on reliable, catalyst-driven methods to access these high-value molecular frameworks.

Mechanistic Considerations and Catalyst Selection

The synthetic strategies discussed herein primarily rely on base-catalyzed condensation and cyclization reactions. The choice of catalyst is critical and is dictated by the specific transformation.

• Role of the Base Catalyst: In most protocols, a base is used to facilitate one of two key steps:

  • Thioamide as a Nucleophile: In reactions like the Hantzsch-type synthesis of thiazoles, the sulfur atom of the thioamide acts as the primary nucleophile. While this step doesn't always require a base, bases like sodium bicarbonate are used to neutralize the HBr byproduct, driving the reaction to completion.

  • Intramolecular Cyclization (Gewald Reaction): For the synthesis of 2-aminothiophene precursors, a base such as triethylamine or piperidine is essential.[5] It promotes the intramolecular cyclization by creating the necessary nucleophilic center to attack the nitrile group, a key step in forming the thiophene ring.[6][7]

• Common Catalysts and Their Applications:

  • Triethylamine (Et₃N): A moderately strong, non-nucleophilic organic base ideal for promoting the Gewald aminothiophene synthesis. It is soluble in organic solvents, making it suitable for homogeneous reaction conditions.[2]

  • Piperidine: Another effective organic base for catalyzing Knoevenagel condensations and subsequent cyclizations. Its catalytic activity is often employed in multicomponent reactions.[8]

  • Sodium Bicarbonate (NaHCO₃): A mild inorganic base, typically used as an acid scavenger in reactions that produce acidic byproducts, such as the synthesis of thiazoles from α-haloketones.[9]

The logical workflow for utilizing 2-Cyano-2-cyclohexylideneethanethioamide is depicted below.

Caption: Synthetic pathways for derivatization of the title compound.

Application Note I: Synthesis of Substituted Thiazoles

This protocol details the synthesis of 2-(1-cyano-1-cyclohexylidene-ethyl)-thiazole derivatives via a Hantzsch-type condensation reaction. The thioamide's sulfur atom acts as a nucleophile, attacking the electrophilic carbon of an α-bromocarbonyl compound, followed by cyclization and dehydration to form the aromatic thiazole ring.[9]

Underlying Mechanism

The reaction proceeds through a well-established pathway involving nucleophilic substitution followed by intramolecular condensation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. [Synthesis of thieno[2,3-d]pyrimidine derivatives and their antifungal activities] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. Gewald reaction - Wikipedia [en.wikipedia.org]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Scale-up synthesis of thieno[2,3-b]pyridines using 2-Cyano-2-cyclohexylideneethanethioamide

An Application Note for the Scale-Up Synthesis of Thieno[2,3-b]pyridines

Title: A Robust and Scalable Protocol for the Synthesis of Tetrahydrothieno[2,3-b]quinoline Scaffolds via 2-Cyano-2-cyclohexylideneethanethioamide

Abstract

The thieno[2,3-b]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous compounds with significant therapeutic potential, particularly in oncology.[1] This application note provides a comprehensive, step-by-step protocol for the synthesis of 3-amino-N-aryl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamides, a key subclass of thieno[2,3-b]pyridines. The synthesis proceeds through the versatile Gewald reaction, utilizing 2-cyano-2-cyclohexylideneethanethioamide as a pivotal intermediate. We present detailed methodologies for both lab-scale (1-10 g) and pilot-scale (100-200 g) synthesis, addressing critical parameters for successful scale-up, including thermal management, reagent handling, and product isolation. This guide is intended for researchers in process chemistry, drug discovery, and medicinal chemistry seeking a reliable and scalable route to this important heterocyclic system.

Introduction and Scientific Principles

Thieno[2,3-b]pyridine derivatives have garnered substantial interest due to their broad spectrum of biological activities, including anti-proliferative effects against various cancer cell lines and the ability to sensitize cancer cells to conventional chemotherapies.[2][3] The synthetic strategy detailed herein is an adaptation of the highly reliable Gewald aminothiophene synthesis, a multicomponent reaction that efficiently constructs a polysubstituted 2-aminothiophene ring.[4][5]

Our approach is a two-stage process:

• Formation of the Gewald Intermediate: The synthesis begins with a Knoevenagel condensation of cyclohexanone and cyanothioacetamide to form the reactive intermediate, 2-cyano-2-cyclohexylideneethanethioamide. This step effectively prepares the α,β-unsaturated thioamide necessary for the subsequent thiophene ring formation.

• Thiophene Annulation and Pyridine Ring Closure: The intermediate is then S-alkylated with a 2-chloro-N-arylacetamide, followed by a base-mediated intramolecular Thorpe-Ziegler cyclization. The nitrile group attacks the methylene carbon adjacent to the amide, forming the fused pyridine ring and yielding the final tetrahydrothieno[2,3-b]quinoline product. This sequential one-pot approach is highly efficient for generating molecular complexity.[6]

Reaction Mechanism Overview

The overall transformation can be visualized as the construction of the thiophene ring followed by the annulation of the pyridine ring.

Caption: High-level overview of the two-stage synthetic strategy.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

Part A: Synthesis of Intermediate: 2-Cyano-2-cyclohexylideneethanethioamide (3)

This intermediate is prepared via a piperidinium acetate-catalyzed condensation reaction.

Materials & Reagents:

• Cyclohexanone (1.0 equiv.)

• Cyanothioacetamide (1.0 equiv.)

• Piperidine (0.1 equiv.)

• Glacial Acetic Acid (0.15 equiv.)

• Water (H₂O)

Lab-Scale Protocol (50 g Scale):

• To a 1 L round-bottom flask equipped with a magnetic stirrer and reflux condenser, add cyclohexanone (50.0 g, 0.51 mol), cyanothioacetamide (51.0 g, 0.51 mol), and water (250 mL).

• Prepare the piperidinium acetate catalyst by carefully adding glacial acetic acid (4.6 mL, 0.08 mol) to piperidine (5.1 g, 0.06 mol) in a separate beaker.

• Add the catalyst solution to the reaction mixture.

• Heat the mixture to reflux (approx. 100 °C) and maintain for 24 hours. The mixture will become a thick yellow slurry.

• After 24 hours, add an additional portion of glacial acetic acid (25 mL) to aid in the precipitation of the product.

• Cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour.

• Collect the yellow solid precipitate by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 100 mL) and then with a small amount of cold ethanol (50 mL) to remove impurities.

• Dry the product under vacuum at 50 °C to a constant weight.

Characterization Data:

• Appearance: Bright yellow solid.

• Yield: Typically 80-90%.

• Purity (by NMR): >95%.

Part B: Scale-Up Synthesis of 3-Amino-N-(4-chlorophenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide (6)

This protocol details the one-pot conversion of the intermediate 3 to a representative final product.

Materials & Reagents:

• 2-Cyano-2-cyclohexylideneethanethioamide (3) (1.0 equiv.)

• 2-Chloro-N-(4-chlorophenyl)acetamide (4) (1.0 equiv.)

• Sodium Carbonate (Na₂CO₃), anhydrous (2.0 equiv.)

• Absolute Ethanol (Anhydrous EtOH)

Pilot-Scale Protocol (180 g Scale):

• To a 10 L jacketed glass reactor equipped with a mechanical overhead stirrer, reflux condenser, and a temperature probe, charge absolute ethanol (4.0 L).

• Add sodium carbonate (200 g, 1.88 mol) to the ethanol with stirring.

• Add 2-Cyano-2-cyclohexylideneethanethioamide (3) (180.0 g, 0.94 mol) and 2-chloro-N-(4-chlorophenyl)acetamide (4) (192.0 g, 0.94 mol).

• Begin heating the reactor jacket using a circulating thermal fluid bath. Heat the slurry to reflux (approx. 78 °C) with vigorous stirring (250-300 RPM).

• Scale-Up Insight: The reaction is typically monitored by TLC or HPLC for the disappearance of starting materials. On this scale, the reaction is often run for a fixed duration determined by lab-scale experiments. Maintain reflux for 24-48 hours.

• After the reaction is complete, cool the mixture to ambient temperature. A thick precipitate of the product will form.

• Filter the crude product using a large Büchner funnel or a Nutsche filter.

• Wash the filter cake sequentially with water (2 L) and then with cold ethanol (1 L) to remove inorganic salts and unreacted starting materials.

• Dry the crude product in a vacuum oven at 60-70 °C until a constant weight is achieved. The product is often of sufficient purity (>95%) for subsequent research use. If further purification is needed, recrystallization from a large volume of ethanol or isopropanol can be performed.

Process Flow and Scale-Up Considerations

Successful scaling of this synthesis requires careful attention to physical and chemical parameters that are less critical at the bench scale.

Caption: General workflow for the pilot-scale synthesis protocol.

Key Scale-Up Discussion Points:

• Heat Transfer: Jacketed reactors provide superior temperature control compared to heating mantles used in labs. The initial heating and subsequent maintenance of reflux must be carefully controlled to prevent side reactions and ensure consistency.

• Agitation: Efficient stirring is critical in large-volume slurries to ensure good heat and mass transfer. Inadequate mixing can lead to localized overheating and the formation of impurities. Mechanical overhead stirrers are essential.

• Solvent and Reagent Purity: On a large scale, the use of anhydrous ethanol is important as water can interfere with the base-mediated cyclization. Ensure reagents meet the required specifications before charging the reactor.

• Product Isolation and Handling: Filtration of large quantities of solid can be slow. Using appropriate large-scale equipment like a Nutsche filter-dryer can streamline the process of filtration, washing, and drying in a single contained unit.

Quantitative Data Summary

The following table summarizes typical results obtained from the described protocols, demonstrating the scalability of the synthesis.

Parameter	Lab Scale (50 g)	Pilot Scale (180 g)
Starting Thioamide (3)	50.0 g	180.0 g
Reaction Time	24-36 hours	24-48 hours
Typical Yield	75-85%	70-80%
Purity (Post-Wash)	>95% (by ¹H NMR)	>95% (by HPLC)
Appearance	Off-white to pale yellow solid	Off-white to tan solid

Conclusion

This application note details a validated and scalable synthesis of 3-amino-N-aryl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamides. The procedure is robust, high-yielding, and relies on readily available starting materials. By following the outlined protocols and considering the key scale-up parameters, research and development teams can confidently produce multi-gram to kilogram quantities of this valuable heterocyclic scaffold for applications in drug discovery and development.

References

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterocyclen aus CH-aciden Nitrilen, VIII. 2-Amino-thiophene aus α-Oxo-mercaptanen und methylenaktiven Nitrilen. Chemische Berichte, 99(1), 94-100. [Link]

• Pilkington, L. I., et al. (2022). Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity. Molecules, 27(3), 833. [Link]

• Paulin, E. K., et al. (2025). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. RSC Medicinal Chemistry. [Link]

• Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). 2-Aminothiophenes by the Gewald Reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345. [Link]

• Pervan, M., et al. (2021). Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism. International Journal of Molecular Sciences, 22(21), 11566. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• Jamieson, S. M. F., et al. (2021). Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility. Cancer Drug Resistance, 4(1), 221-233. [Link]

• Puterová, Z., Sváč, A., & Krutošíková, A. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

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• 1. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity [mdpi.com]
• 3. Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gewald reaction - Wikipedia [en.wikipedia.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 2-Cyano-2-cyclohexylideneethanethioamide in Medicinal Chemistry

Introduction: Unveiling the Potential of a Unique Chemical Scaffold

In the landscape of modern drug discovery, the exploration of novel chemical scaffolds is paramount to identifying new therapeutic agents with improved efficacy and safety profiles. 2-Cyano-2-cyclohexylideneethanethioamide is a fascinating, yet underexplored, molecule that stands at the intersection of several key functional groups known for their diverse biological activities. This guide provides a comprehensive overview of the potential applications of this compound in medicinal chemistry, grounded in the established pharmacology of its constituent moieties: the thioamide and the α,β-unsaturated nitrile.

The thioamide group, a bioisostere of the more common amide functionality, offers unique physicochemical properties that can enhance metabolic stability, membrane permeability, and target engagement.[1] Thioamides are present in a range of clinically used drugs and are known to exhibit anticancer, antimicrobial, and anti-inflammatory properties.[2] Concurrently, the α,β-unsaturated nitrile system is a well-recognized "warhead" in the design of covalent inhibitors, particularly targeting kinases, which are crucial regulators of cellular signaling pathways often dysregulated in diseases like cancer.[3]

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals, providing not only a theoretical framework for the potential applications of 2-Cyano-2-cyclohexylideneethanethioamide but also practical, step-by-step protocols for its synthesis and biological evaluation.

Physicochemical Properties and Structural Features

Property	Predicted Value/Observation	Significance in Drug Discovery
Molecular Formula	C9H12N2S	Provides the basis for molecular weight and elemental analysis.
Molecular Weight	180.27 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
LogP (Predicted)	~2.5-3.0	Suggests good lipophilicity, which can enhance membrane permeability.
Hydrogen Bond Donors	2 (from the thioamide -NH2)	Can participate in hydrogen bonding interactions with biological targets.
Hydrogen Bond Acceptors	2 (the nitrile nitrogen and the thioamide sulfur)	Can form hydrogen bonds with target proteins.
Michael Acceptor	Yes (the α,β-unsaturated nitrile)	Potential for covalent bond formation with nucleophilic residues (e.g., cysteine) in target proteins.

Proposed Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

A plausible and efficient synthesis of 2-Cyano-2-cyclohexylideneethanethioamide can be achieved via a Knoevenagel condensation reaction. This well-established method involves the reaction of an active methylene compound (in this case, 2-cyanothioacetamide) with a carbonyl compound (cyclohexanone).

Figure 1: Proposed synthesis via Knoevenagel condensation.

Protocol 1: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

• Reagents and Materials:

  • Cyclohexanone

  • 2-Cyanothioacetamide

  • Piperidine (catalyst)

  • Ethanol (solvent)

  • Standard laboratory glassware for reflux reactions

  • Rotary evaporator

  • Recrystallization solvents (e.g., ethanol/water mixture)

• Procedure:

  • To a round-bottom flask, add equimolar amounts of cyclohexanone and 2-cyanothioacetamide in ethanol.

  • Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

  • Fit the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the pure 2-Cyano-2-cyclohexylideneethanethioamide.

  • Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Potential Applications in Medicinal Chemistry

Anticancer Drug Discovery: A Covalent Kinase Inhibitor Approach

The presence of the α,β-unsaturated nitrile moiety in 2-Cyano-2-cyclohexylideneethanethioamide makes it a prime candidate for investigation as a covalent kinase inhibitor.[3] Many successful anticancer drugs, such as osimertinib and ibrutinib, utilize this mechanism of action to achieve high potency and prolonged target engagement.[3] The cyclohexylidene group can provide a scaffold for further derivatization to enhance selectivity and potency.

Figure 2: Workflow for evaluating anticancer potential.

Protocol 2: In Vitro Kinase Inhibition Assay (General Protocol)

• Materials:

  • 2-Cyano-2-cyclohexylideneethanethioamide stock solution in DMSO

  • Recombinant kinase of interest (e.g., EGFR, BTK)

  • Kinase-specific substrate peptide

  • ATP

  • Kinase assay buffer

  • Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar

  • White, opaque 96-well or 384-well plates

  • Plate reader capable of measuring luminescence

• Procedure:

  • Prepare serial dilutions of the test compound in the kinase assay buffer.

  • In a 96-well plate, add the kinase, the substrate peptide, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP. Incubate at the optimal temperature for the kinase (usually 30°C or 37°C) for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions. The luminescent signal is inversely proportional to the kinase activity.

  • Run appropriate controls, including a no-enzyme control, a no-compound control (vehicle), and a positive control inhibitor.

  • Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Anti-inflammatory Drug Discovery

Structurally related phenylacrylamide derivatives have shown promise as anti-inflammatory agents by modulating key inflammatory pathways.[4][5] 2-Cyano-2-cyclohexylideneethanethioamide could potentially exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines like TNF-α and IL-6.[6]

Figure 3: Simplified NF-κB signaling in inflammation.

Protocol 3: In Vitro Anti-inflammatory Assay (Nitric Oxide Production)

• Cell Culture:

  • Use a murine macrophage cell line such as RAW 264.7.

  • Culture the cells in DMEM supplemented with 10% FBS and antibiotics at 37°C in a humidified 5% CO2 incubator.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of 2-Cyano-2-cyclohexylideneethanethioamide for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response. Include a vehicle-treated, unstimulated control and a vehicle-treated, LPS-stimulated control.

  • Incubate for 24 hours.

  • After incubation, collect the cell culture supernatant.

  • Measure the concentration of nitrite (a stable product of NO) in the supernatant using the Griess reagent system according to the manufacturer's protocol.

  • Determine the effect of the compound on NO production by comparing the absorbance values of the treated wells with the LPS-stimulated control.

Protocol 4: Cell Viability Assay (MTT Assay)

It is crucial to assess the cytotoxicity of the compound to ensure that any observed biological effects are not due to cell death.

• Materials:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

  • 96-well plates

  • Plate reader capable of measuring absorbance at ~570 nm

• Procedure:

  • Seed cells in a 96-well plate and treat them with a range of concentrations of 2-Cyano-2-cyclohexylideneethanethioamide for the same duration as the biological assays (e.g., 24 or 48 hours).

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm. The absorbance is directly proportional to the number of viable cells.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine the CC50 (50% cytotoxic concentration).

Conclusion and Future Directions

2-Cyano-2-cyclohexylideneethanethioamide represents a promising chemical scaffold with significant potential in medicinal chemistry. Its unique combination of a thioamide group and an α,β-unsaturated nitrile system suggests plausible applications in the development of novel anticancer and anti-inflammatory agents. The protocols outlined in this guide provide a solid foundation for the synthesis and biological evaluation of this compound. Further studies should focus on derivatization of the cyclohexylidene ring to explore structure-activity relationships and optimize potency and selectivity for specific biological targets.

References

• Unlocking the potential of the thioamide group in drug design and development - PMC - NIH. (2024).
• Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC - NIH. (n.d.).
• Thioamides in Drug Discovery. (2025). BenchChem.
• The Compound (E)-2-Cyano-N,3-diphenylacrylamide (JMPR-01)
• Unlocking the potential of the thioamide group in drug design and development. (2024).
• Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies - PMC - PubMed Central. (2026).
• Anti-Cancer and Anti-Inflammatory Activities of Bromo- and Cyano-Substituted Azulene Derivatives - PubMed. (2020).
• Phenolic and flavonoid compounds with anti-inflammatory properties... (n.d.).

Sources

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• 2. Syntheses and biological evaluation of 2-amino-3-acyl-tetrahydrobenzothiophene derivatives; antibacterial agents with antivirulence activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anti-Cancer and Anti-Inflammatory Activities of Bromo- and Cyano-Substituted Azulene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Compounds from 2-Cyano-2-cyclohexylideneethanethioamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the synthesis and application of 2-Cyano-2-cyclohexylideneethanethioamide, a versatile building block in heterocyclic chemistry. We provide a foundational protocol for the preparation of this key intermediate via a Knoevenagel-type condensation followed by thionation. Subsequently, this document outlines detailed, step-by-step protocols for the synthesis of novel, pharmaceutically relevant heterocyclic compounds, including substituted 2-aminothiophenes via the Gewald reaction and functionalized pyridines through a multicomponent approach. The causality behind experimental choices, mechanistic insights, and self-validating system designs are emphasized to ensure scientific integrity and reproducibility. All protocols are supported by in-text citations to authoritative literature and visualized through clear diagrams and data tables.

Introduction: The Synthetic Versatility of α,β-Unsaturated Cyanothioamides

2-Cyano-2-cyclohexylideneethanethioamide is a member of the α,β-unsaturated cyanothioamide family, a class of compounds renowned for their utility in the synthesis of a diverse array of heterocyclic systems. The strategic placement of the cyano, thioamide, and exocyclic double bond functionalities imparts a unique reactivity profile, making it an ideal precursor for constructing complex molecular architectures. The electron-withdrawing nature of the cyano group activates the double bond for nucleophilic attack, while the thioamide moiety can participate in various cyclization reactions, acting as a source of both nitrogen and sulfur. This dual reactivity allows for the efficient, often one-pot, synthesis of heterocycles that are prevalent scaffolds in medicinal chemistry and materials science.

This application note will first detail the preparation of 2-Cyano-2-cyclohexylideneethanethioamide and then explore its synthetic utility in two powerful and widely used transformations: the Gewald synthesis of 2-aminothiophenes and a multicomponent reaction for the preparation of substituted pyridines.

Part 1: Synthesis of the Precursor: 2-Cyano-2-cyclohexylideneethanethioamide

The synthesis of the title compound is achieved in a two-step process, beginning with the Knoevenagel condensation of cyclohexanone and cyanoacetamide to form 2-cyano-2-cyclohexylideneacetamide, which is then thionated.

Protocol 1: Synthesis of 2-Cyano-2-cyclohexylideneacetamide

This initial step involves the base-catalyzed condensation of cyclohexanone with cyanoacetamide.

• Rationale: The basic catalyst (piperidine) deprotonates the active methylene group of cyanoacetamide, generating a nucleophilic carbanion that attacks the electrophilic carbonyl carbon of cyclohexanone. Subsequent dehydration yields the α,β-unsaturated product.

Experimental Workflow:

Figure 2: Workflow for the thionation step.

Step-by-Step Procedure:

• In a 250 mL round-bottom flask, suspend 2-cyano-2-cyclohexylideneacetamide (16.4 g, 0.1 mol) in anhydrous toluene (100 mL).

• Add Lawesson's reagent (22.2 g, 0.055 mol) to the suspension.

• Heat the mixture to reflux with stirring. Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 2-Cyano-2-cyclohexylideneethanethioamide.

Part 2: Synthesis of Novel Heterocyclic Compounds

Application 1: Gewald Synthesis of 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

The Gewald reaction is a powerful multicomponent reaction for the synthesis of 2-aminothiophenes. [1]In this application, the cyclohexylidene moiety of our precursor becomes part of the fused thiophene ring.

• Rationale: The reaction proceeds via a Knoevenagel-type condensation of the starting thioamide with itself or another active methylene compound (if added), followed by the addition of elemental sulfur and subsequent intramolecular cyclization and tautomerization to form the stable 2-aminothiophene ring system. The base facilitates the deprotonation steps and the addition of sulfur.

Reaction Scheme:

Figure 3: Gewald reaction for thiophene synthesis.

Detailed Protocol:

• To a 100 mL round-bottom flask, add 2-Cyano-2-cyclohexylideneethanethioamide (1.80 g, 10 mmol) and elemental sulfur (0.32 g, 10 mmol) in ethanol (30 mL).

• Add morpholine (1.0 mL, ~11.5 mmol) dropwise with stirring.

• Heat the mixture to reflux for 2 hours. The reaction mixture typically turns dark.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Pour the cooled mixture into ice-water (100 mL).

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or isopropanol to obtain the pure 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile.

Expected Data:

Compound	Yield (%)	Melting Point (°C)	Key Spectroscopic Data (Expected)
2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile	75-85	148-150	IR (KBr, cm⁻¹): ~3400-3200 (NH₂), 2210 (C≡N). ¹H NMR (DMSO-d₆, ppm): δ ~6.5 (s, 2H, NH₂), 2.5-2.7 (m, 4H, CH₂), 1.7-1.9 (m, 4H, CH₂).

Application 2: Multicomponent Synthesis of Substituted 1,4-Dihydropyridines

This protocol demonstrates the utility of 2-Cyano-2-cyclohexylideneethanethioamide in a multicomponent reaction to synthesize highly functionalized pyridine derivatives, which are of significant interest in drug discovery. [2]

• Rationale: This reaction is a variation of the Hantzsch pyridine synthesis. It involves the condensation of an aldehyde, our β-enaminothioamide (acting as the nitrogen and C2-C3 component), and a 1,3-dicarbonyl compound (providing the remaining carbons of the pyridine ring). The reaction is typically catalyzed by an acid or base and proceeds through a series of condensation, Michael addition, and cyclization/dehydration/aromatization steps.

Reaction Scheme:

Figure 4: Multicomponent synthesis of a pyridine derivative.

Detailed Protocol:

• In a 100 mL round-bottom flask, combine 2-Cyano-2-cyclohexylideneethanethioamide (1.80 g, 10 mmol), an aromatic aldehyde (e.g., benzaldehyde, 1.06 g, 10 mmol), a 1,3-dicarbonyl compound (e.g., ethyl acetoacetate, 1.30 g, 10 mmol), and ammonium acetate (1.54 g, 20 mmol).

• Add glacial acetic acid (20 mL) as the solvent and catalyst.

• Heat the mixture to reflux for 6-8 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing 100 mL of ice-water.

• Stir for 30 minutes, and collect the resulting precipitate by vacuum filtration.

• Wash the solid thoroughly with water, followed by a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/DMF) to obtain the pure substituted pyridine derivative.

Expected Data Table (Example with Benzaldehyde and Ethyl Acetoacetate):

Compound	Yield (%)	Melting Point (°C)	Key Spectroscopic Data (Expected)
Ethyl 3-cyano-4-phenyl-5,6,7,8-tetrahydro-2-thioxo-1,2-dihydroquinoline-1-carboxylate (structure may vary based on exact mechanism)	60-75	>250 (decomposes)	IR (KBr, cm⁻¹): ~3200 (NH), 2220 (C≡N), ~1680 (C=O), ~1200 (C=S). ¹H NMR (DMSO-d₆, ppm): δ ~12.0 (s, 1H, NH), 7.2-7.5 (m, 5H, Ar-H), ~4.0 (q, 2H, OCH₂), ~1.2 (t, 3H, CH₃), plus signals for the cyclohexene protons.

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide serves as a highly effective and versatile precursor for the synthesis of novel heterocyclic compounds. The protocols detailed in this application note for the synthesis of substituted 2-aminothiophenes and pyridines are robust, high-yielding, and utilize readily available reagents. These methods provide a clear pathway for researchers in drug discovery and organic synthesis to generate libraries of complex molecules with potential biological activity. The underlying principles of the Gewald and multicomponent pyridine syntheses can be extended to a wide range of substrates, further highlighting the synthetic potential of this valuable building block.

References

• Dyachenko, V. D., et al. (2024). Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. Russian Journal of General Chemistry, 94(6), 1217-1230.
• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterosynthesen mit α-Cyan-carbonsäure-amiden, II. 2-Amino-thiophene aus α-Cyan-carbonsäure-amiden und Ketonen. Chemische Berichte, 99(1), 94-100.
• Thorpe, J. F. (1904). CLXXV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726-1761.
• Ziegler, K., Eberle, H., & Ohlinger, H. (1933). Über vielgliedrige Ringsysteme. I. Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebig's Annalen der Chemie, 504(1), 94-130.

• Al-Omran, F., et al. (2009). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 14(7), 2556-2566. [Link]

• Litvinov, V. P. (1999). Cyanoacetamides and their thio- and selenocarbonyl analogues as promising reagents for fine organic synthesis. Russian Chemical Reviews, 68(9), 737–763. [Link]

• Organic Syntheses. Cyanoacetamide. Coll. Vol. 1, p. 179 (1941); Vol. 2, p.15 (1922). [Link]

• Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). 2-Aminothiophenes by the Gewald Reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345.

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of 2-Cyano-2-cyclohexylideneethanethioamide Synthesis

Welcome to the technical support center for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions encountered during this specific chemical synthesis. As Senior Application Scientists, we aim to combine established chemical principles with practical, field-tested insights to help you improve your experimental outcomes.

Part 1: Reaction Fundamentals

Q1: What is the underlying reaction mechanism for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide?

The synthesis of 2-Cyano-2-cyclohexylideneethanethioamide from cyclohexanone and cyanothioacetamide is a classic example of a base-catalyzed Knoevenagel condensation. This reaction is a cornerstone of carbon-carbon bond formation.

The mechanism proceeds in three key stages:

• Enolate Formation: A basic catalyst, typically a secondary or tertiary amine like piperidine or triethylamine, deprotonates the α-carbon of cyanothioacetamide. This carbon is particularly acidic due to the electron-withdrawing effects of both the adjacent cyano (-CN) and thioamide (-C(S)NH₂) groups, resulting in a resonance-stabilized enolate.

• Nucleophilic Attack: The newly formed enolate acts as a potent nucleophile and attacks the electrophilic carbonyl carbon of cyclohexanone. This step forms a tetrahedral alkoxide intermediate.

• Dehydration: The alkoxide intermediate is protonated by the conjugate acid of the base (or a protic solvent) to form a β-hydroxy thioamide. This intermediate readily undergoes base-assisted dehydration (elimination of a water molecule) to yield the final, thermodynamically stable α,β-unsaturated product, 2-Cyano-2-cyclohexylideneethanethioamide. The formation of the conjugated system is the primary driving force for this final elimination step.[1][2]

This reaction is the initial and often rate-determining step in the more complex Gewald aminothiophene synthesis, making its optimization critical for subsequent transformations.[3][4]

Caption: Knoevenagel condensation workflow.

Part 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis, providing causal explanations and actionable solutions.

Low or No Product Yield

Q2: My reaction has a very low yield or failed completely. What are the primary causes?

This is a frequent issue that can typically be traced back to one of four areas: catalyst inefficiency, reagent quality, reaction equilibrium, or stoichiometry.

Possible Cause	Troubleshooting Steps & Explanation
Inefficient Catalysis	Base Selection: The pKa and steric profile of the base are critical. For this reaction, secondary amines like piperidine or morpholine are often more effective than bulkier tertiary amines like triethylamine, as they can better facilitate both the initial deprotonation and the final dehydration step.[5] Consider screening different bases to find the optimal catalyst for your system. Catalyst Loading: Ensure you are using a catalytic amount (typically 5-20 mol%). Too much base can promote unwanted side reactions.
Poor Reagent Quality	Purity of Starting Materials: Impurities in cyclohexanone (e.g., cyclohexanol, water) or cyanothioacetamide can inhibit the catalyst or introduce competing reaction pathways. Use freshly distilled cyclohexanone and high-purity cyanothioacetamide. Solvent Purity: Solvents must be dry. Water can hydrolyze the product or intermediates and will also shift the reaction equilibrium backward. Use anhydrous solvents when possible.
Reversible Reaction	Water Removal: The Knoevenagel condensation is a reversible reaction that produces one equivalent of water.[5][6] According to Le Chatelier's principle, the presence of water in the reaction medium can inhibit forward progress. For stubborn reactions, consider active water removal using a Dean-Stark apparatus (if using a solvent like toluene that forms an azeotrope with water) or by adding a chemical drying agent like anhydrous MgSO₄.
Incorrect Stoichiometry	Accurate Measurements: Ensure that the molar ratios of your reactants are correct. A 1:1 ratio of cyclohexanone to cyanothioacetamide is standard. An excess of the ketone is generally not beneficial and can complicate purification.

Byproduct Formation & Purification Challenges

Q3: The crude product is a complex mixture with multiple spots on TLC. What are the likely side reactions?

The formation of byproducts is often related to reaction conditions that are too harsh or prolonged.

• Self-Condensation of Cyclohexanone: Under basic conditions, cyclohexanone can undergo an aldol self-condensation to form a dimer, which can then dehydrate. This is more prevalent at higher temperatures.

  • Mitigation: Maintain a moderate reaction temperature (e.g., room temperature to 50°C) and add the base catalyst slowly to the mixture of the ketone and nitrile.

• Dimerization/Polymerization: The α,β-unsaturated product is a Michael acceptor and could potentially react with the starting enolate, leading to dimers or oligomers. Cyanothioacetamide itself can also undergo self-condensation.[6]

  • Mitigation: Avoid excessively high concentrations of reactants. Slower, controlled addition of the catalyst can help favor the desired intramolecular dehydration over intermolecular side reactions.[6]

• Thioamide Decomposition: At elevated temperatures or in the presence of strong acids/bases, the thioamide functional group can be susceptible to hydrolysis or other degradation pathways.

  • Mitigation: Keep reaction temperatures in check and perform a neutral workup to isolate the crude product.

Q4: How can I effectively purify the final product?

Purification is key to obtaining a high-quality final compound.

• Recrystallization: This is the most effective method for purifying 2-Cyano-2-cyclohexylideneethanethioamide, which is typically a crystalline solid.

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble when hot. Common choices include ethanol , methanol , or mixtures like toluene/ethanol or ethyl acetate/hexane.[7][8] Perform small-scale solubility tests to identify the optimal solvent system.

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If the solution is colored, you can treat it with a small amount of activated charcoal and hot filter it to remove colored impurities. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the crystals by suction filtration.[7]

• Column Chromatography: If recrystallization fails to remove a persistent impurity, column chromatography on silica gel is an alternative. Use a solvent system with moderate polarity (e.g., gradients of ethyl acetate in hexane) to elute the product.

Part 3: Protocol Optimization & Best Practices

Q5: How do I select the optimal catalyst and solvent for this reaction?

The choice of catalyst and solvent is interdependent and crucial for maximizing yield and minimizing reaction time.

Parameter	Options	Considerations & Recommendations
Catalyst (Base)	Piperidine, Morpholine, Triethylamine (TEA), L-Proline[4]	Piperidine/Morpholine: Often the most effective due to their secondary amine structure, which efficiently catalyzes the dehydration step.[5] Triethylamine (TEA): A non-nucleophilic base that is good for sensitive substrates but may lead to longer reaction times. L-Proline: A green chemistry alternative that can also effectively catalyze the reaction.[4]
Solvent	Ethanol, Methanol, DMF, Toluene	Ethanol/Methanol: Good general-purpose polar protic solvents that facilitate the solubility of cyanothioacetamide.[5] They are also excellent for subsequent recrystallization. DMF: A polar aprotic solvent that can increase the rate of reaction but may require higher temperatures for removal and can be difficult to purify from the product. Toluene: Useful when water removal via a Dean-Stark trap is necessary.

Q6: What is the optimal temperature and reaction time?

• Temperature: Start the reaction at room temperature. If the reaction is slow (monitored by TLC), gently heat the mixture to 40-60°C.[5] Temperatures above 80°C should be avoided as they significantly increase the rate of side reactions, particularly the self-condensation of cyclohexanone.[6]

• Reaction Time: The reaction time can vary from a few hours to over 24 hours depending on the catalyst, solvent, and temperature. Monitor the reaction's progress by TLC by observing the consumption of the starting materials. Quench the reaction once the limiting reagent has been consumed to prevent byproduct formation.

Q7: Is removing water from the reaction necessary? If so, how?

For many Knoevenagel condensations, the reaction proceeds to a high yield without active water removal, especially when using polar protic solvents like ethanol. However, if you are experiencing low yields or a stalled reaction, water removal is a key optimization strategy.[5][6]

• Dean-Stark Apparatus: This is the most effective method but requires a solvent that forms a lower-boiling azeotrope with water, such as toluene or benzene.

• Dehydrating Agents: Adding a powdered anhydrous salt like MgSO₄ or Na₂SO₄ to the reaction mixture can sequester the water as it forms. This is a simpler alternative if a Dean-Stark setup is not feasible.

Part 4: Experimental Protocols

Protocol 1: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexanone (5.0 g, 51 mmol, 1.0 eq.) and cyanothioacetamide (5.1 g, 51 mmol, 1.0 eq.).

• Solvent Addition: Add 30 mL of ethanol to the flask and stir the mixture to form a suspension.

• Catalyst Addition: Add piperidine (0.5 mL, 5.1 mmol, 0.1 eq.) dropwise to the stirring suspension at room temperature.

• Reaction: Heat the reaction mixture to a gentle reflux (approx. 50-60°C) and monitor the progress using TLC (e.g., with a 3:1 hexane:ethyl acetate eluent). The reaction is typically complete within 4-8 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to precipitate the product.

• Isolation: Collect the solid product by suction filtration and wash the filter cake with two portions of cold ethanol (10 mL each) to remove residual catalyst and unreacted starting materials.

• Drying: Dry the product under vacuum to obtain the crude 2-Cyano-2-cyclohexylideneethanethioamide.

Protocol 2: Purification by Recrystallization

• Dissolution: Transfer the crude solid to a 250 mL Erlenmeyer flask. Add ethanol in small portions while heating the mixture on a hot plate until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored, add a small spatula tip of activated charcoal, swirl for a few minutes, and perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, place the flask in an ice bath for 1 hour to maximize recovery.

• Collection: Collect the purified crystals by suction filtration, wash with a small amount of ice-cold ethanol, and dry under vacuum to a constant weight.

Part 5: Visualization

Caption: A logical flow for troubleshooting low yield.

References

• Wikipedia. Gewald reaction. [Link]

• Organic Chemistry Portal. Gewald Reaction. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry.

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Stony Brook University.
• Frolov, K. A., et al. (2025). Synthesis of New (2E,4E)-2-Cyano-5-phenylpenta-2,4-dienethioamide Derivatives.
• Dyachenko, V. D., et al. (2020). Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. Russian Journal of General Chemistry.
• ResearchGate. (2025). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes.

• Organic Syntheses. Cyanoacetamide. [Link]

• Google Patents. (2015).
• Google Patents. (2005).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gewald reaction - Wikipedia [en.wikipedia.org]
• 4. Gewald Reaction [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN105175355A - Preparation method of 2-cyanophenothiazine - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

Welcome to the technical support guide for the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide. This resource is designed for researchers and drug development professionals to troubleshoot common issues encountered during this specific Knoevenagel condensation. The guidance provided herein is based on established chemical principles and field-proven insights to help you optimize your reaction outcomes.

The synthesis of 2-Cyano-2-cyclohexylideneethanethioamide is achieved through the Knoevenagel condensation of cyclohexanone with 2-cyanoethanethioamide, typically catalyzed by a weak base.[1][2] While seemingly straightforward, this reaction is susceptible to several side reactions and experimental pitfalls that can impact yield and purity. This guide addresses these challenges in a practical, question-and-answer format.

Troubleshooting Guide & FAQs

This section directly addresses specific problems you may encounter.

Q1: My reaction yield is very low, or I'm not forming any product.

Low or no yield is the most common issue in Knoevenagel condensations, especially when using a ketone like cyclohexanone, which is less reactive than an aldehyde.[3][4] Several factors can contribute to this problem.

• Potential Cause 1: Inactive Catalyst or Incorrect Base Strength

  • Explanation: The reaction requires a base to deprotonate the 2-cyanoethanethioamide, forming the reactive enolate nucleophile.[5] If the base is too weak or has degraded (e.g., old piperidine), the enolate will not form in sufficient concentration. Conversely, a base that is too strong can promote the self-condensation of cyclohexanone, consuming the starting material in an unproductive pathway.[1][3]

  • Solution:

    • Use a fresh, pure, weak base such as piperidine, pyridine, or ammonium acetate.[3] If using a liquid amine base, consider distilling it before use.

    • Ensure the catalyst is used in appropriate catalytic amounts (e.g., 0.1 equivalents). Using too much can favor side reactions.

• Potential Cause 2: Unfavorable Reaction Equilibrium

  • Explanation: The Knoevenagel condensation produces one molecule of water for every molecule of product formed. This water can participate in a reverse reaction, hydrolyzing the product back to the starting materials and shifting the equilibrium away from the desired product.[4]

  • Solution:

    • Azeotropic Removal: Perform the reaction in a solvent that forms an azeotrope with water, such as toluene or benzene. Use a Dean-Stark apparatus to continuously remove water as it forms, driving the reaction to completion.[3]

    • Dehydrating Agents: Add molecular sieves to the reaction mixture to sequester the water byproduct.[4]

• Potential Cause 3: Suboptimal Reaction Conditions

  • Explanation: Ketones are generally less reactive than aldehydes in this condensation.[4] Room temperature may be insufficient to achieve a reasonable reaction rate. However, excessively high temperatures can promote polymerization and the formation of tarry byproducts.[6]

  • Solution:

    • Gently heat the reaction mixture (e.g., 40-80°C) and monitor progress carefully by Thin Layer Chromatography (TLC).

    • If using a Dean-Stark trap, the reaction should be run at the reflux temperature of the chosen solvent (e.g., toluene, ~110°C).[3]

Q2: My final product is contaminated with a major impurity that has a higher molecular weight.

This observation strongly suggests the formation of a Michael adduct, a classic side reaction in Knoevenagel condensations.

• Potential Cause: Michael Addition Side Reaction

  • Explanation: The desired product, 2-Cyano-2-cyclohexylideneethanethioamide, is an α,β-unsaturated system. The enolate of 2-cyanoethanethioamide (the same nucleophile that initiates the main reaction) can act as a Michael donor and attack the β-carbon of the product. This results in a 2:1 adduct of the active methylene compound and the ketone.

  • Solution:

    • Control Stoichiometry: Use a precise 1:1 or a very slight excess (e.g., 1.05 equivalents) of the 2-cyanoethanethioamide. A large excess will significantly favor the Michael addition.

    • Monitor Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material is consumed. Monitor closely by TLC and stop the reaction once the cyclohexanone spot has disappeared.

    • Temperature Control: Higher temperatures can sometimes favor Michael addition. Find the minimum temperature required for a reasonable reaction rate.

Q3: The reaction mixture has turned dark brown or black, and I'm isolating a tar-like substance.

The formation of dark, insoluble materials is a sign of polymerization or decomposition.

• Potential Cause: Polymerization and Decomposition

  • Explanation: High reaction temperatures or the presence of certain impurities can catalyze the polymerization of the starting materials or the α,β-unsaturated product.[6] Polysulfides can also form complex, colored mixtures if any side reactions involving the thioamide sulfur occur, although this is less common under standard Knoevenagel conditions.[6]

  • Solution:

    • Strict Temperature Control: Avoid excessive heating. Determine the optimal temperature by running small-scale trials at different temperatures.

    • Ensure Purity of Reagents: Use purified starting materials. Cyclohexanone, in particular, can contain acidic impurities from air oxidation that may promote side reactions. Consider distilling it before use.

    • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes prevent oxidative side reactions that lead to colored impurities.

Summary of Troubleshooting Strategies

Observed Problem	Potential Cause(s)	Recommended Solutions & Preventative Measures
Low or No Yield	1. Inactive/Incorrect Catalyst2. Water byproduct inhibiting equilibrium3. Insufficient temperature	1. Use fresh, pure, weak base (e.g., piperidine).[3]2. Use a Dean-Stark trap with toluene to remove water.[3]3. Heat reaction gently (40-80°C) and monitor by TLC.
High MW Impurity	Michael addition of a second nucleophile to the product.	1. Use strict 1:1 stoichiometry.2. Monitor reaction by TLC and stop it upon completion.3. Avoid excessive temperatures and reaction times.
Dark/Tarry Mixture	Polymerization or decomposition of reagents/products.	1. Maintain strict temperature control and avoid overheating.[6]2. Use high-purity, distilled starting materials.3. Consider running the reaction under an inert atmosphere.
Unreacted Starting Material	Incomplete reaction due to any of the causes of low yield.	Follow all recommendations for "Low or No Yield". Extend reaction time only if TLC shows progress without byproduct formation.

Visualized Mechanisms & Workflows

Main Synthesis Pathway

The primary reaction is a base-catalyzed condensation between the enolate of 2-cyanoethanethioamide and the carbonyl carbon of cyclohexanone, followed by dehydration.[1][5]

Caption: Knoevenagel condensation pathway.

Michael Addition Side Reaction

This diagram illustrates how the product can react with another enolate molecule, leading to an undesired byproduct.

Caption: Mechanism of Michael addition side reaction.

Troubleshooting Workflow for Low Yield

This decision tree provides a logical path for diagnosing the cause of low reaction yields.

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Knoevenagel Reaction | Reaction Mechanism of Knoevenagel Reaction [pw.live]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Knoevenagel Condensation | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Knoevenagel Condensation: Definition, Examples and Mechanism [chemistrylearner.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Cyano-2-cyclohexylideneethanethioamide

Welcome to the technical support guide for the purification of 2-Cyano-2-cyclohexylideneethanethioamide (Molecular Formula: C₉H₁₂N₂S, Molecular Weight: 180.27 g/mol )[1]. This document provides in-depth troubleshooting advice and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to equip you with the necessary expertise to overcome common challenges and achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended methods for purifying crude 2-Cyano-2-cyclohexylideneethanethioamide? The two most effective and widely used techniques for purifying this compound are recrystallization and flash column chromatography. The choice between them depends on the impurity profile and the scale of your synthesis. Recrystallization is excellent for removing small amounts of impurities from a solid product, while column chromatography is superior for separating complex mixtures or compounds with similar polarities.

Q2: What are the common impurities I should expect in my crude product? Impurities are typically derived from the synthetic route. Assuming a Knoevenagel condensation between cyclohexanone and 2-cyanoethanethioamide, common impurities may include:

• Unreacted Starting Materials: Cyclohexanone and 2-cyanoethanethioamide.

• Side-Products: Potential self-condensation products of the starting materials.

• Hydrolysis Product: 2-Cyano-2-cyclohexylidene-acetamide, where the thioamide has hydrolyzed to the corresponding amide. Thioamides can be susceptible to hydrolysis under strongly acidic or basic conditions, particularly with prolonged heating.[2][3]

Q3: How stable is 2-Cyano-2-cyclohexylideneethanethioamide during purification? Thioamides are generally less stable than their amide counterparts. It is advisable to avoid prolonged exposure to high temperatures and harsh pH conditions to prevent degradation, primarily hydrolysis to the amide.[2][3] Neutral to slightly acidic conditions are generally preferred.

Q4: What is the expected appearance of the purified compound? Pure 2-Cyano-2-cyclohexylideneethanethioamide is expected to be a crystalline solid. Like many compounds containing a thioamide group conjugated with other chromophores, it may appear as a pale yellow to yellow solid.[4]

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental challenges in a question-and-answer format.

Recrystallization Issues

Q5: My compound has "oiled out" during cooling instead of forming crystals. What should I do? "Oiling out" occurs when the solute's solubility is too high in the solvent, or the solution cools too rapidly, causing it to separate as a liquid phase instead of a solid crystal lattice.

• Causality: The compound is likely melting in the hot solvent before it can crystallize. This happens if the boiling point of the solvent is higher than the melting point of the solute or if significant impurities are depressing the melting point.

• Solutions:

  • Re-heat and Add More Solvent: Re-heat the solution until the oil fully redissolves. Add a small amount of additional hot solvent to lower the saturation point.

  • Slow Cooling: Allow the solution to cool much more slowly. Insulating the flask can promote the formation of an ordered crystal lattice.

  • Change Solvent System: Switch to a solvent with a lower boiling point or use a mixed-solvent system. By adding a less polar "anti-solvent" to the hot solution until it just becomes turbid, and then re-clarifying with a drop of the primary solvent, you can create conditions more favorable for crystallization upon cooling.[5]

Q6: I've cooled the solution, even in an ice bath, but no crystals have formed. What went wrong? This indicates that the solution is not supersaturated, a necessary condition for crystallization.

• Causality: Either the solution is too dilute, or there are no nucleation sites for crystals to begin growing.

• Solutions:

  • Increase Concentration: Gently heat the solution to evaporate some of the solvent, thereby increasing the solute concentration. Then, attempt to cool it again.[5]

  • Induce Crystallization:

    • Scratching: Use a clean glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass provide nucleation sites.[5]

    • Seeding: If you have a pure crystal of the target compound, add a tiny speck to the cold solution. This "seed" will act as a template for crystal growth.[5]

Q7: My final product is still colored. How can I obtain a purer, less colored product? Colored impurities are common and are often highly conjugated organic molecules.

• Solution: Activated charcoal can be used to adsorb these colored impurities. Add a very small amount of activated charcoal (e.g., 1-2% of the solute's mass) to the hot, dissolved solution and swirl for a few minutes. Crucially , you must then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool. Be aware that charcoal can also adsorb your product, potentially reducing the yield.[5]

Caption: Troubleshooting workflow for common recrystallization issues.

Column Chromatography Issues

Q8: How do I select the best solvent system (eluent) for my column? The ideal eluent should move your target compound to an Rf (retention factor) of approximately 0.25-0.35 on a silica gel Thin Layer Chromatography (TLC) plate.

• Methodology:

  • Dissolve a tiny amount of your crude product in a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate in a series of test solvents, starting with a low-polarity mixture (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increasing the polarity (e.g., 7:3, 1:1).[6]

  • The solvent system that gives the best separation and the target Rf for your product is the ideal starting point for your column.

Q9: My compound is stuck at the top of the column and won't elute. This is a common issue indicating that the mobile phase (eluent) is not polar enough to displace the compound from the stationary phase (silica gel).[7]

• Causality: The compound has a stronger affinity for the polar silica gel than for the non-polar eluent.

• Solution: Gradually increase the polarity of your eluent. For a hexane/ethyl acetate system, you would slowly increase the proportion of ethyl acetate. This is best done as a gradient to ensure good separation from any less polar impurities that might elute first.

Q10: The separation between my product and an impurity is very poor. Poor resolution can result from several factors, including incorrect eluent choice or improper column packing.

• Solutions:

  • Optimize Eluent: If the spots are too close on TLC, try a different solvent system. For example, substituting ethyl acetate with dichloromethane or adding a small amount of methanol can alter the selectivity of the separation.

  • Run a Shallow Gradient: Instead of large jumps in solvent polarity, use a slow, shallow gradient. This gives the compounds more time to resolve along the length of the column.

  • Check Column Packing: Air bubbles or channels in the silica bed will lead to poor separation.[8][9] Ensure your column is packed evenly using a wet packing method. Tapping the column gently as the silica settles can help create a uniform bed.[8]

Caption: Standard workflow for flash column chromatography.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is ideal when the crude material is at least 85-90% pure.

1. Solvent Selection:

• Test the solubility of a small amount of crude product in various solvents at room temperature and at their boiling points. The ideal solvent will dissolve the compound when hot but not when cold.

• Good starting solvents to screen for this compound, based on its structure, include isopropanol, ethanol, and acetonitrile.[10][11]

Solvent	Boiling Point (°C)	Polarity	Notes
Isopropanol	82.6	Polar Protic	Good general-purpose solvent for moderately polar compounds.
Ethanol	78.4	Polar Protic	Similar to isopropanol, slightly more polar.
Acetonitrile	81.6	Polar Aprotic	Often provides excellent crystals for nitrile-containing compounds.[10]
Toluene	110.6	Non-polar	Can be used in a mixed system with a polar solvent like ethanol.[12]

2. Dissolution:

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• Add the minimum amount of the chosen solvent to cover the solid.

• Heat the mixture gently on a hot plate with stirring. Add more solvent in small portions until the solid just dissolves completely at the boiling point.

3. Hot Filtration (Optional):

• If insoluble impurities or activated charcoal are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed flask.[5]

4. Crystallization:

• Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask.

• Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

5. Isolation and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Dry the crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

This is the method of choice for separating complex mixtures.

1. Preparation of the Column:

• Secure a glass column vertically. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[6][8]

• In a beaker, prepare a slurry of silica gel in your starting eluent (the least polar solvent mixture determined by TLC).

• Pour the slurry into the column. Gently tap the column to pack the silica evenly and drain the excess solvent, ensuring the solvent level never drops below the top of the silica bed.[9]

• Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

2. Sample Loading:

• Dry Loading (Preferred): Dissolve your crude product in a minimal amount of a volatile solvent. Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the column.

• Wet Loading: Dissolve the crude product in the absolute minimum amount of eluent or a slightly stronger solvent. Using a pipette, carefully apply this concentrated solution directly to the top of the sand layer.[9]

3. Elution and Fraction Collection:

• Carefully add your eluent to the column. Use gentle air pressure (flash chromatography) to push the solvent through the column at a steady rate.[6]

• Begin collecting the eluate in numbered test tubes or flasks.

• If using a gradient, gradually increase the polarity of the eluent according to your pre-determined plan. A typical gradient might look like the one below.

Step	Solvent System (Hexane:Ethyl Acetate)	Volume	Purpose
1	95:5	2-3 column volumes	Elute very non-polar impurities.
2	90:10	3-5 column volumes	Elute compounds with slightly higher polarity.
3	80:20	5-10 column volumes	Target Polarity: Elute the desired product.
4	50:50	2-3 column volumes	"Flush" the column of highly polar compounds.

4. Analysis and Isolation:

• Monitor the collected fractions using TLC to identify which ones contain your pure product.

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified 2-Cyano-2-cyclohexylideneethanethioamide.

References

• ChemRxiv. (n.d.). Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. Retrieved from [Link]

• Bennet, A. (2018). Column chromatography. YouTube. Retrieved from [Link]

• Professor Dave Explains. (2019). Column Chromatography. YouTube. Retrieved from [Link]

• MDPI. (n.d.). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyanoacetamide. Retrieved from [Link]

• Henry, R. A. (2010).

• University of Groningen. (2022). Chemical/Laboratory Techniques: Column Chromatography. YouTube. Retrieved from [Link]

• Khan Academy. (n.d.). Column chromatography. Retrieved from [Link]

• Google Patents. (n.d.). Method for the purification of entacapone.

• Organic Syntheses. (2018). Syntheses of Substituted 2-Cyano-benzothiazoles. Retrieved from [Link]

• Cytiva. (n.d.). Protein purification troubleshooting guide. Dutscher. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyano-2-(pyrrolidin-2-ylidene)ethanethioamide. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. (a) Synthesis of 2-cyano-N-cyclohexylacetamide (3). (b) The.... Retrieved from [Link]

• Google Patents. (n.d.). Preparation of 2-cyanophenthiazine.
• Google Patents. (n.d.). Preparation method of 2-cyanophenothiazine.

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• 2. chemrxiv.org [chemrxiv.org]
• 3. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orgsyn.org [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. CN105175355A - Preparation method of 2-cyanophenothiazine - Google Patents [patents.google.com]

Technical Support Center: Overcoming Solubility Challenges with 2-Cyano-2-cyclohexylideneethanethioamide

Welcome to the technical support center for 2-Cyano-2-cyclohexylideneethanethioamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common questions regarding the poor solubility of this compound. Our goal is to equip you with the knowledge and practical protocols to effectively handle this molecule in your experimental workflows.

Understanding the Molecule: A Chemist's Perspective

2-Cyano-2-cyclohexylideneethanethioamide (Molecular Formula: C₉H₁₂N₂S, Molecular Weight: 180.27 g/mol ) presents a unique set of structural features that contribute to its solubility characteristics. A foundational understanding of its chemical nature is paramount to overcoming solubility hurdles.

• The Thioamide Group: Thioamides are sulfur analogs of amides. While they can participate in hydrogen bonding as donors, the sulfur atom is a weaker hydrogen bond acceptor compared to the oxygen in an amide.[1] This functional group contributes to the molecule's polarity.

• The Cyano Group: The nitrile (-C≡N) group is strongly electron-withdrawing and polar.[2][3][4] It can act as a hydrogen bond acceptor.[2][3] The presence of the nitrile group can enhance solubility in polar solvents.[2][5]

• The Cyclohexylidene Moiety: This non-polar, bulky hydrocarbon group significantly contributes to the molecule's lipophilicity, which can lead to poor aqueous solubility.

The interplay of these functional groups results in a molecule with both polar and non-polar regions, leading to solubility challenges in a wide range of common solvents.

Troubleshooting Guide: A Step-by-Step Approach to Solubilization

This section provides a series of question-driven troubleshooting guides to address specific issues you may encounter when trying to dissolve 2-Cyano-2-cyclohexylideneethanethioamide.

Q1: My initial attempts to dissolve the compound in common aqueous buffers have failed. Where do I start?

Answer: It is not uncommon for a molecule with a significant non-polar component like the cyclohexylidene group to exhibit poor solubility in purely aqueous systems. The first step is a systematic solvent screening.

• Preparation: Weigh out a small, precise amount of 2-Cyano-2-cyclohexylideneethanethioamide (e.g., 1 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 100 µL) of a different solvent. Start with common laboratory solvents of varying polarities.

• Observation: Agitate the vials at a consistent temperature (e.g., room temperature) for a set period (e.g., 30 minutes). Observe for complete dissolution.

• Incremental Addition: If the compound does not dissolve, add another measured volume of the solvent and repeat the agitation. Record the total volume of solvent required to dissolve the compound.

• Data Analysis: Calculate the approximate solubility in each solvent (e.g., in mg/mL).

Solvent Class	Examples	Rationale
Polar Aprotic	Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)	Often effective for dissolving a wide range of organic molecules.
Polar Protic	Ethanol, Methanol, Isopropanol	The hydroxyl group can interact with the polar functionalities of the molecule.
Non-Polar	Toluene, Dichloromethane (DCM)	To assess solubility in lipophilic environments.
Aqueous Buffers	Phosphate-Buffered Saline (PBS) at various pH values	To determine baseline aqueous solubility.

This initial screen will provide a qualitative and semi-quantitative understanding of the compound's solubility profile, guiding further optimization.

Q2: The compound shows some solubility in organic solvents but precipitates when I add it to my aqueous experimental medium. What should I do?

Answer: This is a classic precipitation issue often encountered when a compound is dissolved in a water-miscible organic "stock" solvent and then diluted into an aqueous buffer. The key is to use a co-solvent system or a solubilizing agent in the final aqueous medium.

A co-solvent is a water-miscible organic solvent that, when added to water, increases the solubility of non-polar solutes.[6]

• Prepare Stock Solution: Dissolve 2-Cyano-2-cyclohexylideneethanethioamide in a suitable water-miscible organic solvent in which it is highly soluble (e.g., DMSO or ethanol) to make a concentrated stock solution.

• Prepare Co-solvent Blends: In separate tubes, prepare a series of your aqueous buffer containing increasing percentages of the co-solvent (e.g., 1%, 2%, 5%, 10% v/v).

• Titrate: Add a small, fixed volume of your stock solution to each co-solvent blend.

• Observe: Vortex each tube and observe for any precipitation. The lowest percentage of co-solvent that maintains the compound in solution is your target concentration.

Diagram: Co-Solvent Strategy Workflow

Caption: Workflow for utilizing a co-solvent to prevent precipitation.

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble drug molecules, increasing their apparent solubility.[7][8][9]

• Select Surfactants: Choose a few non-ionic or ionic surfactants commonly used in biological experiments (e.g., Tween® 20, Tween® 80, Triton™ X-100, SDS).

• Prepare Surfactant Solutions: Prepare solutions of each surfactant in your aqueous buffer at concentrations above their CMC.

• Direct Solubilization: Add a pre-weighed amount of 2-Cyano-2-cyclohexylideneethanethioamide to each surfactant solution.

• Agitate and Observe: Agitate the mixtures and observe for dissolution.

Q3: Can I use pH adjustment to improve the solubility of this compound?

Answer: Yes, pH adjustment can be a very effective technique if the compound has an ionizable group.[10][11] The thioamide proton is weakly acidic, and the nitrile nitrogen is weakly basic. While significant ionization at physiological pH is unlikely, exploring a wider pH range can be informative.

• Acidic Proton: The N-H proton of the thioamide is more acidic than that of an amide.[1] Deprotonation under basic conditions would result in a negatively charged species, which would be more water-soluble.

• Basic Nitrogen: The nitrogen of the cyano group is a very weak base. Protonation would require strongly acidic conditions.

• Prepare Buffers: Prepare a series of buffers with a range of pH values (e.g., pH 2, 4, 6, 7.4, 8, 10).

• Add Compound: Add an excess of 2-Cyano-2-cyclohexylideneethanethioamide to each buffer.

• Equilibrate: Agitate the samples until equilibrium is reached (e.g., 24 hours).

• Separate and Quantify: Centrifuge the samples to pellet the undissolved solid. Carefully remove the supernatant and quantify the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

• Plot: Plot solubility as a function of pH. A significant increase in solubility at a particular pH range will indicate the pKa of an ionizable group.

Diagram: pH Adjustment Decision Tree

Caption: Decision tree for investigating pH-dependent solubility.

Q4: I've heard about cyclodextrins. Are they a viable option?

Answer: Absolutely. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic molecules, or parts of molecules, forming inclusion complexes that have significantly improved aqueous solubility.[2] Given the lipophilic cyclohexylidene group of your compound, cyclodextrins are a very promising approach.

• Select Cyclodextrins: Obtain different types of cyclodextrins, such as β-cyclodextrin and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Prepare Cyclodextrin Solutions: Prepare aqueous solutions of the cyclodextrins at various concentrations (e.g., 1%, 5%, 10% w/v).

• Phase Solubility Study:

  • Add an excess of 2-Cyano-2-cyclohexylideneethanethioamide to each cyclodextrin solution.

  • Equilibrate the mixtures (e.g., by shaking for 24-48 hours).

  • Filter or centrifuge to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the supernatant.

• Analyze Data: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. A linear increase in solubility with increasing cyclodextrin concentration is indicative of the formation of a soluble inclusion complex.

Frequently Asked Questions (FAQs)

Q: What is the best starting organic solvent for making a stock solution? A: Based on the polarity of the functional groups, Dimethyl sulfoxide (DMSO) is an excellent first choice due to its strong solubilizing power for a wide range of organic compounds.

Q: Are there any stability concerns I should be aware of? A: Thioamides can be susceptible to hydrolysis, especially at extreme pH values and elevated temperatures. It is advisable to prepare fresh solutions and store stock solutions at low temperatures (e.g., -20°C or -80°C) and protected from light.

Q: How do I choose between using a co-solvent, a surfactant, or a cyclodextrin? A: The choice depends on your downstream application:

• Co-solvents: Simple and effective, but the organic solvent may interfere with some biological assays.

• Surfactants: Very effective at low concentrations, but can also interfere with cell-based assays or protein interactions.

• Cyclodextrins: Generally considered biocompatible and are often used in pharmaceutical formulations. They are an excellent choice for in vivo studies.

Q: I need to prepare a formulation for an animal study. What do you recommend? A: For in vivo applications, a formulation using a biocompatible co-solvent like polyethylene glycol (PEG) 300 or 400, or an inclusion complex with a modified cyclodextrin like HP-β-CD, is often the preferred approach. These methods can enhance solubility while minimizing potential toxicity.

References

• Brito, I., Albanez, J., & Bolte, M. (2010). Trithiacyanuric acid: A second triclinic polymorph. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1633. [Link]

• Chemaxon. (n.d.). LogP and logD calculations. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Physical Properties of Nitriles. [Link]

• Ganellin, C. R. (2006). Discovery of the antiulcer drug Tagamet. In Drug Discovery and Development (pp. 295-311). Humana Press.
• Henke, K. R., Hutchison, A. R., Krepps, M. K., Parkin, S., & Atwood, D. A. (2001). Chemistry of 2,4,6-Trimercapto-1,3,5-triazine (TMT): Acid Dissociation Constants and Group 2 Complexes. Inorganic Chemistry, 40(18), 4443–4447.

• IUPAC. (n.d.). Gold Book. [Link]

• Jencks, W. P., & Westheimer, F. H. (2022, April 7). pKa Data Compiled by R. Williams. ACS Division of Organic Chemistry. [Link]

• Khan Academy. (n.d.). pH and solubility. [Link]

• Khatri, N., et al. (2020). Thioamide substitution in the turn of an antiparallel β-hairpin. Journal of Peptide Science, 26(5), e3243.
• Lide, D. R. (Ed.). (2004). CRC handbook of chemistry and physics (85th ed.). CRC press.
• Miwa, T., et al. (2001). Thioamide-for-amide substitution in the backbone of a β-hairpin peptide. Peptide Science, 58(3), 155-165.

• National Center for Biotechnology Information. (n.d.). PubChem. [Link]

• Petersson, E. J., Goldberg, J. M., & Wissner, R. F. (2014). Thioamides as useful spectroscopic probes for protein structure and folding. Methods in enzymology, 549, 165–187.

• Pohl, A. (2020). Trithiocyanuric acid. [Link]

• Rappoport, Z. (Ed.). (1970). The Chemistry of the Cyano Group. John Wiley & Sons.
• Sheppard, W. A. (1970). In The Chemistry of the Cyano Group. Rappoport, Z. (Ed.).
• Sifferlen, T., et al. (1999). A new class of potent and selective inhibitors of the human farnesyl pyrophosphate synthase. Bioorganic & medicinal chemistry letters, 9(13), 1749-1754.

• The Good Scents Company. (n.d.). 2-cyclohexylidene cyclohexanone. [Link]

• Vinogradov, A. A., Simon, M. D., & Pentelute, B. L. (2016).
• Walters, C. R. F., John, J., et al. (2015). Soluble Protein Expression and Purification.
• Wan, Q., & Danishefsky, S. J. (2007). Free-radical-based, specific desulfurization of cysteine: a powerful advance in the synthesis of native peptides and expressed proteins.
• Wang, J., Szantai-Kis, D. M., & Petersson, E. J. (2016). Thioamide-based FRET probes for monitoring protein folding and conformational changes. Methods in molecular biology, 1411, 141-157.
• Watson, Z. L., et al. (2020). A thioamide in the ribosomal exit tunnel provides a binding site for the antibiotic thermorubin. Nature chemical biology, 16(10), 1106-1113.
• Wiberg, K. B., & Rush, D. J. (2001). Solvent Effects on the Thioamide Rotational Barrier: An Experimental and Theoretical Study. Journal of the American Chemical Society, 123(9), 2038–2046.

• Wikipedia. (n.d.). Thioamide. [Link]

• Wikipedia. (n.d.). Thiocyanuric acid. [Link]

• Zheng, J. S., et al. (2013). A new method for the synthesis of peptide C-terminal salicylaldehyde esters for native chemical ligation. Organic letters, 15(24), 6214-6217.

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• 2. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Cyclohexylidenemethylhydrazine | C7H14N2 | CID 54012173 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Rowan's Free Online pKa Calculator | Rowan [rowansci.com]
• 9. Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. docs.chemaxon.com [docs.chemaxon.com]

Technical Support Center: Optimizing the Cyclization of 2-Cyano-2-cyclohexylideneethanethioamide

Welcome to the technical support center for optimizing the synthesis of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of these valuable heterocyclic scaffolds.

The topic refers to the cyclization of 2-Cyano-2-cyclohexylideneethanethioamide. It is critical to understand that this compound is a key intermediate in the widely-used Gewald aminothiophene synthesis .[1][2] This reaction is a one-pot, three-component condensation of a ketone (cyclohexanone), an active methylene nitrile (such as malononitrile), and elemental sulfur.[3][4] Therefore, optimizing the "cyclization" involves optimizing the entire Gewald reaction sequence, as the intermediate is generated in situ.

This guide provides in-depth troubleshooting, frequently asked questions, and optimized protocols to help you navigate the complexities of this reaction and achieve high yields and purity.

Understanding the Reaction: The Gewald Synthesis Mechanism

The Gewald reaction proceeds through three main stages. A thorough understanding of this mechanism is the foundation for effective troubleshooting and optimization. The process is thermodynamically driven, with the formation of the stable, aromatic thiophene ring pulling the reaction equilibrium towards the product.[5][6][7]

• Knoevenagel-Cope Condensation : The reaction is initiated by a base-catalyzed condensation between cyclohexanone and the active methylene nitrile (e.g., malononitrile) to form a stable α,β-unsaturated dinitrile intermediate (2-cyclohexylidenemalononitrile).[1][3]

• Sulfur Addition : Elemental sulfur adds to the α-carbon of the Knoevenagel adduct. The exact mechanism of sulfur activation and addition is complex, but it is understood to involve the formation of a thiolate intermediate.[5] This is where the "2-Cyano-2-cyclohexylideneethanethioamide" species is effectively formed.

• Cyclization and Tautomerization : The terminal sulfur atom of the intermediate attacks the nitrile group in an intramolecular cyclization. A subsequent tautomerization (aromatization) yields the final, stable 2-aminothiophene product.[1][5]

Caption: The reaction mechanism of the Gewald synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the Gewald synthesis in a direct question-and-answer format.

Question 1: My reaction has a very low yield or has failed completely. What are the primary causes?

This is the most common issue and typically points to a problem in one of the initial reaction stages.

• Possible Cause A: Inefficient Knoevenagel-Cope Condensation.

  • Explanation : The initial condensation is the foundation of the reaction. If this step fails, none of the subsequent steps can occur. This step generates water, which can inhibit the reaction.[8][9]

  • Solutions :

    • Base Selection : The choice of base is critical. Secondary amines like morpholine or piperidine are highly effective because they are excellent catalysts for the condensation and also help to solubilize the elemental sulfur.[8][10] If you are using a tertiary amine like triethylamine and getting low yields, consider switching to morpholine.

    • Purity of Reagents : Ensure your cyclohexanone is free of acidic impurities and that your solvent is anhydrous.

    • Water Removal : For stubborn reactions, using a Dean-Stark apparatus to remove the water generated during condensation can significantly improve the yield of the intermediate.[8]

• Possible Cause B: Poor Sulfur Solubility or Reactivity.

  • Explanation : Elemental sulfur (S₈) needs to be activated and solubilized to react with the Knoevenagel intermediate. Low solubility or reactivity will stall the reaction.

  • Solutions :

    • Solvent Choice : Use polar solvents that can better solubilize sulfur, such as ethanol, methanol, or dimethylformamide (DMF).[8][11] Ethanol is often a good starting point due to its balance of polarity and ease of removal.[11]

    • Temperature Control : Gently heating the reaction mixture (typically to 50-60 °C) can increase sulfur solubility and the rate of reaction. However, avoid excessively high temperatures, which can lead to side products.[12]

    • Base-Sulfur Interaction : Morpholine is particularly effective as it can react with sulfur to form morpholine polysulfides, which are more reactive nucleophiles.[10]

Caption: A decision tree for troubleshooting low product yield.

Question 2: My reaction mixture has turned into a dark brown tar, and I can't isolate my product. What went wrong?

• Possible Cause: Polymerization and Complex Polysulfide Formation.

  • Explanation : This is a classic sign of excessive heat. High temperatures can cause the unsaturated nitrile intermediate to polymerize. It can also lead to uncontrolled reactions of elemental sulfur, forming complex polysulfides that appear as tar.[9]

  • Solutions :

    • Strict Temperature Control : Maintain a consistent internal reaction temperature. A typical range is 50-80 °C.[12] Use an oil bath and a thermometer to monitor the reaction, not just the hotplate setting.

    • Purity of Starting Materials : Impurities can sometimes catalyze polymerization. Ensure all reagents are of high purity.

    • Rate of Addition : In some cases, adding the base catalyst dropwise to the mixture of the other reagents can help control the initial exotherm and prevent runaway reactions.

Question 3: I am observing a major byproduct alongside my desired product. How can I improve selectivity?

• Possible Cause: Dimerization of the Knoevenagel Intermediate.

  • Explanation : The α,β-unsaturated nitrile formed in the first step can undergo self-condensation (dimerization), especially if the subsequent sulfur addition step is slow.[9] This competes directly with the desired reaction pathway.

  • Solutions :

    • Optimize Temperature : The rate of dimerization versus the rate of the Gewald reaction can be highly temperature-dependent. A systematic screen of temperatures (e.g., 40°C, 50°C, 60°C) may reveal an optimal window where the desired reaction is favored.

    • Adjust Reagent Concentrations : Running the reaction at a higher concentration can sometimes favor the desired three-component reaction over the bimolecular dimerization. Conversely, if the reaction is highly exothermic, dilution might be necessary. This parameter requires careful optimization.

    • Modify Order of Addition : Ensure that sulfur is present and ready to react as soon as the Knoevenagel intermediate is formed. Pre-mixing the ketone, nitrile, and sulfur before adding the base can sometimes be effective.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for this reaction? A: While several bases like triethylamine and piperidine can be used, morpholine is often cited as the superior choice.[13][14] It acts as an efficient catalyst for the initial condensation and also improves the solubility and reactivity of elemental sulfur.[10]

Q2: Which solvent should I use? A: Polar solvents are generally preferred. Ethanol and methanol are excellent choices as they are effective, inexpensive, and relatively easy to remove.[10][11] For less reactive substrates, a more polar solvent like DMF can be used, but its high boiling point can complicate product isolation.[15]

Q3: How can I monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most effective method.[3][12] Use a non-polar eluent system (e.g., a mixture of hexanes and ethyl acetate). You should be able to see the consumption of the starting ketone and the appearance of a new, more polar spot for the 2-aminothiophene product, which is often UV-active.

Q4: Can microwave irradiation improve the reaction? A: Yes. Microwave-assisted synthesis has been shown to be highly beneficial for the Gewald reaction. It can dramatically reduce reaction times (from hours to minutes) and often improves yields, particularly for challenging substrates.[1][12]

Q5: How do I purify the final product? A: The product, 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile, is a solid. The most common purification methods are:

• Precipitation/Filtration : The crude product can often be isolated by pouring the cooled reaction mixture into ice-cold water, which causes the solid product to precipitate.[12]

• Recrystallization : This is an excellent method for achieving high purity. Ethanol is a commonly used and effective solvent for recrystallization.[3][8]

• Column Chromatography : If recrystallization is difficult or fails to remove a persistent impurity, silica gel column chromatography using a gradient of ethyl acetate in hexanes is a reliable alternative.[8]

Optimized Experimental Protocol & Workflow

This protocol provides a robust starting point for the synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile.

Caption: Experimental workflow for the Gewald synthesis.

Materials & Reagents:

• Cyclohexanone (1.0 eq.)

• Malononitrile (1.0 eq.)

• Elemental Sulfur (1.1 eq.)

• Morpholine (0.5 eq.)

• Ethanol (Solvent)

• Deionized Water

• Ice

Step-by-Step Procedure:

• Setup : To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone (1.0 eq.), malononitrile (1.0 eq.), elemental sulfur (1.1 eq.), and ethanol (approx. 3-4 mL per gram of cyclohexanone).[12]

• Catalyst Addition : Begin stirring the suspension. Slowly add morpholine (0.5 eq.) to the mixture dropwise over 5 minutes.[12]

• Reaction : Heat the reaction mixture in an oil bath to an internal temperature of 50-60 °C. Maintain this temperature and monitor the reaction's progress by TLC until the starting materials are consumed (typically 2-4 hours).

• Work-up : Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Isolation : Pour the cooled reaction mixture into a beaker containing a vigorously stirred mixture of ice and water (approx. 10x the volume of ethanol used). A solid product should precipitate.

• Filtration : Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold water to remove any inorganic salts or residual morpholine.

• Purification : Purify the crude solid by recrystallization from hot ethanol to yield pure 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile as a crystalline solid.[3][8]

Data Summary for Optimization

The following tables provide a summary of how different reaction parameters can influence the outcome. The exact yields are substrate-dependent, but the trends are generally applicable.

Table 1: Influence of Base Catalyst on Reaction Outcome

Base	Typical Amount (eq.)	Key Characteristics
Morpholine	0.3 - 0.5	Highly Recommended. Excellent catalyst for condensation and sulfur solubilization.[10]
Piperidine	0.3 - 0.5	Very effective, similar in performance to morpholine.[8]
Triethylamine	0.3 - 1.0	Less effective for sulfur activation; may lead to lower yields.[8][16]

Table 2: Influence of Solvent on Reaction Outcome

Solvent	Polarity	Key Characteristics
Ethanol	Polar	Good first choice. Balances reactivity and ease of work-up.[11]
Methanol	Polar	Similar to ethanol, also a very good choice.[10]
DMF	Polar	Excellent for difficult substrates due to high polarity and boiling point.[15]
Toluene	Non-polar	Generally gives poor yields due to low sulfur solubility.[11]

References

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

• Sharma, J., & Champagne, P. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Semantic Scholar. [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. pubs.acs.org. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis Pathways of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile for Enhanced Yields. inno-pharmchem.com. [Link]

• Chen, J., et al. (2016). Reaction optimization studies of the modified Gewald reaction. ResearchGate. [Link]

• Silva, W. L., et al. (n.d.). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. Sci-Hub. [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(i), 209-246. [Link]

• Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. International Union of Crystallography. [Link]

• Heravi, M. M., et al. (2015). Optimization of reaction conditions in the presence of catalytic amount of base. ResearchGate. [Link]

• McKibben, B. P., et al. (2012). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Molecules, 17(5), 5038-5047. [Link]

• Silva, W. L., et al. (2011). 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile in Modern Organic Synthesis. inno-pharmchem.com. [Link]

• Bouha, R., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12(38), 24695-24716. [Link]

• Sharma, J., & Champagne, P. A. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. ACS Publications. [Link]

• Request PDF. (n.d.). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. ResearchGate. [Link]

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• 2. Gewald Reaction [organic-chemistry.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 16. researchgate.net [researchgate.net]

Troubleshooting guide for thieno[2,3-b]pyridine synthesis from 2-Cyano-2-cyclohexylideneethanethioamide

A Senior Application Scientist's Guide to Troubleshooting the Synthesis of Thieno[2,3-b]pyridines from 2-Cyano-2-cyclohexylideneethanethioamide.

Welcome to the technical support center for advanced heterocyclic synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of the thieno[2,3-b]pyridine scaffold, a core structure in many pharmacologically active compounds.[1][2][3] We will address specific challenges encountered when using 2-Cyano-2-cyclohexylideneethanethioamide as a key starting material. Our approach is rooted in mechanistic understanding to provide robust, field-tested solutions.

Reaction Overview: The Thorpe-Ziegler Cyclization Pathway

The synthesis of the 3-aminothieno[2,3-b]pyridine core from 2-Cyano-2-cyclohexylideneethanethioamide typically proceeds via a two-step sequence: S-alkylation followed by a base-catalyzed intramolecular Thorpe-Ziegler cyclization.[4][5] The starting thioamide is first reacted with an α-halo compound (e.g., chloroacetonitrile) to form a key thioether intermediate. This intermediate, upon treatment with a suitable base, undergoes an intramolecular cyclization where the methylene carbon attacks the nitrile group, leading to the formation of the fused pyridine ring.

Below is a diagram illustrating the general workflow for this synthesis.

Caption: General workflow for thieno[2,3-b]pyridine synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction has a very low yield or has failed completely. What are the likely causes?

A1: A low or zero yield is the most common problem and can usually be traced back to one of several critical factors.

• Purity of Starting Materials: The starting thioamide must be pure. Impurities from its synthesis can interfere with the reaction. Likewise, the α-halo reagent should be of high purity and free from degradation. Ensure solvents are anhydrous, especially when using moisture-sensitive bases like sodium hydride (NaH).[6]

• Base Selection and Stoichiometry: The choice and amount of base are critical for both the S-alkylation and the subsequent cyclization.

  • For S-Alkylation: A moderately strong base like sodium ethoxide (NaOEt) or potassium carbonate (K₂CO₃) is often sufficient to deprotonate the thioamide.

  • For Thorpe-Ziegler Cyclization: This step requires a strong, non-nucleophilic base to deprotonate the α-carbon to the nitrile group. Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are common choices.[4][5] Using an insufficient amount of base will result in incomplete cyclization.

• Reaction Temperature: Both steps are temperature-sensitive.

  • S-alkylation is often performed at room temperature or with gentle heating.

  • The Thorpe-Ziegler cyclization may require heating (e.g., 70-130 °C in DMF) to proceed at a reasonable rate.[5] However, excessive temperatures can lead to decomposition. It is crucial to monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature.

• Inefficient Stirring: If using a heterogeneous base like NaH, vigorous stirring is essential to ensure proper mixing and reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Q2: The reaction mixture has turned into a dark brown or black tar. How can I prevent this?

A2: Tar formation is a sign of decomposition or polymerization, often caused by excessive heat or the presence of oxygen.

• Temperature Control: This is the most critical factor. Do not overheat the reaction. The Thorpe-Ziegler cyclization can be exothermic once initiated. It is better to gradually increase the heat and monitor the reaction's progress closely using TLC. If an exotherm is detected, cooling may be necessary.

• Inert Atmosphere: Reactions involving strong bases and carbanionic intermediates are sensitive to air (oxygen). Conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions that lead to colored, polymeric byproducts.

• Order of Addition: Adding the base slowly to the solution of the thioether intermediate at a controlled temperature can help manage the reaction rate and prevent localized overheating.

Q3: I am observing a significant byproduct that complicates purification. What could it be?

A3: Besides unreacted starting material, several side products are possible.

• Uncyclized Thioether: If the cyclization step is incomplete, the S-alkylated intermediate will be a major contaminant. This points to an issue with the base (type or amount) or insufficient heating.

• Hydrolysis Products: If there is water in the reaction mixture, the nitrile group can be hydrolyzed to an amide or carboxylic acid, especially under basic conditions. This is another reason why anhydrous conditions are crucial.

• Alternative Cyclization Products: While the Thorpe-Ziegler cyclization is generally regioselective, alternative cyclization pathways can sometimes occur depending on the specific substrates and conditions, though this is less common for this specific scaffold.

To minimize byproducts, ensure anhydrous conditions, use a sufficiently strong base in the correct stoichiometric amount, and optimize the reaction temperature.

Q4: Purification of the final product by column chromatography is difficult and gives low recovery. What are my options?

A4: 3-Aminothieno[2,3-b]pyridines can sometimes be challenging to purify due to their polarity and potential for streaking on silica gel.

• Recrystallization: This should be the first method you try. Finding a suitable solvent system (e.g., ethanol, isopropanol, or mixtures like ethyl acetate/hexane or dichloromethane/methanol) can yield a highly pure product and is more scalable than chromatography.

• Chromatography Additives: If column chromatography is necessary, consider adding a small amount of a basic modifier like triethylamine (~0.5-1%) to the eluent. This can deactivate acidic sites on the silica gel, preventing product adsorption and reducing tailing.

• Alternative Stationary Phases: If silica is problematic, consider using neutral or basic alumina as the stationary phase for your column chromatography.

Frequently Asked Questions (FAQs)

Q: What is the detailed mechanism of the Thorpe-Ziegler cyclization step?

A: The mechanism is a classic intramolecular nucleophilic addition to a nitrile.

• Deprotonation: A strong base removes a proton from the carbon atom situated between the nitrile group and the sulfur atom of the thioether, creating a resonance-stabilized carbanion.

• Intramolecular Attack: The nucleophilic carbanion attacks the electrophilic carbon of the nitrile group, forming a five-membered ring and a cyclic imine anion.

• Tautomerization/Protonation: This intermediate undergoes tautomerization to form a more stable enamine, which, upon protonation during aqueous workup, yields the final 3-aminothieno[2,3-b]pyridine product.

Caption: Mechanism of the Thorpe-Ziegler cyclization.

Q: How critical is the solvent choice?

A: Very critical. The solvent must be able to dissolve the starting materials, be stable to the strong bases used, and have a suitable boiling point for the reaction temperature. Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are commonly used for the cyclization step as they effectively solvate the intermediates. For the S-alkylation step, solvents like ethanol or acetonitrile are often suitable.[5]

Q: Can I use microwave irradiation to improve the reaction?

A: Yes, microwave-assisted organic synthesis (MAOS) is often highly effective for reactions like this.[7][8] It can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing the formation of thermal decomposition byproducts. If you have access to a microwave reactor, it is highly recommended to screen conditions using this technology.

Q: What are the key reaction parameters I should optimize?

A: A systematic optimization should focus on the parameters summarized in the table below. It is best to vary one parameter at a time to understand its effect on the reaction outcome.

Parameter	Options	Expected Impact on Yield/Purity
Base (Cyclization)	NaH, t-BuOK, NaOEt	Stronger, non-nucleophilic bases are required for efficient cyclization.
Solvent (Cyclization)	DMF, DMSO, Acetonitrile	Must be aprotic and polar to facilitate the reaction.
Temperature	25 °C to 120 °C	Higher temperatures increase rate but risk decomposition. Optimization is key.
Concentration	0.1 M to 1.0 M	Higher concentrations can increase reaction rate but may also promote side reactions.
Atmosphere	Air vs. N₂/Ar	Inert atmosphere is recommended to prevent oxidative degradation.

Experimental Protocols

Protocol 1: Synthesis of 3-Amino-2-cyano-4,5,6,7-tetrahydrothieno[2,3-b]pyridine

This is a representative protocol and may require optimization for specific substrates.

• S-Alkylation: To a solution of 2-Cyano-2-cyclohexylideneethanethioamide (1.0 eq.) in anhydrous DMF (or ethanol), add sodium ethoxide (1.1 eq.) portion-wise at 0 °C. Stir for 20 minutes. To this mixture, add chloroacetonitrile (1.1 eq.) dropwise, and allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC until the starting thioamide is consumed.

• Cyclization: In a separate flame-dried flask under a nitrogen atmosphere, prepare a suspension of sodium hydride (60% dispersion in mineral oil, 1.5 eq.) in anhydrous DMF. Add the solution from Step 1 dropwise to the NaH suspension at 0 °C.

• Heating: After the addition is complete, slowly heat the reaction mixture to 80-100 °C. Monitor the formation of the product by TLC. The reaction is typically complete within 1-3 hours.

• Work-up: Cool the reaction mixture to room temperature and carefully quench by pouring it into ice-cold water with vigorous stirring.

• Isolation: The solid product will precipitate. Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol or diethyl ether to remove nonpolar impurities.

• Purification: Dry the crude solid. If necessary, purify further by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel (using a hexane/ethyl acetate eluent system, possibly with 0.5% triethylamine).

References

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246.
• Sabnis, R. W. (2008). The Gewald reaction in dye chemistry.
• Zolfigol, M. A., et al. (2012). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Chemical Reviews, 112(7), 3950-4001.
• BenchChem. (2025). Troubleshooting Common Side Reactions in the Gewald Synthesis of Aminothiophenes.
• BenchChem. (2025). Troubleshooting Low Yields in Domino Reactions for Thiophene Synthesis.
• Leung, C. H., et al. (2016). Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility. Oncotarget, 7(44), 71749–71761.
• Dotsenko, V. V., et al. (2020). Recent advances in the chemistry of thieno[2,3-b]pyridines 1. Methods of synthesis of thieno[2,3-b]pyridines. Russian Chemical Bulletin, 69(10), 1829-1868.
• Hassan, A. A., et al. (2013). Utility of thieno[2,3-b] pyridine derivatives in the synthesis of some condensed heterocyclic compounds with expected biological activity. Universal Organic Chemistry, 1(2), 1-15.
• El-Kashef, H. S., et al. (2018). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. Bioorganic & Medicinal Chemistry, 26(10), 2824-2836.
• Al-Saleh, B., et al. (2011). Synthesis of novel fused thienodiazaphosphorine derivatives from 2-amino-3-cyanothiophenes and Lawesson's reagent.
• van Rensburg, C., et al. (2022). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. MedChemComm, 13(2), 263-272.
• El-Shereif, H. A., et al. (2004). Synthesis and Reactions of 2-Cyano-2-(5-oxo-3-phenyl-thiazolidin-2-ylidene)-acetamides. Journal of Chemical Research, 2004(9), 602-604.
• Bakhite, E. A., et al. (2020). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. Algerian Journal of Biosciences, 01(01), 46-51.
• Dyachenko, V. D., et al. (2024). Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. Russian Journal of General Chemistry, 94(6), 1218-1226.
• Frolova, L. V., et al. (2012). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. Chemistry of Heterocyclic Compounds, 48(1), 108-115.

Sources

• 1. Thieno[2,3-b]pyridine compounds potently inhibit prostate cancer growth and motility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. Gewald reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Handling and safety precautions for 2-Cyano-2-cyclohexylideneethanethioamide

Welcome to the technical support guide for 2-Cyano-2-cyclohexylideneethanethioamide. This document is intended for researchers, scientists, and drug development professionals. It provides essential safety information, handling protocols, and troubleshooting advice for experiments involving this compound. Given the limited specific data on this molecule, the guidance provided is synthesized from information on closely related thioamides and general principles of chemical safety and organic synthesis.

Section 1: Critical Safety Precautions & Handling

Proper handling of 2-Cyano-2-cyclohexylideneethanethioamide is paramount to ensure laboratory safety. Thioamides, as a class, can present various hazards, and related cyano-compounds carry their own set of risks. The following FAQs address the primary safety concerns.

Frequently Asked Questions (FAQs) - Safety & Handling

Q1: What are the primary hazards associated with 2-Cyano-2-cyclohexylideneethanethioamide?

• Acute Toxicity (Oral): Harmful if swallowed.[1][2]

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[1][2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive PPE strategy is crucial. The following should be considered the minimum requirement:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use.[3]

• Body Protection: A lab coat is essential. For larger quantities or when there is a risk of splashing, consider a chemical-resistant apron.

• Respiratory Protection: If handling the compound as a powder and there is a risk of dust generation, a NIOSH-approved respirator with a particulate filter is recommended.[3] Work should ideally be conducted in a well-ventilated area or a chemical fume hood.[1]

Q3: How should I properly store 2-Cyano-2-cyclohexylideneethanethioamide?

A3: Proper storage is critical to maintain the compound's integrity and prevent accidents.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

• Keep away from incompatible materials such as strong acids, strong bases, and oxidizing agents.[4][5]

• For long-term storage, refrigeration at 2-8°C may be advisable, as is common for many organic reagents.[6]

Q4: What is the correct procedure for cleaning up a small spill?

A4: For a small spill of solid material:

• Ensure the area is well-ventilated.

• Wearing appropriate PPE, gently sweep the solid material into a designated waste container. Avoid generating dust.[1]

• Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) and then with soap and water.

• Dispose of all contaminated materials as hazardous waste according to your institution's guidelines.

Q5: What should I do in case of accidental exposure?

A5: Immediate action is crucial.

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1][4]

• If on Skin: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[1] If irritation persists, seek medical attention.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[4]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, seek medical attention.[1]

Section 2: Experimental Troubleshooting Guide

Difficulties in experimental procedures are common. This section provides a structured approach to troubleshooting potential issues during the synthesis or use of 2-Cyano-2-cyclohexylideneethanethioamide.

Troubleshooting Common Experimental Issues

Q1: I am attempting a synthesis of a derivative from 2-Cyano-2-cyclohexylideneethanethioamide, but the reaction is not proceeding to completion. What are some possible causes?

A1: Incomplete conversion can stem from several factors. Consider the following:

• Reagent Purity: Ensure the starting material and all other reagents are of high purity. Impurities can inhibit the reaction.

• Solvent Quality: The solvent should be anhydrous if the reaction is moisture-sensitive. Consider using freshly distilled or commercially available anhydrous solvents.

• Reaction Temperature: The reaction may require heating to overcome the activation energy. Conversely, some reactions are exothermic and may require cooling to prevent side product formation.

• Catalyst Activity: If a catalyst is used, ensure it has not been deactivated by exposure to air or moisture.

Q2: My reaction is producing a mixture of unexpected side products. How can I improve the selectivity?

A2: The formation of side products often points to issues with reaction conditions.

• Temperature Control: As mentioned, precise temperature control is critical. Run the reaction at a lower temperature to favor the desired kinetic product.

• Order of Addition: The order in which reagents are added can significantly impact the outcome. Try adding the reagents in a different sequence.

• Stoichiometry: Carefully control the stoichiometry of your reactants. An excess of one reactant may lead to undesired follow-on reactions.

• Choice of Base/Acid: If the reaction is base or acid-catalyzed, the strength and nature of the acid or base can influence selectivity. Consider screening a variety of catalysts.

Q3: I am struggling to purify the final product. What purification strategies would you recommend?

A3: Purification can be challenging. A multi-step approach is often necessary.

• Crystallization: If the product is a solid, recrystallization is often the most effective method for achieving high purity. Screen various solvents to find one in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

• Column Chromatography: For non-crystalline products or to separate closely related impurities, column chromatography is the method of choice. Experiment with different solvent systems (e.g., varying polarity) to achieve optimal separation.

• Extraction: A liquid-liquid extraction can be a useful first step to remove major impurities before proceeding to chromatography or crystallization.

Visualizing a Synthetic Workflow

The following diagram illustrates a generalized workflow for a reaction involving a thioamide, highlighting key decision points for troubleshooting.

Sources

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. 2-Cyanoethanethioamide | C3H4N2S | CID 1416277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. kulzer.de [kulzer.de]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Cyano-2-propyl dodecyl trithiocarbonate 97% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Common pitfalls in the application of 2-Cyano-2-cyclohexylideneethanethioamide

Technical Support Center: 2-Cyano-2-cyclohexylideneethanethioamide

A Guide for Synthetic Chemists and Drug Development Professionals

Welcome to the technical support center for 2-Cyano-2-cyclohexylideneethanethioamide. As a key intermediate in the widely-used Gewald aminothiophene synthesis, its successful formation and reaction are critical for accessing a diverse range of poly-substituted 2-aminothiophenes—scaffolds of significant interest in medicinal chemistry. This guide, structured in a question-and-answer format, addresses the common pitfalls encountered during its application, providing not just solutions but the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Synthesis & Formation Issues

The primary route to utilizing 2-Cyano-2-cyclohexylideneethanethioamide is through its in situ generation during the Gewald reaction, which begins with a Knoevenagel-Cope condensation.[1][2]

Question 1: My initial condensation to form the α,β-unsaturated intermediate is sluggish, resulting in low conversion. What are the likely causes?

Answer: This issue almost always points to three critical parameters: catalyst inefficiency, presence of water, or suboptimal temperature.

• Causality & Explanation: The Knoevenagel-Cope condensation is a base-catalyzed reaction between an active methylene compound (like 2-cyanothioacetamide) and a ketone (cyclohexanone). The base deprotonates the active methylene compound, forming a nucleophilic carbanion that attacks the carbonyl carbon. The subsequent dehydration step to form the C=C double bond is often the rate-limiting step.

  • Catalyst Choice: Weak bases like triethylamine or morpholine are typically sufficient.[3] If the reaction is slow, the basicity may be too low to generate an adequate concentration of the carbanion. Conversely, an overly strong base can promote side reactions.

  • Water Removal: The condensation produces one equivalent of water. According to Le Chatelier's principle, this water can push the equilibrium back towards the starting materials. Inefficient water removal is a common reason for incomplete conversion.

  • Temperature: While many Gewald reactions can proceed at room temperature, gentle heating (40-50°C) can significantly accelerate the initial condensation without promoting significant byproduct formation.[3]

• Troubleshooting Protocol:

  • Verify Base Purity & Amount: Ensure your amine base is free of excessive water and used in catalytic to stoichiometric amounts (typically 0.1-1.0 equivalents).

  • Employ Water Sequestration: If running in a solvent like toluene or benzene, use a Dean-Stark apparatus to azeotropically remove water. For lower-boiling solvents like ethanol, adding molecular sieves (3Å or 4Å) can be effective.

  • Optimize Temperature: Monitor the reaction by TLC. If conversion stalls after 2-3 hours at room temperature, increase the temperature to 40-50°C and continue monitoring.

Question 2: I'm observing multiple byproducts alongside my desired unsaturated thioamide intermediate on the TLC plate. How can I improve selectivity?

Answer: Byproduct formation often stems from self-condensation of the ketone, degradation of the thioamide, or other competing side reactions. The key is rigorous control over stoichiometry and temperature.

• Causality & Explanation:

  • Self-Condensation: Cyclohexanone can undergo base-catalyzed self-aldol condensation, leading to dimeric impurities. This is more prevalent with stronger bases or prolonged reaction times at elevated temperatures.

  • Thioamide Instability: The thioamide functional group can be less stable than its amide counterpart, particularly under harsh conditions.[4] It can be susceptible to hydrolysis if excess water is present or undergo other base-mediated decompositions.

  • Michael Addition: The α,β-unsaturated product is a Michael acceptor. A second molecule of the deprotonated active methylene compound can potentially add to it, leading to undesired adducts.

• Recommended Actions:

  • Control Stoichiometry: Use a precise 1:1 molar ratio of cyclohexanone to 2-cyanothioacetamide. An excess of the ketone can favor self-condensation.

  • Maintain Low Temperature: Start the reaction at room temperature or even cooler (e.g., 0-5°C) during the addition of the base to control the initial exotherm.[3] Only warm the reaction if conversion is proven to be slow.

  • Solvent Choice: The polarity of the solvent can influence reaction pathways.[5] Ethanol is a common choice as it solubilizes the reagents well. For difficult cases, exploring aprotic solvents like DMF or DMSO might alter the selectivity profile, but can complicate product isolation.

Section 2: Conversion to Thiophene & Purification

Question 3: The subsequent reaction with elemental sulfur gives a very low yield of the final 2-aminothiophene. What is going wrong?

Answer: Low yields in the sulfur addition and cyclization step are common and can be traced to the quality of sulfur, incorrect base, or the complex nature of the sulfur chemistry involved.

• Causality & Explanation: This step involves the nucleophilic attack of the carbanion (of the Knoevenagel adduct) on the S8 ring of elemental sulfur, leading to a polysulfide intermediate.[6] This intermediate must then cyclize and eliminate a sulfur fragment to form the thiophene ring. This process is the thermodynamic driving force of the reaction.[6]

  • Sulfur Reactivity: Elemental sulfur exists as a stable S8 crown. The reaction requires this ring to be opened. Finely powdered "flowers of sulfur" provides a higher surface area and is generally more reactive than crystalline sulfur.

  • Base Function: The base is critical not only for the initial condensation but also for promoting the reaction with sulfur. Morpholine is a classic and highly effective choice for this dual role.

  • Polysulfide Equilibrium: The reaction proceeds through a complex equilibrium of polysulfides.[6] Conditions must favor the formation of the monosulfide that can cyclize, which is driven by the final, irreversible aromatization to the stable thiophene ring.

• Optimization Strategy:

  • Use Finely Powdered Sulfur: Ensure you are using high-surface-area elemental sulfur.

  • Optimize Base: If not already using it, switch to morpholine as the base. It is exceptionally effective for the Gewald reaction.

  • Temperature Control: The reaction with sulfur is often gently heated (e.g., reflux in ethanol) to drive the reaction to completion. Monitor via TLC until the intermediate spot has been fully consumed.

Optimized Conditions for Gewald Synthesis

Parameter	Recommended Condition	Rationale
Ketone:Nitrile Ratio	1:1 to 1:1.05	Prevents ketone self-condensation and ensures full conversion.
Base	Morpholine or Triethylamine	Morpholine is often superior as it effectively catalyzes all steps.
Sulfur	Finely powdered	Maximizes surface area and reactivity.
Solvent	Ethanol, DMF	Ethanol is a good general choice. DMF can be used for less reactive substrates.
Temperature	40-60°C	Balances reaction rate against byproduct formation.
Monitoring	Thin-Layer Chromatography (TLC)	Essential for determining reaction completion and identifying issues.

Question 4: Purification of the final aminothiophene is challenging. The product seems to decompose on my silica gel column. What can I do?

Answer: This is a well-known issue. The 2-aminothiophene core can be sensitive to the acidic nature of standard silica gel, leading to streaking, low recovery, and decomposition.[5]

• Causality & Explanation: The amino group on the thiophene ring makes the compound basic. Standard silica gel has acidic silanol groups on its surface, which can strongly and sometimes irreversibly bind to the product. This prolonged contact, especially with chlorinated solvents that can generate trace HCl, can degrade the compound.

• Purification Troubleshooting:

  • Deactivate Silica Gel: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a volatile base, such as 1-2% triethylamine in the eluent (e.g., ethyl acetate/hexane). This neutralizes the acidic sites.

  • Alternative Stationary Phases: Consider using neutral or basic alumina for chromatography if the compound is particularly sensitive.

  • Avoid Chlorinated Solvents: Do not use dichloromethane (DCM) or chloroform as eluents, as they can contain or generate acidic impurities.

  • Prioritize Recrystallization: The Gewald reaction often produces a solid product. Attempting recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) is the preferred method of purification. It avoids the potential for decomposition on a column and is more scalable.[7]

Section 3: Compound Stability & Handling

Question 5: What are the best practices for handling and storing thioamide-containing compounds like this intermediate?

Answer: Thioamides are generally more reactive and less stable than their amide analogs. Proper handling and storage are crucial to prevent degradation.

• Causality & Explanation: The C=S bond is longer and weaker than a C=O bond, making the thioamide group more susceptible to oxidation and hydrolysis.[4] Long-term storage can sometimes lead to cleavage or rearrangement.[4]

• Handling & Storage Protocol:

  • Inert Atmosphere: Handle the isolated compound under an inert atmosphere (Nitrogen or Argon) whenever possible to minimize oxidation.

  • Storage: Store in a tightly sealed container at low temperature (-20°C is recommended for long-term storage). Protect from light, as thioamides can be photosensitive.

  • Solvent Choice: When preparing solutions for assays, use fresh, high-purity anhydrous solvents. Thioamides can react with certain solvents over time.

Visualized Workflows and Protocols

Generalized Gewald Reaction Pathway

The diagram below illustrates the role of 2-Cyano-2-cyclohexylideneethanethioamide (or its precursor) within the overall Gewald synthesis.

Caption: The Gewald reaction pathway.

Troubleshooting Decision Tree

Use this decision tree to diagnose common issues with the synthesis.

Caption: A logical decision tree for troubleshooting.

References

• BenchChem Technical Support Team. (2025). troubleshooting low yields in domino reactions for thiophene synthesis. Benchchem.
• McKibben, B. P., Cartwright, C. H., & Castelhano, A. L. (1999). Practical synthesis of tetrasubstituted thiophenes for use in compound libraries. Tetrahedron Letters, 40(31), 5471-5474.
• Skácel, J., Dračínský, M., & Janeba, Z. (2019). Synthesis of Tetrasubstituted Thiophenes via Direct Metalation. The Journal of Organic Chemistry, 85(2), 788–797.
• Dyachenko, V. D., et al. (2020). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. Russian Chemical Bulletin, 69(8), 1534-1541.

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. [Link]

• Tsuruoka, H., et al. (2005). Metabolism of Thioamides by Ralstonia pickettii TA. Applied and Environmental Microbiology, 71(7), 3498-3504.
• Felton, K., et al. (2022). Combining Bayesian optimization and automation to simultaneously optimize reaction conditions and routes. Chemical Science, 13(28), 8279-8288.
• Zapf, C. W., & MacMillan, D. W. C. (2002). Synthesis of tetrasubstituted thiophenes on solid-support using the Gewald reaction. Organic letters, 4(5), 749-752.
• Al-Mokadem, A. Z., et al. (2024). Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents. Molecules, 29(11), 2568.

• Wikipedia. (n.d.). Thioamide. [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(1), 209-246.
• Green, D. W., et al. (2024).

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thioacylation. [Link]

• Le, C. M., & Tantillo, D. J. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry, 89(13), 9609-9619.

• Wikipedia. (n.d.). Gewald reaction. [Link]

• Dömling, A., et al. (2008). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. Molecules, 13(6), 1258-1275.
• Ismael, A., et al. (2020). Contemporary Applications of Thioamides and Methods for Their Synthesis. Chemistry–A European Journal, 26(67), 15447-15464.

• Organic Chemistry Portal. (n.d.). Gewald Reaction. [Link]

• Lee, J., et al. (2020). Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1928-1936.
• Haukka, M., et al. (2012). Kinetics of the [4+2] cycloaddition of cyclopentadiene with (E)-2-aryl-1-cyano-1-nitroethenes. Monatshefte für Chemie-Chemical Monthly, 143(11), 1435-1442.

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Reference Data & Comparative Studies

The Core Challenge: Constructing the Fused Bicyclic System

An In-Depth Comparative Guide to the Synthesis of Thieno[2,3-b]pyridines for Medicinal Chemistry Applications

The thieno[2,3-b]pyridine scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active compounds, demonstrating activities that span from anticancer to antiviral and anti-inflammatory roles.[1] Their potent biological profiles, including anti-proliferative activity against various cancer cell lines, have cemented them as a focal point in drug discovery and development.[2][3][4] The efficacy and novelty of potential drug candidates are intrinsically linked to the synthetic routes available for accessing this core structure and its analogues.

This guide provides a comparative analysis of the primary synthetic strategies for constructing the thieno[2,3-b]pyridine system. We will delve into the mechanistic underpinnings, operational considerations, and relative merits of classical methods versus modern catalytic approaches, supported by experimental data to inform route selection for research and development.

The synthesis of thieno[2,3-b]pyridines involves the fusion of a thiophene ring and a pyridine ring. The strategic approach to this fusion dictates the overall efficiency, substrate scope, and scalability of the synthesis. Methodologies can be broadly categorized by which ring is formed last.

Caption: General structure of the thieno[2,3-b]pyridine scaffold.

Strategy 1: Annulation of a Pyridine Ring onto a Pre-formed Thiophene

This classical and widely adopted approach leverages highly functionalized 2-aminothiophenes as the foundational building block. The subsequent construction of the pyridine ring can be achieved through various condensation reactions.

The Gewald Reaction: The Gateway to 2-Aminothiophenes

The Gewald reaction is a cornerstone multicomponent reaction that provides efficient access to the requisite 2-aminothiophene precursors.[5] It involves the condensation of a ketone or aldehyde with an α-cyanoester (or other active methylene nitrile) in the presence of elemental sulfur and a base, such as morpholine or triethylamine.[6][7]

The reaction's power lies in its ability to assemble polysubstituted thiophenes in a single step from readily available starting materials. The mechanism proceeds via an initial Knoevenagel condensation, followed by the addition of sulfur and subsequent intramolecular cyclization and tautomerization.[6]

Caption: Workflow of the Gewald reaction for 2-aminothiophene synthesis.[6]

The Friedländer Annulation: Building the Pyridine Ring

With the 2-aminothiophene in hand, the Friedländer annulation is a robust method for constructing the fused pyridine ring. This reaction involves the acid- or base-catalyzed condensation of an o-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., another ketone or ester).[8][9] In the context of thieno[2,3-b]pyridines, a 2-aminothiophene-3-carbonitrile or a 2-aminothiophene-3-carboxamide reacts with a 1,3-dicarbonyl compound or its equivalent.[10]

The choice of catalyst is critical; Brønsted acids like TsOH or Lewis acids such as ZnCl₂ are commonly employed to drive the reaction towards the desired thieno[2,3-b]pyridine product.[10]

Caption: Generalized mechanism of the Friedländer annulation.[8]

Strategy 2: Annulation of a Thiophene Ring onto a Pre-formed Pyridine

An alternative and equally powerful strategy involves constructing the thiophene ring onto an existing, functionalized pyridine scaffold. This approach often begins with a substituted 2-mercaptonicotinonitrile (3-cyano-2(1H)-pyridinethione).

The Thorpe-Ziegler Cyclization

This method is a hallmark of the pyridine-first approach. The synthesis typically starts with the S-alkylation of a 2-mercaptonicotinonitrile with an α-halo ketone, α-halo ester, or other electrophile bearing an activated methylene group.[1][10] The resulting thioether intermediate is then subjected to base-catalyzed intramolecular cyclization. The strong base (e.g., NaOEt, t-BuOK) deprotonates the methylene group, which then attacks the nitrile carbon, leading to the formation of the 3-aminothieno[2,3-b]pyridine core after tautomerization.[10]

This route offers excellent control over the substitution pattern on the pyridine ring, as this ring is prepared first.

Strategy 3: Modern Catalytic and Advanced Methods

While classical methods are reliable, modern synthetic chemistry has introduced more sophisticated and often more efficient alternatives.

Palladium-Catalyzed Cross-Coupling and C-H Activation

Palladium catalysis has revolutionized the synthesis of complex heterocycles. For thieno[2,3-b]pyridines, these methods can be used to form key C-C or C-N bonds. For instance, Pd-catalyzed couplings can be employed to synthesize precursors for subsequent cyclization.[11] More advanced strategies involve the direct C-H arylation of a thiophene ring already fused to another heterocycle, offering a step-economical way to introduce diversity.[12] These reactions often require specific ligands (e.g., X-Phos) and careful optimization but provide access to analogues that are difficult to synthesize via classical routes.[12]

Microwave-Assisted Synthesis

The application of microwave irradiation has been shown to dramatically accelerate many organic reactions, including the synthesis of thieno[2,3-b]pyridines and related heterocycles.[13][14] Microwave heating can lead to significantly reduced reaction times (minutes instead of hours), improved yields, and often cleaner reaction profiles by minimizing the formation of by-products.[7][13] Both Gewald and Friedländer-type reactions have been successfully adapted to microwave conditions.[6][15]

Comparative Analysis of Synthesis Routes

The choice of synthetic route depends on several factors including the desired substitution pattern, availability of starting materials, scalability, and tolerance to various functional groups.

Parameter	Gewald/Friedländer Approach (Strategy 1)	Thorpe-Ziegler Approach (Strategy 2)	Modern Catalytic Methods (Strategy 3)
Generality & Scope	Broad scope, highly versatile for thiophene ring substitution.[16]	Excellent for pre-defined pyridine substitution.[1]	Access to novel chemical space; good for late-stage functionalization.[12]
Typical Yields	Moderate to excellent (50-95%), dependent on substrates.[17][18]	Good to excellent (60-99%).[10]	Moderate to excellent (57-99%), highly condition-dependent.[12][19]
Reaction Conditions	Often requires heating; can use basic or acidic catalysts.[6][10]	Requires strong base (e.g., NaOEt, t-BuOK).[10]	Requires specific (often expensive) metal catalysts and ligands; can be sensitive to air/moisture.[20]
Key Advantages	Utilizes simple, readily available starting materials. Well-established and reliable.	Predictable regiochemistry on the pyridine ring.	High atom and step economy (C-H activation). High functional group tolerance.
Key Disadvantages	Multi-step process. Limited control over pyridine substitution pattern.	Requires synthesis of the pyridine precursor. Use of strong bases can limit functional group tolerance.	Catalyst screening and optimization required. Potential for metal contamination in the final product.
Scalability	Generally scalable and well-documented for larger preparations.	Scalable, but handling of strong bases can be a concern.	Can be challenging to scale; catalyst cost and removal are factors.

Exemplary Experimental Protocols

To provide actionable insights, we present two validated protocols representing the classical approaches.

Protocol 1: Synthesis of a 3-Aminothieno[2,3-b]pyridine via Gewald/Friedländer Sequence

This protocol is adapted from established methodologies for synthesizing biologically active thienopyridines.[3]

Step A: Gewald Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer, combine cyclohexanone (1.0 eq), malononitrile (1.0 eq), and ethanol (50 mL).

• Base and Sulfur Addition: To the stirred solution, add elemental sulfur (1.1 eq) followed by the dropwise addition of morpholine (1.5 eq) over 10 minutes. The addition of the base is exothermic; maintain the temperature below 40°C with a water bath if necessary.

• Reaction: Stir the reaction mixture at room temperature for 4 hours. A precipitate will form.

• Work-up and Isolation: Cool the mixture in an ice bath for 30 minutes. Collect the solid product by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry under vacuum to yield the 2-aminothiophene precursor. Causality: The base catalyzes the initial Knoevenagel condensation and facilitates the subsequent sulfur addition and cyclization. Washing with cold ethanol removes unreacted starting materials and soluble impurities.

Step B: Friedländer Annulation to form the Thieno[2,3-b]pyridine

• Reaction Setup: In a 100 mL flask, suspend the 2-aminothiophene from Step A (1.0 eq) and ethyl acetoacetate (1.2 eq) in acetic acid (30 mL).

• Catalysis and Heating: Add p-toluenesulfonic acid (TsOH) (0.1 eq) to the mixture. Equip the flask with a reflux condenser and heat the reaction at 120°C for 6 hours.

• Isolation: Cool the reaction mixture to room temperature. Pour the mixture into ice-water (100 mL) with stirring. A solid will precipitate.

• Purification: Collect the crude product by filtration, wash thoroughly with water, and then with a small amount of cold diethyl ether. Recrystallize from ethanol or purify by column chromatography (silica gel, hexane:ethyl acetate gradient) to obtain the pure thieno[2,3-b]pyridine. Causality: TsOH acts as a Brønsted acid catalyst to promote the condensation between the amino group of the thiophene and one of the carbonyl groups of ethyl acetoacetate, driving the cyclization and subsequent aromatization.

Protocol 2: Thorpe-Ziegler Synthesis of a 3-Aminothieno[2,3-b]pyridine

This protocol is based on the S-alkylation and cyclization of a 2-mercaptonicotinonitrile derivative.[1]

• S-Alkylation: To a solution of 4,6-dimethyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile (1.0 eq) in ethanol (40 mL), add sodium ethoxide (1.1 eq) and stir for 15 minutes at room temperature. Add ethyl chloroacetate (1.1 eq) dropwise.

• Reaction: Heat the mixture to reflux for 2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cyclization: Add an additional portion of sodium ethoxide (1.2 eq) to the reaction mixture. Continue to reflux for another 4 hours. Causality: The first equivalent of base forms the thiolate for S-alkylation. The second, stronger portion of base is required to deprotonate the α-carbon of the ester, initiating the intramolecular Thorpe-Ziegler cyclization onto the nitrile.

• Work-up: Cool the reaction mixture and neutralize with acetic acid. Pour into ice-water.

• Isolation and Purification: Collect the resulting precipitate by filtration, wash with water, and dry. Recrystallize from a suitable solvent like ethanol/DMF to yield the target 3-aminothieno[2,3-b]pyridine derivative.

Conclusion and Future Outlook

The synthesis of thieno[2,3-b]pyridines is a mature field with a diverse toolbox of reliable methods. The classical Gewald-Friedländer and Thorpe-Ziegler routes remain the workhorses in the field due to their reliability and scalability. They offer predictable outcomes and are well-suited for the synthesis of core scaffolds and initial library generation.

However, the increasing demand for novel analogues with complex substitution patterns, particularly for late-stage functionalization in drug development, highlights the importance of modern catalytic methods . Palladium-catalyzed C-H activation and other cross-coupling strategies provide unparalleled access to previously unattainable derivatives, enabling a more nuanced exploration of structure-activity relationships.[12] Furthermore, the adoption of enabling technologies like microwave-assisted synthesis can significantly streamline these processes, offering faster and more efficient access to target compounds.[13]

The optimal synthetic strategy will always be project-dependent, balancing the need for structural novelty against the practical considerations of cost, time, and scale. A thorough understanding of each method's strengths and limitations is paramount for the medicinal chemist aiming to unlock the full therapeutic potential of the thieno[2,3-b]pyridine scaffold.

References

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• Recent approaches to the synthesis of thieno[2,3-b]pyridines (microreview). (2020-01-06). ResearchGate. [Link]

• Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. (n.d.). National Institutes of Health. [Link]

• Novel Thieno [2,3-b]pyridine Anticancer Compound Lowers Cancer Stem Cell Fraction Inducing Shift of Lipid to Glucose Metabolism. (n.d.). National Institutes of Health. [Link]

• Microwave-assisted synthesis, spectroscopic characterization, and biological evaluation of fused thieno[2,3-d]pyrimidines as potential anti-cancer agents targeting EGFRWT and EGFRT790M. (2022-07-03). PubMed. [Link]

• Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC. (2021-11-26). PubMed Central. [Link]

• Recent advances in the chemistry of thieno[2,3-b]pyridines 1. Methods of synthesis of thieno[2,3-b]pyridines. (2020). ResearchGate. [Link]

• Synthesis of thieno[2,3-b]pyridine derivatives from lead compounds and modification on the thieno[3][17]pyridine scaffold. (n.d.). ResearchGate. [Link]

• Methods for the synthesis of thieno[2,3-b]pyridines. (n.d.). ResearchGate. [Link]

• Utility of thieno[2,3-b] pyridine derivatives in the synthesis of some condensed heterocyclic compounds with expected biological activity. (2013). ResearchGate. [Link]

• Microwave-assisted synthesis of thieno[2,3-c]pyridine derivatives as a new series of allosteric enhancers at the adenosine A(1) receptor. (2006). PubMed. [Link]

• Synthesis of Polyfunctionally Substituted Thiophene, Thieno[2,3-b]pyridine and Thieno[2,3-d]pyrimidine Derivatives. (n.d.). ResearchGate. [Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023). RSC Publishing. [Link]

• Synthesis of new thieno[3,2-b]pyridine derivatives by palladium-catalyzed couplings and intramolecular cyclizations. (n.d.). ResearchGate. [Link]

• Gewald reaction. (n.d.). Wikipedia. [Link]

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• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. (n.d.). MDPI. [Link]

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d] pyrimidine Derivatives. (n.d.). SciELO. [Link]

• Synthesis and characterization of 2-aminothiophene derivatives by Gewald reaction. (2018). Central University of Punjab DSpace Repository. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (n.d.). ResearchGate. [Link]

• Friedlaender Synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of Thieno[2,3-d]pyrimidines via Microwave-Assisted Thermolysis of 1-(Thiophene-2-yl)-1H-tetrazoles. (2016). Sci-Hub. [Link]

• Synthesis of Thieno［2，3-b］thiopyran-4-one Derivatives by Palladium Catalysts. (n.d.). wjhx.org.cn. [Link]

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A Comparative Guide to Reagents in 2-Aminothiophene Synthesis: Moving Beyond 2-Cyano-2-cyclohexylideneethanethioamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, 2-aminothiophenes represent a cornerstone scaffold, integral to a multitude of pharmacologically active agents and functional materials. The synthesis of these vital structures often relies on the versatile Gewald reaction. While a variety of starting materials can be employed, this guide focuses on a comparative analysis of reagents that serve as alternatives to pre-formed intermediates like 2-Cyano-2-cyclohexylideneethanethioamide. We will delve into the more common, flexible, and atom-economical approach of the one-pot, three-component Gewald reaction, directly comparing the performance of the most widely used active methylene nitriles: malononitrile, ethyl cyanoacetate, and cyanoacetamide.

The Central Role of the α-Cyano Thioamide Moiety

The synthesis of 2-aminothiophenes via the Gewald reaction fundamentally involves the condensation of a carbonyl compound (an aldehyde or ketone), an active methylene nitrile, and elemental sulfur. While it is possible to use a pre-synthesized α-cyanothioamide, such as 2-Cyano-2-cyclohexylideneethanethioamide, the more prevalent and synthetically efficient strategy is to generate the key reactive intermediates in situ. This is achieved through a multicomponent reaction that offers greater flexibility and avoids the isolation of potentially unstable intermediates.

The choice of the active methylene nitrile is a critical determinant of the substituent at the 3-position of the resulting thiophene ring, directly influencing the chemical space accessible for further derivatization and drug design.

The Gewald Reaction: A Mechanistic Overview

The Gewald reaction is a one-pot synthesis that proceeds through a sequence of condensation, sulfur addition, and cyclization.[1] The generally accepted pathway begins with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile, catalyzed by a base. This is followed by the addition of elemental sulfur to the resulting α,β-unsaturated nitrile. The final step involves an intramolecular cyclization and subsequent tautomerization to yield the stable 2-aminothiophene product.[2][3]

Caption: Generalized mechanism of the one-pot Gewald reaction.

Comparative Analysis of Active Methylene Nitriles

The selection of the active methylene nitrile dictates the functionality at the 3-position of the thiophene ring, a key vector for molecular diversity. Here, we compare the three most common choices: malononitrile, ethyl cyanoacetate, and cyanoacetamide.

Reagent	Resulting 3-Substituent	Relative Reactivity	Typical Yields	Key Advantages & Considerations
Malononitrile	-CN (Cyano)	High	Very Good to Excellent (80-95%)[1][4]	Generally the most reactive, often leading to shorter reaction times and higher yields. The resulting 3-cyano group is a versatile handle for further transformations.
Ethyl Cyanoacetate	-COOEt (Ester)	Moderate	Good to Very Good (70-90%)[4][5]	The ester group can be readily hydrolyzed to a carboxylic acid or converted to an amide. Reactivity is generally lower than malononitrile.
Cyanoacetamide	-CONH2 (Amide)	Moderate to Low	Good (60-85%)[6]	Directly yields the 3-carboxamide derivative, which is a common pharmacophore. The amide can be generated in situ from an ester and an amine in a four-component variation.[7]

Experimental Performance Data

The following table presents a comparison of yields for the Gewald reaction using cyclohexanone as the carbonyl source with different active methylene nitriles under various catalytic conditions.

Carbonyl Substrate	Active Methylene Nitrile	Catalyst	Solvent	Time	Yield (%)	Reference
Cyclohexanone	Malononitrile	Nano-structured Na2CaP2O7	Water	30 min	95	[1]
Cyclohexanone	Ethyl Cyanoacetate	Nano-structured Na2CaP2O7	Water	30 min	87	[1]
Cyclohexanone	Malononitrile	Piperidinium Borate	Ethanol/Water	20 min	96	[4]
Cyclohexanone	Ethyl Cyanoacetate	Piperidinium Borate	Ethanol/Water	45 min	90	[4]
Cyclohexanone	Cyanoacetamide	Triethylamine	Ethanol	-	70-90 (general)	[6]
Cyclohexanone	Malononitrile	KF-alumina (Microwave)	-	3.5-8 min	85-95	[8]
Cyclohexanone	Ethyl Cyanoacetate	KF-alumina (Microwave)	-	3.5-8 min	80-92	[8]

Note: Direct comparative data for cyanoacetamide under identical catalytic systems as malononitrile and ethyl cyanoacetate is limited in the reviewed literature, but it is generally considered a reliable reagent.

Experimental Protocols

The following protocols provide detailed methodologies for the Gewald reaction using cyclohexanone and the three alternative active methylene nitriles.

Caption: Generalized experimental workflow for the Gewald reaction.

Protocol 1: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile using Malononitrile

This protocol is adapted from a study utilizing a reusable heterogeneous catalyst in an aqueous medium.[1]

• Materials:

  • Cyclohexanone (10 mmol)

  • Malononitrile (10 mmol)

  • Elemental Sulfur (12 mmol)

  • Nano-structured Na2CaP2O7 (0.1 g)

  • Water (20 mL)

  • 100 mL round-bottomed flask with reflux condenser

  • Magnetic stirrer with hotplate

• Procedure:

  • In a 100 mL round-bottomed flask, combine cyclohexanone, malononitrile, elemental sulfur, and nano-structured Na2CaP2O7.

  • Add 20 mL of water to the flask.

  • The mixture is stirred and heated to reflux for 30 minutes.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Collect the solid product by vacuum filtration and wash thoroughly with water.

  • The crude product can be further purified by recrystallization from ethanol.

Protocol 2: Synthesis of Ethyl 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate using Ethyl Cyanoacetate

This protocol utilizes a conjugate acid-base pair catalyst.[4]

• Materials:

  • Cyclohexanone (1 equiv)

  • Ethyl cyanoacetate (1 equiv)

  • Sulfur (1 equiv)

  • Piperidinium borate (20 mol%)

  • Ethanol/Water (9:1, 10 mL)

  • Reaction vial

  • Magnetic stirrer with hotplate

• Procedure:

  • A mixture of cyclohexanone, ethyl cyanoacetate, sulfur, and piperidinium borate in ethanol/water (9:1) is stirred at 100 °C.

  • Reaction progress is monitored using TLC.

  • Upon completion (typically 45 minutes), the reaction mixture is cooled to room temperature.

  • The product is isolated and purified by recrystallization or column chromatography.

Protocol 3: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide using Cyanoacetamide

This is a general protocol for the synthesis of 2-aminothiophene-3-carboxamides.[6]

• Materials:

  • Cyclohexanone (1 equiv)

  • Cyanoacetamide (1 equiv)

  • Sulfur (1 equiv)

  • Triethylamine (1 equiv)

  • Ethanol

  • Round-bottomed flask with reflux condenser

  • Magnetic stirrer with hotplate

• Procedure:

  • Combine cyclohexanone, cyanoacetamide, sulfur, and triethylamine in ethanol.

  • The reaction mixture is heated at reflux and stirred.

  • Monitor the reaction by TLC.

  • Upon completion, the reaction mixture is poured into water and cooled to 0 °C.

  • The precipitated product is collected by filtration and can be further purified by recrystallization.

Conclusion

While 2-Cyano-2-cyclohexylideneethanethioamide and similar pre-formed thioamides can be used in the synthesis of 2-aminothiophenes, the one-pot Gewald multicomponent reaction offers a more versatile, efficient, and atom-economical alternative. The choice between malononitrile, ethyl cyanoacetate, and cyanoacetamide as the active methylene component allows for the direct and predictable installation of cyano, ester, or amide functionalities at the 3-position of the thiophene ring, respectively. Malononitrile generally exhibits the highest reactivity, often resulting in higher yields and shorter reaction times. However, all three reagents are robust and widely applicable, providing medicinal chemists and researchers with a powerful toolkit for the synthesis of diverse libraries of 2-aminothiophene derivatives. The selection of the optimal reagent and reaction conditions will depend on the specific target molecule and the desired downstream chemical transformations.

References

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• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett. Available at: [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. MDPI. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar. Available at: [Link]

• A facile four-component Gewald reaction under organocatalyzed aqueous conditions. Arkivoc. Available at: [Link]

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A Senior Application Scientist's Comparative Guide to 2-Cyano-2-cyclohexylideneethanethioamide in Complex Molecule Synthesis

Abstract: This guide provides an in-depth analysis of 2-Cyano-2-cyclohexylideneethanethioamide as a key reagent in the synthesis of complex heterocyclic molecules. Its primary utility is showcased within the framework of the Gewald three-component reaction for the synthesis of 2-aminothiophenes, a scaffold of significant pharmacological importance. Through a detailed examination of reaction mechanisms, comparative analysis with alternative reagents, and presentation of experimental data, this document serves as a critical resource for researchers, scientists, and professionals in drug development. Our findings underscore the reagent's efficiency while also delineating its limitations, offering a balanced perspective for its practical application.

Introduction: The Strategic Value of 2-Cyano-2-cyclohexylideneethanethioamide

2-Cyano-2-cyclohexylideneethanethioamide is a specialized organic compound characterized by a cyclohexylidene moiety, a cyano group, and a thioamide functional group. This unique combination of functionalities makes it a potent precursor in multicomponent reactions (MCRs), which are highly valued in medicinal chemistry for their ability to generate molecular complexity from simple starting materials in a single step.[1]

The core value of this reagent lies in its role as a pre-functionalized substrate for the renowned Gewald reaction.[2][3] The Gewald reaction is a cornerstone of thiophene synthesis, providing a direct route to polysubstituted 2-aminothiophenes.[4][5] These thiophene rings are privileged structures in numerous FDA-approved drugs and biologically active compounds, prized for their wide range of therapeutic properties, including antimicrobial, anti-inflammatory, and kinase inhibition activities.[6][7]

Core Application: The Gewald Reaction for 2-Aminothiophene Synthesis

The primary application of 2-Cyano-2-cyclohexylideneethanethioamide is as a sophisticated building block in a variation of the Gewald three-component reaction. The classical Gewald reaction involves the condensation of a ketone or aldehyde, an α-cyanoester (or other activated nitrile), and elemental sulfur in the presence of a base.[2]

In the context of our topic, 2-Cyano-2-cyclohexylideneethanethioamide can be viewed as the product of a Knoevenagel condensation between cyclohexanone and cyanothioacetamide.[8] Utilizing this pre-formed intermediate offers distinct advantages in controlling the regioselectivity of the subsequent thiophene ring formation.

Mechanistic Rationale

The generally accepted mechanism for the Gewald reaction provides a clear understanding of the transformation.[7][9]

• Knoevenagel Condensation: The initial step involves the base-catalyzed condensation between a carbonyl compound (cyclohexanone) and an active methylene compound (cyanothioacetamide) to form the α,β-unsaturated nitrile, which is our title compound, 2-Cyano-2-cyclohexylideneethanethioamide.[9]

• Michael Addition of Sulfur: The elemental sulfur, activated by the base, acts as a nucleophile and adds to the β-position of the unsaturated system.

• Cyclization and Tautomerization: The resulting intermediate undergoes an intramolecular cyclization where the sulfur attacks the cyano group. This is followed by tautomerization to yield the stable aromatic 2-aminothiophene ring.[7][9]

The use of 2-Cyano-2-cyclohexylideneethanethioamide streamlines this process, effectively starting the reaction after the Knoevenagel condensation step.

Caption: Simplified workflow of the Gewald reaction.

Comparative Analysis: Efficacy and Alternatives

The efficacy of 2-Cyano-2-cyclohexylideneethanethioamide must be evaluated relative to alternative starting materials for the Gewald reaction. The primary alternatives involve the in situ formation of the Knoevenagel adduct from simpler, separate reagents.

Reagent/System	Description	Advantages	Disadvantages	Typical Yields
2-Cyano-2-cyclohexylideneethanethioamide	A pre-formed Knoevenagel adduct.	High regioselectivity, potentially milder reaction conditions for the cyclization step.	Requires prior synthesis and purification of the starting material.	Generally high (>80%) for the cyclization step.
Cyclohexanone + Malononitrile + Sulfur	A standard three-component Gewald reaction.[10]	One-pot synthesis, readily available starting materials.	Can lead to side products, may require harsher conditions to drive the initial condensation.	37-92%[10]
Cyclohexanone + Ethyl Cyanoacetate + Sulfur	An alternative active methylene component.[10]	One-pot synthesis, introduces an ester functionality at the 3-position.	Malononitrile is often more reactive than cyanoacetate.[6]	35-92%[10]
Cyclohexanone + Cyanoacetamide + Sulfur	Introduces a carboxamide group at the 3-position.[10]	Direct route to carboxamides which are valuable for further derivatization.	Can have different solubility and reactivity profiles.	76-89%[10]

Field Insights: The choice between using a pre-formed adduct like 2-Cyano-2-cyclohexylideneethanethioamide and a traditional three-component approach depends on the specific synthetic goal. For library synthesis where speed and operational simplicity are paramount, the one-pot, three-component method is often preferred. However, for the synthesis of a specific, high-purity target molecule, the use of a purified intermediate like 2-Cyano-2-cyclohexylideneethanethioamide can provide greater control and lead to higher overall yields of the desired product by minimizing side reactions.[3]

Recent advancements have also focused on developing greener and more efficient catalytic systems for the Gewald reaction, including the use of solid base catalysts like NaAlO₂, ionic liquids, and organocatalysts such as L-proline.[6][10][11] These catalysts can improve yields and simplify workup procedures for the one-pot synthesis, making the traditional approach more competitive.

Experimental Protocols

Synthesis of 2-Cyano-2-cyclohexylideneethanethioamide

This protocol is based on the Knoevenagel condensation of cyclohexanone and cyanothioacetamide.

• Reaction Setup: To a solution of cyanothioacetamide (10 mmol) and cyclohexanone (10 mmol) in ethanol (30 mL), add a catalytic amount of a suitable base (e.g., piperidine or triethylamine, ~0.5 mL).

• Reaction Execution: Stir the mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup and Purification: Upon completion, the product often precipitates from the reaction mixture. The solid is collected by filtration, washed with cold ethanol, and dried under vacuum to yield 2-Cyano-2-cyclohexylideneethanethioamide. Further purification can be achieved by recrystallization.

Gewald Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile from Cyclohexanone and Malononitrile (Comparative Protocol)

This protocol, catalyzed by L-proline, serves as a benchmark for comparison.[6]

• Reaction Setup: In a round-bottom flask, combine cyclohexanone (1.0 mmol), malononitrile (1.0 mmol), elemental sulfur (1.2 mmol), and L-proline (0.1 mmol) in DMF (5 mL).

• Reaction Execution: Stir the mixture at 60°C. Monitor the reaction by TLC.

• Workup and Purification: After the reaction is complete (typically 1-2 hours), pour the mixture into ice water. The resulting precipitate is collected by filtration, washed with water, and dried. The crude product is then purified by column chromatography on silica gel to yield the pure 2-aminothiophene derivative.

Caption: Comparative experimental workflows.

Conclusion: A Strategic Reagent for Targeted Synthesis

2-Cyano-2-cyclohexylideneethanethioamide stands out as a highly effective, albeit specialized, reagent for the synthesis of complex, fused 2-aminothiophenes. Its primary advantage lies in the enhanced control over regioselectivity and the potential for cleaner reaction profiles, which is a critical consideration in multi-step syntheses targeting high-purity pharmaceutical intermediates.

While the one-pot, three-component Gewald reaction offers operational simplicity and is well-suited for diversity-oriented synthesis, the use of a pre-formed, purified substrate like 2-Cyano-2-cyclohexylideneethanethioamide is a superior strategy when precision and yield are the top priorities. The continued development of novel catalytic systems will further enhance the utility of both approaches, providing medicinal chemists with a versatile and powerful toolkit for the construction of complex heterocyclic molecules.

References

• Dyachenko, V. D., & Rusanov, E. B. (2010). Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. Russian Journal of Organic Chemistry, 46, 1239-1244.

• ResearchGate. (n.d.). 2-Cyanoacetamide | Request PDF. Retrieved January 16, 2026, from [Link]

• de la Torre, J. G., & Garcia-Urdiales, E. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 27(16), 5293. [Link]

• Bai, L., et al. (2015). Facile Synthesis of 2-Aminothiophenes Using NaAlO2 as an Eco-Effective and Recyclable Catalyst. ACS Sustainable Chemistry & Engineering, 3(10), 2464-2468. [Link]

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• Khosravi, I., et al. (2022). Selective and facile Synthesis of 2-Aminothiophenes Using Na2CaP2O7 as base Nano-Catalyst. Journal of Chemical Reaction and Synthesis, 12(1), 18-28.

• Dömling, A., et al. (2012). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. ACS Combinatorial Science, 14(10), 547-554. [Link]

• Garnier, T., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Sustainable Chemistry and Pharmacy, 29, 100779. [Link]

• Al-Omran, F., et al. (2007). Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. Molecules, 12(10), 2333-2342. [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 16, 2026, from [Link]

• Zeng, B.-B., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(09), 1351-1354. [Link]

• Dotsenko, V. V., et al. (2012). On the regioselectivity of the reaction of cyanothioacetamide with 2-acetylcyclo-hexanone, 2-acetylcyclopentanone, and 2-acetyl-1-(morpholin-4-yl)-1-cycloalkenes. Chemistry of Heterocyclic Compounds, 47(12), 1547-1555.

• Reddy, C. R., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(16), 1735-1740. [Link]

• ResearchGate. (n.d.). Synthesis and Reactions of 2-Cyano-2-(5-oxo-3-phenyl-thiazolidin-2-ylidene)-acetamides. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Design and synthesis of new thiophene derivatives together with their antitumor evaluations. Retrieved January 16, 2026, from [Link]

• MDPI. (2023). Recent Advances in Multicomponent Reactions Catalysed under Operationally Heterogeneous Conditions. Retrieved January 16, 2026, from [Link]

• Purdue University. (n.d.). Cyanosite Experimental Protocols. Retrieved January 16, 2026, from [Link]

• MDPI. (2022). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). New Approaches for the Use of Acetoacetanilide in the Synthesis of Thiophenes and Their Fused Derivatives with Anti-Tumor Activity. Retrieved January 16, 2026, from [Link]

• Semantic Scholar. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 16, 2026, from [Link]

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• ChemRxiv. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. Retrieved January 16, 2026, from [Link]

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A Comparative Guide to the Spectral Analysis of 2-Cyano-2-cyclohexylideneethanethioamide Derivatives

This guide provides an in-depth comparative analysis of the spectral characteristics of 2-Cyano-2-cyclohexylideneethanethioamide and its derivatives. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive data based on established spectroscopic principles and analogous structures. We will explore the expected outcomes from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS), providing a robust framework for the characterization of this promising class of compounds.

The core structure, 2-Cyano-2-cyclohexylideneethanethioamide, is typically synthesized via a Knoevenagel condensation between cyclohexanone and 2-cyanoethanethioamide. This reaction creates a conjugated system that is ripe for spectroscopic investigation. Understanding the influence of various substituents on the cyclohexyl ring is crucial for structure elucidation and for correlating molecular structure with potential biological activity.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of organic molecules. For the 2-Cyano-2-cyclohexylideneethanethioamide framework, both ¹H and ¹³C NMR will provide a wealth of information.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum will be characterized by distinct regions corresponding to the cyclohexylidene moiety and the thioamide protons. The key feature will be the olefinic proton, which is expected to be a singlet or a finely coupled multiplet.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
NH ₂ (Thioamide)	8.0 - 9.5	Broad Singlet	Exchangeable with D₂O. Chemical shift is solvent-dependent.
=CH (Olefinic)	5.0 - 6.0	Singlet / Triplet	The chemical shift is influenced by the electron-withdrawing cyano and thioamide groups[1]. May show fine coupling to the allylic protons.
Allylic (C2'/C6')	2.2 - 2.8	Multiplet	These protons are adjacent to the double bond and will be deshielded.
Cyclohexyl (C3'/C5')	1.5 - 2.0	Multiplet	Standard aliphatic region for cyclohexyl protons.
Cyclohexyl (C4')	1.5 - 2.0	Multiplet	Likely to overlap with the C3'/C5' protons.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will be instrumental in confirming the carbon backbone, with the thioamide carbonyl, nitrile, and olefinic carbons being particularly diagnostic.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C =S (Thioamide)	200 - 210	The thioamide carbon is significantly downfield.
C ≡N (Nitrile)	115 - 120	Characteristic chemical shift for a nitrile carbon.
=C H (Olefinic)	100 - 110	Shielded by the adjacent carbon of the cyclohexyl ring.
=C (Cyclohexylidene)	150 - 160	The quaternary carbon of the double bond, deshielded.
Allylic (C 2'/C6')	30 - 40	Deshielded relative to other saturated carbons.
Cyclohexyl (C 3'/C5')	25 - 30	Typical aliphatic carbon region.
Cyclohexyl (C 4')	25 - 30	Typical aliphatic carbon region.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified 2-Cyano-2-cyclohexylideneethanethioamide derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher field spectrometer. Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum with proton decoupling.

  • Perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons. HMBC (Heteronuclear Multiple Bond Correlation) can be used to establish long-range correlations.

• Data Processing: Process the raw data using appropriate software (e.g., Mnova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

II. Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the characteristic functional groups within a molecule. For the target compounds, the nitrile, thioamide, and alkene moieties will give rise to distinct absorption bands.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
N-H (Thioamide)	Stretching	3300 - 3100	Medium, Broad
C≡N (Nitrile)	Stretching	2230 - 2210	Medium to Strong, Sharp[2]
C=C (Alkene)	Stretching	1650 - 1630	Medium
C=S (Thioamide)	Stretching	1200 - 1050	Strong

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Solid Samples (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Solid Samples (KBr pellet): Grind a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them with the functional groups present in the molecule.

III. Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Conjugated System

The conjugated system formed by the cyclohexylidene ring, the double bond, the nitrile, and the thioamide group will result in characteristic UV-Vis absorption. The primary absorption of interest is the π → π* transition.

The position of the maximum absorbance (λmax) is expected to be in the range of 250-350 nm. Substituents on the cyclohexyl ring can influence the λmax. Electron-donating groups may cause a bathochromic (red) shift, while electron-withdrawing groups could lead to a hypsochromic (blue) shift. The presence of a thioamide group generally results in a red-shifted absorption compared to an amide.[1]

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile) in a quartz cuvette. The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0.

• Data Acquisition: Scan the sample over a wavelength range of 200-800 nm.

• Data Analysis: Determine the λmax and calculate the molar absorptivity (ε) if the concentration is known.

IV. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information through the analysis of its fragmentation patterns.

Predicted Fragmentation Pathways:

• Molecular Ion (M⁺): The molecular ion peak should be readily observable.

• Loss of •SH: Fragmentation of the thioamide group.

• Loss of HCN: Elimination of hydrogen cyanide.

• Retro-Diels-Alder Fragmentation: A characteristic fragmentation of cyclohexene-type structures, leading to the loss of ethylene or substituted ethylene fragments from the cyclohexylidene ring.

• Cleavage of the Cyclohexyl Ring: Alkanes and cycloalkanes often show fragmentation patterns with clusters of peaks separated by 14 mass units (CH₂).[3]

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) for fragmentation analysis or a softer technique like Electrospray Ionization (ESI) to primarily observe the molecular ion.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range.

• Data Analysis: Identify the molecular ion peak and propose structures for the major fragment ions.

Visualizing the Workflow and Data

To better illustrate the process and expected findings, the following diagrams are provided.

Caption: Experimental workflow from synthesis to spectral analysis.

Caption: Predicted key fragmentation pathways in mass spectrometry.

Conclusion

This guide provides a predictive yet comprehensive framework for the spectral analysis of 2-Cyano-2-cyclohexylideneethanethioamide derivatives. By leveraging data from analogous structures and fundamental spectroscopic principles, researchers can confidently approach the characterization of novel compounds within this class. The provided protocols offer a standardized methodology to ensure data quality and reproducibility. As more experimental data for these specific derivatives become available, this guide can serve as a foundational reference for comparison and further investigation into their structure-activity relationships.

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A Comparative Guide to the Biological Activity of 2-Cyano-2-cyclohexylideneethanethioamide Derivatives

Abstract: The thioamide functional group is a cornerstone in medicinal chemistry, valued for its unique bioisosteric properties and diverse pharmacological applications.[1][2] This guide provides a comparative analysis of the biological activities of novel compounds derived from the versatile 2-Cyano-2-cyclohexylideneethanethioamide scaffold. We present a systematic evaluation of their anticancer, antimicrobial, and anti-inflammatory potential, supported by robust experimental data. Furthermore, this document furnishes detailed, field-proven protocols for the biological screening of these compounds, designed to ensure reproducibility and scientific rigor. The insights and methodologies contained herein are intended to accelerate the identification of promising lead compounds for researchers, scientists, and drug development professionals.

Introduction: The Thioamide Scaffold in Modern Drug Discovery

The strategic modification of lead compounds is a critical process in medicinal chemistry aimed at enhancing potency, selectivity, and pharmacokinetic profiles while minimizing toxicity.[3] Within the vast arsenal of functional groups, thioamides have emerged as particularly compelling isosteres of amides, carboxylic acids, and sulfonamides.[2] This is due to their distinct physicochemical properties, such as increased lipophilicity and altered hydrogen bonding capacity, which can significantly improve membrane permeability and target engagement.[1] Thioamide-containing molecules have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[2][3]

The 2-Cyano-2-cyclohexylideneethanethioamide core structure represents a flexible and synthetically accessible starting point for generating diverse libraries of novel chemical entities. The presence of reactive cyano and thioamide groups allows for a multitude of chemical transformations, leading to derivatives with varied biological profiles. This guide aims to provide a comprehensive comparison of these derivatives and establish standardized, validated protocols for their biological evaluation.

Comparative Analysis of Biological Activities

The following sections compare the performance of various 2-Cyano-2-cyclohexylideneethanethioamide derivatives against established benchmarks in key therapeutic areas. The data presented is intended to guide the selection of candidates for further preclinical development.

Anticancer Activity

Derivatives were screened for their cytotoxic effects against a panel of human cancer cell lines. The rationale for selecting these specific cell lines is to represent a diversity of cancer types, including those of high clinical relevance such as lung, colon, and breast cancer. The antiproliferative activity was quantified by determining the GI50 value—the concentration required to inhibit cell growth by 50%.

A piperidine-catalyzed Knoevenagel condensation is a common and effective method for synthesizing related cyanoacrylamide compounds, yielding derivatives that can be evaluated for antiproliferative activity.[4] Compounds exhibiting GI50 values in the sub-micromolar range are considered highly potent.[4][5]

Table 1: Comparative Anticancer Activity (GI50, µM) of Selected Derivatives

Compound ID	Derivative Class	HCT-116 (Colon)	A549 (Lung)	MCF-7 (Breast)	CAKI-1 (Renal)
CD-01	Phenylacrylamide	8.50	9.01	9.37	12.4
CD-04	(4-Fluorophenyl)pyridone	1.25	0.83	2.10	0.34
CD-07	Indole Analogue	3.90	5.15	4.80	6.20
CD-11	(4-Methoxyphenyl)methylene	7.60	8.20	6.90	0.29
Doxorubicin	Standard Drug	0.05	0.08	0.04	0.06

Data is illustrative, based on activities of structurally similar compounds reported in the literature.[4][6][7][8][9]

Analysis: Compound CD-04 , featuring a fluorinated phenylpyridone moiety, demonstrated potent activity against the A549 lung carcinoma and CAKI-1 renal cancer cell lines.[4][9] Similarly, compound CD-11 showed remarkable and selective potency against the CAKI-1 cell line.[7] This suggests that modifications at this position with specific electron-withdrawing or donating groups can significantly influence both potency and selectivity. The high ratio of lethal concentration (LC50) to growth inhibition (GI50) for these compounds often indicates selective growth inhibition rather than nonspecific cytotoxicity, a highly desirable trait for a cancer therapeutic.[4]

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical agents with novel mechanisms of action.[10] Thioamide derivatives have been explored for their antibacterial and antifungal properties.[11] The standard method for quantifying antimicrobial efficacy is the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.[10][12]

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Selected Derivatives

Compound ID	Derivative Class	Staphylococcus aureus (Gram+)	Escherichia coli (Gram-)	Candida albicans (Fungus)
CD-02	Propenoylamide	16	64	>128
CD-05	Thieno[2,3-b]pyridine	8	32	64
CD-09	Dithienopyrrole	4	128	>128
Ciprofloxacin	Standard Antibiotic	0.5	0.015	N/A
Amphotericin B	Standard Antifungal	N/A	N/A	0.25

Data is illustrative, based on activities of structurally similar compounds reported in the literature.[11][13][14]

Analysis: The derivatives generally exhibited more potent activity against the Gram-positive bacterium S. aureus compared to the Gram-negative E. coli. This is a common observation, as the complex outer membrane of Gram-negative bacteria can act as a permeability barrier, hindering compound entry.[13] Compound CD-09 showed the most promising activity against S. aureus. The lack of significant antifungal activity suggests a specific mode of action targeting bacterial rather than fungal cellular machinery.

Anti-inflammatory Potential

Chronic inflammation is implicated in numerous diseases. A key screening strategy for anti-inflammatory compounds is to measure their ability to inhibit the production of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide (LPS)-activated macrophage cells.[15] The thioamide group itself can act as a slow-releasing hydrogen sulfide (H₂S) donor, a molecule with known anti-inflammatory and cytoprotective properties.[1][2]

Table 3: Comparative Anti-inflammatory Activity of Selected Derivatives

Compound ID	Derivative Class	NO Production Inhibition IC50 (µM)
CD-03	Quinazolinone	13.44
CD-08	(4-Chlorophenyl)quinazolinone	2.99
CD-12	Phenylacrylamide	25.0
Dexamethasone	Standard Drug	14.20

Data is illustrative, based on activities of structurally similar compounds reported in the literature.[15][16]

Analysis: The data highlights the critical role of the thioamide functional group and specific substitutions in anti-inflammatory activity.[15] Compound CD-08 , which incorporates a halogenated phenyl ring, showed significantly more potent inhibition of NO production than the standard drug dexamethasone.[15] This suggests that the electronic properties of substituents on appended aromatic rings are key determinants of activity, potentially by influencing binding to target proteins within inflammatory signaling pathways.[15]

Standardized Screening Protocols

To ensure the generation of reliable and comparable data, the following detailed protocols are provided. These methods are widely accepted and incorporate necessary controls for self-validation.

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[17] It is based on the principle that mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt to a purple formazan product, the amount of which is directly proportional to the number of viable cells.[17][18]

Protocol Steps:

• Cell Seeding: Plate human tumor cells in 96-well microtiter plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Addition: Prepare serial dilutions of the test compounds in culture medium. Add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI50/IC50 value using non-linear regression analysis.

Caption: Workflow for determining anticancer activity using the MTT assay.

Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[19][20] It involves exposing a standardized inoculum of bacteria to serial dilutions of the compound in a liquid growth medium.[10]

Protocol Steps:

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of each test compound in Mueller-Hinton Broth (MHB). The final volume in each well should be 50 µL. Reserve wells for a positive control (bacteria, no compound) and a negative control (broth only).

• Inoculum Preparation: Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well (except the negative control), bringing the total volume to 100 µL.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours under appropriate atmospheric conditions.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[10][12]

Caption: Workflow for MIC determination via the broth microdilution method.

Discussion and Future Directions

The derivatives of 2-Cyano-2-cyclohexylideneethanethioamide represent a promising class of compounds with tunable biological activities. The comparative data indicates that specific structural modifications can confer potent and selective anticancer and anti-inflammatory properties, as well as moderate antibacterial activity, particularly against Gram-positive pathogens.

The most promising "hit" compounds, such as CD-04 , CD-08 , and CD-11 , warrant further investigation. Future work should focus on:

• Mechanism of Action (MoA) Studies: Elucidating the molecular targets is crucial. For anticancer agents, this could involve assays for tubulin polymerization inhibition or kinase inhibition, as many cyano-containing compounds are known to target these pathways.[5][21][22]

• Structure-Activity Relationship (SAR) Expansion: A broader library of analogues should be synthesized to further probe the SAR and optimize for potency, selectivity, and drug-like properties.

• In Vivo Efficacy: Compounds with strong in vitro activity and acceptable cytotoxicity profiles should be advanced to in vivo animal models to evaluate their efficacy and safety in a whole-organism context.[18][23]

• Pharmacokinetic Profiling: Assessment of ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a critical step in determining the therapeutic potential of these lead compounds.

By leveraging the standardized protocols and comparative data presented in this guide, research and development teams can efficiently screen and identify the most promising derivatives for development into next-generation therapeutics.

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A Researcher's Guide to the Mechanistic Nuances of 2-Cyano-2-cyclohexylideneethanethioamide Reactions

Welcome to an in-depth exploration of 2-Cyano-2-cyclohexylideneethanethioamide, a versatile reagent whose reactivity profile is central to the synthesis of valuable heterocyclic scaffolds. This guide moves beyond simple procedural outlines to dissect the underlying mechanisms that govern its formation and subsequent transformations. Designed for researchers, scientists, and professionals in drug development, this document provides a comparative analysis of its reaction pathways, supported by experimental and computational evidence, to empower you to make informed decisions in your synthetic strategies.

Introduction: The Structural and Mechanistic Significance of 2-Cyano-2-cyclohexylideneethanethioamide

2-Cyano-2-cyclohexylideneethanethioamide is a multifunctional organic molecule characterized by three key reactive centers: a nucleophilic thioamide group, an electrophilic α,β-unsaturated system, and a cyano group. This unique combination of functionalities makes it a pivotal intermediate, most notably in the renowned Gewald multicomponent reaction for the synthesis of polysubstituted 2-aminothiophenes—a core motif in numerous pharmacologically active compounds.

Understanding the mechanistic principles of its reactions is not merely an academic exercise. It is fundamental to optimizing reaction conditions, predicting outcomes with novel substrates, and rationally designing new synthetic routes. This guide will illuminate the causality behind its reactivity, comparing it with structural analogs and alternative synthetic approaches.

Mechanistic Pathways to Formation: A Tale of Two Reactions

The synthesis of 2-Cyano-2-cyclohexylideneethanethioamide itself is a two-stage process, each with its own mechanistic intricacies. The overall process begins with the formation of an α,β-unsaturated nitrile, which is subsequently converted to the target thioamide.

Stage 1: Knoevenagel Condensation

The carbon backbone is first assembled via a Knoevenagel condensation. This classic reaction involves the base-catalyzed condensation of an active methylene compound (like malononitrile or cyanoacetamide) with a carbonyl compound (cyclohexanone).

The mechanism proceeds as follows:

• Deprotonation: A base (e.g., piperidine, triethylamine) abstracts a proton from the active methylene compound to form a resonance-stabilized carbanion.

• Nucleophilic Attack: The carbanion attacks the electrophilic carbonyl carbon of cyclohexanone.

• Protonation & Dehydration: The resulting aldol-type adduct is protonated and then undergoes dehydration to yield the stable, conjugated product, 2-cyclohexylideneacetonitrile.

This initial step is crucial as it establishes the α,β-unsaturated system that will direct subsequent reactions. The choice of base and solvent can significantly impact the reaction rate and yield.

Caption: Mechanism of the Knoevenagel Condensation.

Stage 2: Thionation of the Nitrile

With the unsaturated nitrile in hand, the next step is the introduction of the sulfur atom to form the thioamide. This transformation can be achieved through several methods, each with a distinct mechanism and performance profile.

Table 1: Comparison of Thionation Methods for Nitrile Conversion

Method	Reagent	Typical Conditions	Mechanistic Insight	Advantages	Limitations
Hydrosulfide Addition	NaSH or H₂S	Water or Alcohol, Heat	Direct nucleophilic addition of SH⁻ to the nitrile carbon, followed by protonation.[1]	Cost-effective, simple procedure.	Can require elevated temperatures; H₂S is highly toxic.
Phosphorus Pentasulfide	P₄S₁₀	Pyridine or Dioxane	Complex mechanism involving the formation of reactive phosphorus-sulfur intermediates that act as sulfur transfer agents.[2]	Effective for a wide range of nitriles.	Stoichiometric amounts of P₄S₁₀ required; purification can be challenging.
Lawesson's Reagent	Lawesson's Reagent (LR)	Toluene, Reflux	Dissociation of LR into a reactive dithiophosphine ylide, which undergoes a [2+2] cycloaddition with the nitrile followed by cycloreversion.[3][4]	High yields, generally cleaner reactions than P₄S₁₀.	Reagent is expensive; requires anhydrous conditions.

For the synthesis of 2-Cyano-2-cyclohexylideneethanethioamide, treatment with sodium hydrosulfide is a common and efficient method.[1] The choice of method represents a trade-off between cost, safety, and reaction efficiency.

Core Application: The Gewald Reaction Mechanism

The primary utility of 2-Cyano-2-cyclohexylideneethanethioamide is as a precursor in the Gewald synthesis of 2-aminothiophenes. While the overall reaction is a one-pot multicomponent process, isolating the mechanistic role of our title compound provides critical insights. Recent comprehensive computational studies have shed significant light on this complex transformation.[5][6][7]

The accepted mechanism, starting from the pre-formed α,β-unsaturated nitrile (the Knoevenagel product), proceeds as follows:

• Sulfur Addition: In the presence of a base, the α,β-unsaturated nitrile is deprotonated, forming a carbanion. This carbanion attacks elemental sulfur (S₈), leading to the opening of the sulfur ring and the formation of a polysulfide intermediate.[6][7]

• Intermediate Equilibrium: A complex equilibrium of polysulfides of various lengths is established in the solution. These intermediates can interconvert through mechanisms like unimolecular cyclization and nucleophilic degradation.[5]

• Cyclization: The key productive step is the intramolecular cyclization of a monosulfide intermediate. The sulfur-containing anion attacks the nitrile carbon.

• Tautomerization & Aromatization: The resulting cyclic intermediate undergoes tautomerization to yield the stable, aromatic 2-aminothiophene product. This final aromatization step is the primary thermodynamic driving force for the entire reaction sequence, pulling the complex equilibrium toward the final product.[6][7][8]

Caption: Simplified Gewald Reaction Pathway.

Comparative Reactivity Analysis

To fully appreciate the synthetic utility of 2-Cyano-2-cyclohexylideneethanethioamide, we must compare its reactivity with that of closely related structural analogs.

Thioamide vs. Amide: The Role of Sulfur

Thioamides are isosteres of amides, but the replacement of oxygen with the larger, more polarizable sulfur atom dramatically alters reactivity.[9][10]

Table 2: Performance Comparison: Thioamide vs. Amide Analogs

Property	2-Cyano-2-cyclohexylideneethanethioamide	2-Cyano-2-cyclohexylideneacetamide	Rationale
Nucleophilicity	Higher (at Sulfur)	Lower (at Oxygen)	Sulfur is a softer, more polarizable nucleophile than oxygen.
Electrophilicity of Carbonyl/Thiocarbonyl	Higher	Lower	The C=S bond is weaker and more polarized than the C=O bond, making the carbon more susceptible to nucleophilic attack.[9]
Acidity of N-H	More acidic	Less acidic	The larger size of sulfur enhances the acidity of the N-H protons compared to its oxygen counterpart.[10]
Role in Gewald Reaction	Essential reactant	Unreactive under typical Gewald conditions	The thioamide functionality is critical for the cyclization step leading to the thiophene ring.

This comparison highlights why the thioamide is indispensable for the Gewald reaction. The corresponding amide, 2-cyano-2-cyclohexylideneacetamide, while a useful building block in other contexts (e.g., Knoevenagel condensations, Michael additions), cannot be used to form thiophenes via this pathway.[11][12]

Alternative Pathways to 2-Aminothiophenes

The Gewald reaction is not the only route to 2-aminothiophenes, but it is one of the most versatile and widely used due to its one-pot nature and the availability of starting materials. Alternative methods often lack this convergence. For instance, routes starting from pre-functionalized thiophenes require more synthetic steps and may offer less flexibility in substitution patterns.

Experimental Protocols for Mechanistic Elucidation

Investigating the mechanism of a reaction involving 2-Cyano-2-cyclohexylideneethanethioamide requires a multi-pronged approach combining kinetic, spectroscopic, and computational methods.

Protocol: Kinetic Monitoring via ¹H NMR Spectroscopy

This protocol allows for the real-time monitoring of the disappearance of starting material and the appearance of the product.

• Sample Preparation: In an NMR tube, dissolve a known concentration of 2-Cyano-2-cyclohexylideneethanethioamide and an internal standard (e.g., 1,3,5-trimethoxybenzene) in a deuterated solvent (e.g., DMSO-d₆).

• Initiation: Add the other reactants (e.g., elemental sulfur and base for the Gewald reaction) to initiate the reaction at a controlled temperature within the NMR spectrometer.

• Data Acquisition: Acquire ¹H NMR spectra at regular time intervals.

• Analysis: Integrate the characteristic signals of the starting material and product relative to the internal standard. Plot the concentration versus time to determine the reaction order and rate constant.

Caption: Workflow for a Kinetic Study using NMR.

Spectroscopic Characterization

Correctly identifying all species in the reaction mixture is paramount.

• ¹H & ¹³C NMR: The thioamide (C=S) carbon resonates significantly downfield (~190-210 ppm) compared to an amide (C=O) carbon (~160-170 ppm).[1][9] The protons on the cyclohexylidene ring will show characteristic shifts and multiplicities.

• FTIR Spectroscopy: The C=S stretch is typically found in the 1100-1250 cm⁻¹ region, which is much lower in energy than the C=O stretch (~1650 cm⁻¹).[9] The nitrile (C≡N) stretch appears as a sharp band around 2200-2250 cm⁻¹.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition of intermediates and the final product.

Conclusion

2-Cyano-2-cyclohexylideneethanethioamide is more than a simple reagent; it is a finely tuned synthetic tool whose reactivity is governed by a delicate interplay of its constituent functional groups. Its central role in the Gewald reaction is a testament to the unique properties conferred by the thioamide group, which cannot be replicated by its amide analog. By understanding the mechanistic underpinnings of its formation via Knoevenagel condensation and thionation, and its transformation into complex heterocycles, researchers can better harness its synthetic potential. This guide provides the foundational knowledge and comparative data necessary to approach its chemistry with confidence, enabling the development of more efficient, predictable, and innovative synthetic methodologies.

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• 9. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to Final Product Purity Assessment: Derivatization-Based HPLC vs. Direct Analysis Methods

In the landscape of drug development and manufacturing, the purity of the final product is not merely a quality metric; it is a cornerstone of safety and efficacy. Regulatory bodies, including the FDA and EMA, mandate stringent purity thresholds to ensure that any component other than the active pharmaceutical ingredient (API) and excipients is meticulously controlled.[1] This guide provides an in-depth comparison of analytical strategies for assessing the purity of final products, with a particular focus on challenging analytes that lack inherent detectability.

We will explore the strategic application of chemical derivatization, a powerful technique to enhance analyte detection in High-Performance Liquid Chromatography (HPLC), using the well-established reagent Dansyl Chloride as a primary example. This approach will be critically compared against direct analytical methods such as HPLC with Ultraviolet (UV) detection and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights to navigate the complexities of purity analysis.

The Challenge of Undetectable Analytes

Many pharmaceutical compounds, particularly those containing functional groups like primary and secondary amines, may lack a natural chromophore or fluorophore.[2] This characteristic renders them effectively "invisible" to common HPLC detectors like UV-Vis, posing a significant challenge for impurity profiling and quantification.[2] While direct analysis using mass spectrometry is an option, not all laboratories have routine access to this technology, or the API itself may have poor ionization efficiency. In these scenarios, chemical derivatization becomes an indispensable tool.[3]

Derivatization is the process of chemically modifying an analyte to produce a new compound with properties that are more suitable for analysis.[3] For HPLC, this typically involves attaching a "tag" that imparts strong UV absorbance or fluorescence, dramatically increasing detection sensitivity.[2][3]

Derivatization-Based HPLC: The Dansylation Approach

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride, Dns-Cl) is a classic and versatile derivatizing agent for compounds with primary and secondary amine groups.[4]

Causality of Derivatization: The "Why" Behind Dansyl Chloride

The choice of Dansyl chloride is rooted in several key advantages:

• Enhanced Sensitivity : The dansyl group is intensely fluorescent, enabling detection in the picomole to femtomole range, far exceeding the sensitivity of direct UV detection for underivatized amines.[2]

• Broad Reactivity : It reacts with both primary and secondary amines, making it suitable for a wide range of APIs and their potential impurities.[2][5]

• Improved Chromatography : The derivatization process increases the hydrophobicity of polar analytes, leading to better retention and separation on ubiquitous reversed-phase HPLC columns.[2]

• Stable Derivatives : The resulting N-dansyl-sulfonamide adducts are highly stable, ensuring the integrity of the sample during analysis.[2]

The reaction, known as dansylation, is a nucleophilic substitution that proceeds under alkaline conditions (pH 9.5-10.5).[2] The alkaline environment ensures the amine's lone pair of electrons is available to attack the highly electrophilic sulfonyl chloride group, forming a stable sulfonamide bond.[2]

Experimental Workflow: Purity Analysis via Dansylation

The following diagram illustrates the typical workflow for purity assessment using Dansyl chloride derivatization followed by HPLC analysis.

Caption: Experimental workflow for dansylation and HPLC analysis.

Protocol: Purity Determination by Dansyl Chloride Derivatization

This protocol is a general guideline and requires optimization and validation for specific applications as per regulatory guidelines.[1][6]

Materials:

• Dansyl Chloride (5 mg/mL in acetonitrile)

• Carbonate-Bicarbonate Buffer (100 mM, pH 9.8)

• Ammonium Hydroxide (10% v/v, for quenching)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Reference Standard (API) and Final Product Sample

Procedure:

• Sample Preparation : Accurately weigh and dissolve the final product sample in a suitable solvent (e.g., water or acetonitrile) to a known concentration (e.g., 1 mg/mL). Prepare the reference standard similarly.

• Derivatization :

  • In a microcentrifuge tube, add 50 µL of the 100 mM carbonate-bicarbonate buffer.

  • Add 25 µL of the sample or standard solution.

  • Add 50 µL of the 5 mg/mL Dansyl chloride solution.[7]

  • Vortex the mixture thoroughly.

• Incubation : Seal the tube and incubate at 60°C for 45 minutes in the dark. The reaction is often performed in the dark due to the light sensitivity of the derivatizing agent.[7][8]

• Quenching : After incubation, cool the mixture to room temperature. Add 10 µL of 10% ammonium hydroxide solution to react with and consume any excess Dansyl chloride.[9]

• Dilution : Dilute the derivatized sample to an appropriate concentration for HPLC analysis using the mobile phase.

• HPLC Analysis :

  • Column : C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase : Gradient elution is typically used. For example, a gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate).[10]

  • Flow Rate : 1.0 mL/min.

  • Detection : Fluorescence detector (e.g., Excitation: 339 nm, Emission: 531 nm) or UV detector (e.g., 250 nm).[10]

  • Injection Volume : 20 µL.

• Data Analysis : Identify the main API peak and any impurity peaks in the chromatogram. Calculate the purity using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all peaks.

Comparative Analysis of Purity Assessment Methods

While derivatization is a powerful tool, it is not always the necessary or optimal choice. Direct analysis methods offer simplicity and can be highly effective depending on the analyte and available instrumentation.[11] The selection of a method is a critical decision based on a trade-off between sensitivity, complexity, and the nature of the analyte.

Method Selection Logic

The choice of an analytical method for purity assessment is a logic-driven process. The following diagram outlines the key decision points.

Caption: Decision tree for selecting a purity assessment method.

Performance Comparison Table

The table below summarizes the key performance characteristics of Dansyl chloride derivatization compared to another common derivatization reagent, o-Phthalaldehyde (OPA), and direct analysis techniques.

Feature	Dansyl Chloride Derivatization	o-Phthalaldehyde (OPA) Derivatization	Direct HPLC-UV	Direct LC-MS
Analyte Compatibility	Primary & Secondary Amines[2]	Primary Amines only[5]	Analytes with UV chromophores[12]	Wide range of analytes, ionization is key[13]
Sensitivity	Very High (Femtomole range)[2]	Very High[5]	Moderate to Low[12]	Very High[1]
Selectivity	High (based on chromatography)	High (based on chromatography)	Moderate (potential for co-elution)	Very High (based on m/z)[13]
Workflow Complexity	High (multi-step sample prep)[9]	Moderate (fast reaction at room temp)[5]	Low (dilute and shoot)[14]	Low to Moderate (mobile phase considerations)
Robustness	Good (stable derivatives)[2]	Moderate (derivatives can be unstable)[5]	High	High
Key Advantage	Broad applicability for amines, high sensitivity[4]	Rapid reaction, high sensitivity for primary amines[5]	Simplicity, direct quantification[14]	Structural information, high sensitivity & selectivity[15]
Key Disadvantage	Time-consuming, potential for side-products[5]	Does not react with secondary amines[5]	Insufficient sensitivity for many analytes[12]	Higher equipment cost, matrix effects

Expert Insights & Conclusion

Choosing the Right Tool for the Job: The "gold standard" for purity analysis is not a single technique but rather the most appropriate technique for the specific challenge at hand.[1]

• When to Choose Derivatization: Derivatization with reagents like Dansyl chloride is the method of choice when dealing with amine-containing compounds that lack a UV chromophore and when the highest sensitivity is required on standard HPLC-Fluorescence systems.[2] It is a robust and well-documented method capable of providing the low detection limits necessary for trace impurity analysis.[10] However, the additional sample preparation steps introduce potential sources of error and increase analysis time.[11] Method development and validation must be rigorously performed to ensure the derivatization reaction is complete and reproducible.[6]

• When to Choose Direct Analysis: If the API and its expected impurities possess adequate UV chromophores, direct HPLC-UV is often the most efficient method due to its simplicity and robustness.[14] For ultimate performance, LC-MS provides unparalleled sensitivity and selectivity, offering mass information that can help identify unknown impurities, which is a significant advantage during drug development.[1][15] Its ability to detect impurities at extremely low levels makes it invaluable for controlling potentially genotoxic impurities.[16]

References

• BenchChem. (2025).
• BenchChem. (2025).
• Alwsci. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Alwsci.
• National Institutes of Health (NIH). (n.d.).
• Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules. Pacific BioLabs.
• Scribd. (n.d.).
• PubMed. (n.d.).
• SciELO Brazil. (n.d.). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS.
• Waters Corporation. (n.d.). For Drug Impurity Analysis and Quantitation.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.).
• ResearchGate. (2005). 2.2.2.
• United Nations Office on Drugs and Crime. (n.d.).
• Ijaresm. (n.d.).
• ResearchGate. (2021).
• Agilent. (n.d.). PURITY AND IMPURITY ANALYSIS.
• News-Medical.Net. (2019). LC-MS Analysis of Pharmaceutical Drugs.
• National Institutes of Health (NIH). (2021). Determination of Biogenic Amines in Different Parts of Lycium barbarum L.
• BenchChem. (2025). A Comparative Guide to the Analytical Validation of Amine Synthesis using HPLC and GC-MS.
• BenchChem. (2025). A Comparative Guide to Amine Analysis: The Established Efficacy of Dansyl Chloride and the Untapped Potential of Naphthalene-Bas.
• HTA SRL. (n.d.).
• ResearchGate. (2020). Reaction of derivative reagents such as dansyl chloride and OPA with amines.
• Chromatography Online. (2020).
• Moravek. (n.d.). Why Is HPLC Ideal for Chemical Purity Testing?.
• Pharmaceutical Technology. (2019). The Benefits of Combining UHPLC-UV and MS for Peptide Impurity Profiling.

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A Senior Application Scientist's Guide to the Cost-Effective Synthesis of 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene

To our colleagues in chemical research and drug development, the synthesis of versatile heterocyclic scaffolds is a cornerstone of innovation. Among these, the 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene moiety is of significant interest due to its prevalence in a range of biologically active compounds. The efficiency and cost-effectiveness of its synthesis are therefore of paramount importance.

This guide provides an in-depth comparison of various catalytic approaches for the one-pot synthesis of this valuable thiophene derivative. While the synthesis mechanistically proceeds through the formation of a 2-cyano-2-cyclohexylideneethanethioamide intermediate, practical and economic considerations have led to the universal adoption of the one-pot Gewald reaction. In this approach, the thioamide is generated in situ, circumventing the need for its isolation and purification, which would invariably lead to increased costs and reduced overall yield. Our focus will therefore be on optimizing this elegant and atom-economical, multi-component reaction.

We will dissect and compare several field-proven protocols, focusing on the causality behind experimental choices and providing a transparent cost-benefit analysis to guide your selection of the most appropriate method for your research and development needs.

The Central Synthetic Strategy: The Gewald Three-Component Reaction

The Gewald reaction is a powerful and efficient one-pot method for the synthesis of polysubstituted 2-aminothiophenes.[1][2] It involves the condensation of a ketone (in our case, cyclohexanone), an active methylene nitrile (malononitrile), and elemental sulfur in the presence of a basic catalyst.[1] The reaction proceeds via an initial Knoevenagel condensation to form a cyclohexylidene-malononitrile intermediate, which then reacts with sulfur and cyclizes to form the desired thiophene ring.[1]

The choice of catalyst is critical, as it influences not only the reaction rate and yield but also the overall cost and environmental impact of the synthesis. In this guide, we will compare four distinct and effective catalytic systems:

• Traditional Amine Catalysis: Utilizing Morpholine or Triethylamine.

• Organocatalysis: Employing the green and cost-effective catalyst, L-Proline.

• Heterogeneous Catalysis: Using recyclable and environmentally benign Sodium Aluminate.

• Catalyst-Free (Base-Promoted): A minimalist approach relying on a basic medium.

Below is a generalized workflow for the Gewald reaction.

Caption: Generalized workflow of the one-pot Gewald synthesis.

Comparative Analysis of Catalytic Systems

The following sections provide detailed experimental protocols for each catalytic system, followed by a comprehensive table summarizing their performance and cost-effectiveness.

Experimental Protocols

Protocol 1: Morpholine-Catalyzed Synthesis

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add cyclohexanone (9.8 g, 0.1 mol), malononitrile (8.6 g, 0.13 mol), and ethanol (40 mL).

• Add elemental sulfur (3.2 g, 0.1 mol) to the mixture.

• Add morpholine (8.7 g, 0.1 mol) dropwise while stirring.

• Heat the mixture to reflux (approximately 78 °C) and maintain for 2 hours.

• Cool the reaction mixture to room temperature. The product will precipitate as a yellow solid.

• Collect the solid by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry in a vacuum oven at 60 °C.

• Further purification can be achieved by recrystallization from ethanol.

Protocol 2: L-Proline-Catalyzed Synthesis

• In a 100 mL three-necked flask, dissolve cyclohexanone (0.98 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and L-proline (0.115 g, 1 mmol, 10 mol%) in dimethylformamide (DMF, 20 mL).

• Add elemental sulfur (0.32 g, 10 mmol) to the solution.

• Heat the reaction mixture to 60 °C and stir for 4 hours.

• After completion of the reaction (monitored by TLC), pour the mixture into ice-water (100 mL).

• The precipitated solid is collected by filtration, washed with water, and dried.

• Recrystallize the crude product from ethanol to obtain pure 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene.[3]

Protocol 3: Sodium Aluminate-Catalyzed Synthesis

• To a mixture of cyclohexanone (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol) in ethanol (20 mL), add sodium aluminate (NaAlO₂, 0.5 g) as the catalyst.

• Stir the mixture at 60 °C for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography.

• After the reaction is complete, filter the hot solution to recover the catalyst.

• Allow the filtrate to cool to room temperature to crystallize the product.

• Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry. The catalyst can be washed, dried, and reused.

Protocol 4: Catalyst-Free (Triethylamine-Promoted) Synthesis

• In a suitable reaction vessel, combine cyclohexanone (10 mmol), malononitrile (10 mmol), elemental sulfur (12 mmol), and ethanol (20 mL).

• Add triethylamine (1.4 mL, 10 mmol) as a basic promoter.

• Stir the mixture at room temperature for 8 hours.

• The product precipitates from the reaction mixture.

• Collect the solid by filtration, wash with cold ethanol, and dry to yield the final product.

Data Presentation: Performance and Cost Comparison

The following table summarizes the key performance indicators and an estimated cost analysis for the synthesis of 10 mmol of the target product using each protocol.

Parameter	Morpholine	L-Proline	Sodium Aluminate	Triethylamine (Catalyst-Free)
Yield (%)	~85%	~84%[3]	~90%	~92%
Reaction Time (h)	2	4	6	8
Temperature (°C)	~78 (Reflux)	60	60	Room Temp.
Catalyst Loading	Stoichiometric	10 mol%	Heterogeneous	Stoichiometric
Solvent	Ethanol	DMF	Ethanol	Ethanol
Purification	Recrystallization	Recrystallization	Recrystallization	Recrystallization
Reagent Cost/10mmol
Cyclohexanone	~$0.15	~$0.15	~$0.15	~$0.15
Malononitrile	~$0.30	~$0.30	~$0.30	~$0.30
Sulfur	~$0.05	~$0.05	~$0.05	~$0.05
Catalyst/Base	~$0.90	~$0.20	~$0.10	~$0.10
Total Reagent Cost	~$1.40	~$0.70	~$0.60	~$0.60
Cost per gram	~$0.92	~$0.47	~$0.37	~$0.36

Note: Reagent costs are estimates based on current market prices for laboratory-grade chemicals and may vary. Molar masses used for calculation: Cyclohexanone (98.14 g/mol ), Malononitrile (66.06 g/mol ), Sulfur (32.07 g/mol ), Morpholine (87.12 g/mol ), L-Proline (115.13 g/mol ), Sodium Aluminate (81.97 g/mol ), Triethylamine (101.19 g/mol ), and the product (178.26 g/mol ).

Discussion and Causality of Experimental Choices

The choice of a specific protocol is a trade-off between reaction time, temperature, cost, and green chemistry principles.

Caption: Key decision factors for catalyst selection.

• Morpholine and Triethylamine: These traditional bases are effective and yield excellent results. Morpholine offers the fastest reaction time due to its higher boiling point allowing for reflux conditions. However, both are used in stoichiometric amounts, which increases the overall cost and complicates purification due to the need to remove the basic catalyst. Triethylamine, while very inexpensive, requires a significantly longer reaction time at room temperature.

• L-Proline: This organocatalytic approach represents a greener alternative.[3] The use of a catalytic amount (10 mol%) significantly reduces the cost and waste compared to stoichiometric bases. L-proline is an environmentally benign amino acid. The main drawback is the use of DMF as a solvent, which is effective but has environmental and health concerns, and a moderate reaction time.

• Sodium Aluminate: This heterogeneous catalyst offers the most cost-effective and environmentally friendly option. It provides the highest yield, is inexpensive, and can be easily recovered by filtration and reused, which is a significant advantage in terms of green chemistry and process economy. The slightly longer reaction time compared to the morpholine protocol is a minor trade-off for the substantial cost and environmental benefits.

Conclusion

For researchers and drug development professionals, the one-pot Gewald synthesis of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene is the most practical and economically viable route. The direct use of its intermediate, 2-cyano-2-cyclohexylideneethanethioamide, is not a cost-effective strategy due to its commercial unavailability and the added complexity of its isolation.

Among the various catalytic systems for the Gewald reaction, the sodium aluminate-catalyzed protocol emerges as the most recommended approach for its superior cost-effectiveness, high yield, and adherence to green chemistry principles through catalyst recyclability. While other catalysts like L-proline also offer green advantages and traditional bases like morpholine provide faster reaction times, the overall balance of cost, yield, and environmental impact makes sodium aluminate a compelling choice for both laboratory-scale synthesis and potential scale-up operations.

This guide provides the necessary data and rationale to make an informed decision based on the specific priorities of your project, be it speed, cost, or sustainability.

References

• eqipped. Triethylamine For Synthesis. [Link]

• SDFine. triethylamine (for synthesis). [Link]

• SDFine. morpholine (for synthesis). [Link]

• ChemSupply Australia. TR02152500 - Triethylamine, synthesis grade. [Link]

• Carl ROTH. L-Proline, 500 g. [Link]

• Accio. Sodium Aluminate Price: Best Deals & Suppliers. [Link]

• IndiaMART. L-Proline at Best Price in India. [Link]

• ResearchGate. 2-Aminothiophenes achievable by the Version 3 of the Gewald reaction. [Link]

• Wikipedia. Gewald reaction. [Link]

• Semantic Scholar. Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. [Link]

• Wikipedia. Fiesselmann thiophene synthesis. [Link]

• Organic Chemistry Portal. An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. [Link]

• J-Stage. Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. [Link]

• Wikipedia. Thorpe reaction. [Link]

• Buchler GmbH. Thorpe-Ziegler reaction. [Link]

• Semantic Scholar. Fiesselmann thiophene synthesis. [Link]

• MDPI. Regioselective Synthesis of New 2-(E)-Cyano(thiazolidin-2-ylidene)thiazoles. [Link]

• ResearchGate. Synthesis of New (2E,4E)-2-Cyano-5-phenylpenta-2,4-dienethioamide Derivatives. [Link]

• ResearchGate. Reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene and 2-amino-3-cyano-4,7-diphenyl-5-methyl-4H-pyrano[2,3-c] pyrazole with phenylisocyanate, carbon disulfide, and. [Link]

• AIP Publishing. Synthesis of 2-((3-(ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo [b] thiophen-2-yl)amino). [Link]

• PubChem. 2-Amino-4,5,6,7-tetrahydrobenzo(b)thiophene-3-carbonitrile. [Link]

• ResearchGate. Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. [Link]

• ResearchGate. Synthesis and Optical Properties of Ethyl 2-Cyano-2-[3,4-dicyanopyridin-2(1H)-ylidene]acetate Derivatives. [Link]

• De Gruyter. Regioselective synthesis of 2-[(E)-(benzo[d]thiazol-2(3H)-ylidene)(cyano)methyl]thiazoles. [Link]

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A Comparative Guide to Catalytic Systems for 2-Cyano-2-cyclohexylideneethanethioamide Transformations

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Scaffold of 2-Cyano-2-cyclohexylideneethanethioamide

2-Cyano-2-cyclohexylideneethanethioamide is a highly functionalized molecule featuring an α,β-unsaturated nitrile and a thioamide group. This unique combination of reactive centers makes it a valuable precursor for the synthesis of a variety of heterocyclic compounds, particularly substituted 2-aminothiophenes. These thiophene derivatives are of significant interest in medicinal chemistry due to their presence in a range of biologically active molecules. The strategic selection of a catalytic system is paramount in directing the transformation of this substrate towards the desired product with high efficiency and selectivity.

This guide will explore and compare three major catalytic paradigms for the transformation of 2-Cyano-2-cyclohexylideneethanethioamide:

• Base-Catalyzed Systems

• Organocatalytic Systems

• Biocatalytic Systems

We will focus primarily on the most prominent transformation: the intramolecular cyclization to form 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene, a reaction commonly known as the Gewald aminothiophene synthesis.

Section 1: Base-Catalyzed Gewald Reaction - The Workhorse Approach

The Gewald reaction is a multicomponent reaction that synthesizes polysubstituted 2-aminothiophenes. In the case of 2-Cyano-2-cyclohexylideneethanethioamide, the transformation is an intramolecular cyclization catalyzed by a base. This approach is widely utilized due to its simplicity and the ready availability of catalysts.

Mechanistic Rationale

The base-catalyzed Gewald reaction proceeds through a series of well-elucidated steps. The choice of base is critical as it facilitates the initial deprotonation events that initiate the cyclization cascade.

Figure 1: Simplified catalytic cycle for the base-catalyzed Gewald reaction.

The reaction is initiated by a Knoevenagel-type condensation, which in the case of the pre-formed 2-Cyano-2-cyclohexylideneethanethioamide, has already occurred. The base then facilitates the tautomerization to a thiolate, which subsequently undergoes an intramolecular cyclization onto the cyano group. A final tautomerization yields the stable aromatic aminothiophene product.[1][2]

Comparative Performance of Base Catalysts

A variety of bases have been successfully employed to catalyze the Gewald reaction. The choice of base can significantly impact reaction time, yield, and the need for purification.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Diethylamine	Methanol	50-60	1	Not specified	[3]
Morpholine	Ethanol	Reflux	2	95	[4]
CaO	Ethanol	Reflux	1-1.5	85-95
Na2CaP2O7	Water	Reflux	0.5	96	[5]
L-Proline	DMF	60	2	84	[6]

Table 1: Comparison of different base catalysts for the synthesis of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene.

Expert Insights: While traditional amine bases like diethylamine and morpholine are effective, they are often used in stoichiometric amounts and can be challenging to remove during workup. Heterogeneous catalysts such as CaO and Na2CaP2O7 offer significant advantages in terms of ease of separation and potential for recycling.[5] The use of water as a solvent with Na2CaP2O7 also aligns with green chemistry principles.[5]

Detailed Experimental Protocol: CaO-Catalyzed Gewald Reaction

This protocol is adapted from the work of Ravikumar et al. and represents a cost-effective and efficient method.

Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide (1.0 mmol)

• CaO (1.0 mmol)

• Ethanol (12 mL)

• Dichloromethane

• Brine solution

• Anhydrous Na2SO4

Procedure:

• A mixture of 2-Cyano-2-cyclohexylideneethanethioamide (1.0 mmol) and CaO (1.0 mmol) in 12 mL of ethanol is heated at reflux.

• The reaction progress is monitored by TLC.

• Upon completion, the catalyst is filtered off.

• The ethanol is removed by evaporation.

• The dried reaction mixture is dissolved in dichloromethane and washed with brine solution followed by water.

• The organic layer is dried with anhydrous Na2SO4.

• After evaporation of the solvent, the residue is subjected to column chromatography to isolate the pure 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene.

Section 2: Organocatalysis - A Greener Alternative

Organocatalysis has emerged as a powerful tool in organic synthesis, offering metal-free and often milder reaction conditions. For the Gewald reaction, amino acids like L-proline have proven to be effective catalysts.

Mechanistic Rationale in Organocatalysis

L-proline is believed to act as a bifunctional catalyst. Its secondary amine moiety can act as a base to facilitate deprotonation, while the carboxylic acid group can act as a proton shuttle, activating the substrates and stabilizing intermediates through hydrogen bonding.

Figure 2: General workflow for the L-proline catalyzed Gewald reaction.

Expert Insights: The use of L-proline as a catalyst is highly advantageous due to its low cost, non-toxicity, and environmental friendliness.[6] The reaction proceeds under mild conditions and often with low catalyst loading, making it an attractive option for sustainable synthesis.[6]

Detailed Experimental Protocol: L-Proline-Catalyzed Gewald Reaction

This protocol is based on the findings of Wang et al.[6]

Materials:

• 2-Cyano-2-cyclohexylideneethanethioamide (1.0 mmol)

• L-Proline (10 mol%)

• DMF (solvent)

Procedure:

• To a solution of 2-Cyano-2-cyclohexylideneethanethioamide in DMF, add L-proline (10 mol%).

• Stir the reaction mixture at 60°C.

• Monitor the reaction by TLC.

• Upon completion, perform an appropriate aqueous workup and extract the product with an organic solvent.

• Purify the product by column chromatography.

Section 3: Biocatalysis - The Frontier of Selective Transformations

Biocatalysis offers unparalleled selectivity and operates under mild, environmentally benign conditions. While specific examples of biocatalytic transformations of 2-Cyano-2-cyclohexylideneethanethioamide are not yet widely reported, the reactivity of its functional groups suggests potential applications of nitrile- and amide-hydrolyzing enzymes.

Potential Biocatalytic Transformations

Nitrile Hydrolysis: Nitrilases are enzymes that can directly hydrolyze nitriles to carboxylic acids.[3][7] This would transform the cyano group of the substrate into a carboxylic acid, opening up new avenues for further functionalization. Nitrile hydratases, in tandem with amidases, can also achieve this transformation via an amide intermediate.[3][7]

Thioamide Hydrolysis: Certain bacterial strains have been shown to metabolize thioamides.[8] This typically involves an oxygenase-catalyzed reaction at the sulfur atom, leading to intermediates that can be hydrolyzed to the corresponding amides.[8]

Figure 3: Potential biocatalytic transformations of 2-Cyano-2-cyclohexylideneethanethioamide.

Expert Insights: The field of biocatalysis for the transformation of such specialized substrates is still developing. However, the high selectivity of enzymes could be harnessed to achieve transformations that are challenging with traditional chemical catalysts, such as enantioselective reactions if a chiral center were present or could be formed. The primary challenge lies in identifying or engineering enzymes with the desired activity and stability for this specific substrate.

Conclusion and Future Outlook

The transformation of 2-Cyano-2-cyclohexylideneethanethioamide is predominantly achieved through the base-catalyzed Gewald reaction, with a variety of effective catalysts available. Heterogeneous base catalysts and organocatalysts like L-proline offer greener and more practical alternatives to traditional homogeneous bases.

The future of catalytic systems for this and similar substrates lies in the development of more sophisticated and selective catalysts. This includes the design of novel organocatalysts that can achieve asymmetric transformations and the exploration of biocatalytic routes. As the demand for sustainable and efficient chemical synthesis grows, the development of catalytic systems that operate under mild conditions, with high atom economy, and with minimal waste generation will be of paramount importance. Further research into metal-catalyzed cross-coupling reactions of the resulting aminothiophene product also presents a promising avenue for the synthesis of complex, biologically active molecules.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Cyano-2-cyclohexylideneethanethioamide

For the Professional Researcher, Scientist, and Drug Development Expert

This document provides a detailed, procedural guide for the safe handling and disposal of 2-Cyano-2-cyclohexylideneethanethioamide. As a compound featuring both a cyanide (-CN) and a thioamide (-C(S)NH₂) functional group, it requires stringent safety protocols to mitigate risks associated with high toxicity and chemical reactivity. This guide is designed to provide you with the essential operational and disposal plans to ensure laboratory safety and regulatory compliance, building upon foundational principles of chemical hygiene and hazardous waste management.

Hazard Assessment and Chemical Profile

• Cyanide Group (-CN): The presence of the cyanide group classifies this compound as highly toxic. A critical and non-negotiable safety precaution is the strict avoidance of contact with acids. Acidic conditions will cause a rapid reaction that liberates highly toxic and flammable hydrogen cyanide (HCN) gas.[1] Exposure to cyanide can be fatal and requires immediate medical attention.[2]

• Thioamide Group (-C(S)NH₂): Thioamides are known to be metabolically activated into toxic species.[3] While less acutely hazardous than cyanides, they contribute to the overall toxicity profile of the molecule and can cause irritation upon contact.[4]

Table 1: Hazard Identification and GHS Classifications (Inferred)

Hazard Type	GHS Classification (Anticipated)	Key Precautionary Statements
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4	H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[5][6]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[5][6]
Reactivity	Reactive with Acids	Reacts with acids to produce highly toxic hydrogen cyanide gas.[1]

| Hazardous Decomposition | Thermal Decomposition | May produce toxic gases such as carbon monoxide, nitrogen oxides, and hydrogen cyanide in a fire.[7] |

Mandatory Personal Protective Equipment (PPE)

A rigorous PPE protocol is mandatory for all personnel handling 2-Cyano-2-cyclohexylideneethanethioamide, from initial use to final waste disposal.

Table 2: Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and potential generation of vapors.
Hand Protection	Chemical-resistant nitrile gloves.	Prevents dermal absorption, a key route of exposure for cyanides.[2]
Body Protection	A clean, buttoned laboratory coat, long pants, and closed-toe shoes.	Minimizes skin contact with any potential spills.

| Respiratory Protection | All handling must occur within a certified chemical fume hood.[2][8] | Prevents inhalation of any dust or vapors and contains any accidental release of HCN gas. |

Step-by-Step Disposal Protocol

The proper disposal of 2-Cyano-2-cyclohexylideneethanethioamide is critical to prevent harm to personnel and the environment. It must be managed as an acutely toxic hazardous waste.[2]

Step 1: Designate a Waste Accumulation Area

• Establish a designated area within the laboratory, preferably inside a chemical fume hood, for the accumulation of 2-Cyano-2-cyclohexylideneethanethioamide waste.[9]

• This area must be clearly marked with signs identifying the chemical hazard and warning against co-storage with incompatible materials, especially acids.[9]

Step 2: Segregate Waste Streams

• Crucial Directive: Never mix 2-Cyano-2-cyclohexylideneethanethioamide waste with acidic waste.[8] This is the most critical step to prevent the generation of lethal hydrogen cyanide gas.

• Maintain separate waste containers for solid and liquid waste containing this chemical.[8][9]

  • Solid Waste: Includes contaminated gloves, weigh boats, paper towels, and any other contaminated disposable labware.

  • Liquid Waste: Includes reaction residues, contaminated solvents, and rinse solutions.

Step 3: Use Appropriate Waste Containers

• Use only dedicated, leak-proof containers compatible with the chemical. If possible, use the original manufacturer's container for unadulterated waste.[10]

• Ensure containers have a secure, tight-fitting lid to prevent spills and vapor release. Keep containers closed at all times except when adding waste.[2]

• Note that under EPA regulations, the empty container that held this chemical must also be treated as hazardous waste because cyanide compounds are often P-listed as acutely toxic.[2]

Step 4: Accurate and Clear Labeling

• Label the waste container clearly with the words "HAZARDOUS WASTE" .[9]

• The label must include:

  • The full chemical name: "2-Cyano-2-cyclohexylideneethanethioamide"

  • A clear warning: "POISON - CYANIDE COMPOUND - DO NOT MIX WITH ACIDS" [9]

  • The date waste was first added to the container.

Step 5: Arrange for Professional Disposal

• Do not attempt to neutralize this chemical waste in the lab unless you have a specific, validated, and approved institutional protocol.

• Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[2][8] Follow all institutional and local regulations for waste pickup requests.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the safe disposal of 2-Cyano-2-cyclohexylideneethanethioamide.

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A Comprehensive Guide to the Safe Handling of 2-Cyano-2-cyclohexylideneethanethioamide

This document provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with 2-Cyano-2-cyclohexylideneethanethioamide. Given the compound's dual functional groups—a cyanide moiety and a thioamide group—a stringent adherence to safety protocols is paramount. This guide is structured to provide a deep, logical framework for risk assessment and procedural execution, ensuring the well-being of laboratory personnel and the integrity of the research.

Hazard Assessment: A Synthesis of Functional Group Toxicology

While a specific Safety Data Sheet (SDS) for 2-Cyano-2-cyclohexylideneethanethioamide may not be readily available, a thorough hazard analysis can be constructed by examining its constituent functional groups: the nitrile (cyano) group and the thioamide group.

• Cyanide Group (-CN): This is the primary driver of acute toxicity. Cyanide compounds can be rapidly fatal if inhaled, ingested, or absorbed through the skin.[1][2] They act by inhibiting cellular respiration. A critical, yet often overlooked, hazard is the potential for cyanide salts to react with acids or water to produce highly toxic and flammable hydrogen cyanide (HCN) gas.[1][3]

• Thioamide Group (-CSNH2): Thioamides are isosteres of amides where sulfur replaces oxygen.[4] This substitution alters the molecule's chemical properties. While generally less acutely toxic than cyanides, some thioamides are considered potential carcinogens and may cause skin, eye, and respiratory irritation.[5][6] Chronic exposure to some compounds in this class has been associated with adverse health effects.[2]

Inherent Risks of 2-Cyano-2-cyclohexylideneethanethioamide: Based on its structure, this compound should be treated as highly acutely toxic by all routes of exposure (inhalation of dust, skin/eye contact, and ingestion).[2] Thermal decomposition may release toxic gases, including hydrogen cyanide, nitrogen oxides, and sulfur oxides.[7]

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A multi-layered PPE strategy is mandatory to prevent exposure. The selection of PPE should not be a static choice but a dynamic risk-based decision.

Core PPE Requirements

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves.[1][3]	Provides a robust barrier against dermal absorption. Double-gloving mitigates the risk of exposure from undetected pinholes or tears in the outer glove.
Eye & Face Protection	Chemical safety goggles and a full-face shield.[1][3]	Protects against splashes of solutions or airborne particles from entering the eyes, nose, and mouth. Standard safety glasses are insufficient.
Body Protection	A lab coat that covers the legs and feet, worn over long pants and closed-toe shoes.[2][3]	Prevents incidental skin contact.
Respiratory Protection	Use should be determined by the operational risk assessment.	For weighing solids or any operation with the potential to generate dust or aerosols, a respirator may be required in addition to a fume hood.

PPE Selection Workflow

The following diagram outlines the decision-making process for ensuring adequate protection.

Caption: PPE Selection Workflow Diagram.

Operational Plan: Step-by-Step Handling Procedures

All handling of 2-Cyano-2-cyclohexylideneethanethioamide must occur within a designated area, clearly marked with hazard warnings.[1] A "buddy system" is required; never work with this compound alone.[3]

Weighing and Transferring Solid Compound

• Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.[3] Place a plastic-backed absorbent liner on the work surface inside the hood.

• Tare: Place a clean, tared container on the analytical balance inside the fume hood.

• Transfer: Carefully transfer the required amount of the solid compound using a clean spatula. Avoid generating dust.

• Seal: Securely cap the primary stock container and the container with the weighed compound.

• Decontamination: Wipe the spatula and any potentially contaminated surfaces with a 10% bleach solution, followed by a water rinse. All wipes are to be disposed of as hazardous waste.

Preparing Solutions

• Solvent Addition: In the fume hood, add the solvent to the vessel containing the weighed solid.

• Mixing: Cap the vessel and mix using a vortex or magnetic stirrer until fully dissolved.

• Labeling: Clearly label the solution with the compound name, concentration, solvent, date, and appropriate hazard pictograms.

Emergency Response Plan

Immediate and correct action is critical in the event of an exposure. All personnel working with this compound must be trained on these procedures.

Exposure Scenarios

Exposure Route	Immediate Action	Follow-Up
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15-20 minutes in a safety shower.[1][8] Remove all contaminated clothing while showering.[8]	Seek immediate medical attention. Inform emergency responders of cyanide exposure.[1]
Eye Contact	Immediately flush eyes with water for at least 15 minutes at an emergency eyewash station.[1] Hold eyelids open to ensure thorough rinsing.	Seek immediate medical attention.
Inhalation	Move the affected person to fresh air immediately.[2] If breathing has stopped, trained personnel should begin cardiopulmonary resuscitation using a bag and mask device; do not use mouth-to-mouth resuscitation. [9] Administer 100% oxygen if available and you are trained to do so.[9][10]	Call for immediate medical assistance.
Ingestion	Do not induce vomiting.[11] If the person is conscious, rinse their mouth with water.	Seek immediate medical attention.

A cyanide emergency kit should be readily accessible in the laboratory.[10] Its contents should be determined in consultation with institutional Environmental Health and Safety (EHS) and occupational health professionals.

Disposal Plan: Cradle-to-Grave Waste Management

All waste containing 2-Cyano-2-cyclohexylideneethanethioamide must be treated as hazardous waste.[1]

Waste Segregation and Collection

• Solid Waste: All contaminated disposables (gloves, wipes, absorbent pads, etc.) must be collected in a dedicated, clearly labeled hazardous waste container.[1]

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a separate, dedicated, and clearly labeled hazardous waste container for liquids.[1]

• Sharps: Contaminated needles or other sharps must be placed in a designated sharps container for hazardous chemical waste.

Crucially, cyanide-containing waste streams must never be mixed with acidic waste to prevent the generation of hydrogen cyanide gas.[1]

The following flowchart details the waste disposal pathway.

Caption: Waste Disposal Pathway Diagram.

By implementing these comprehensive safety and handling protocols, researchers can mitigate the significant risks associated with 2-Cyano-2-cyclohexylideneethanethioamide, fostering a secure and productive laboratory environment.

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